4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl

• CAS: 42875-24-1

Core Science & Biosynthesis

An In-depth Technical Guide to 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl: Synthesis, Properties, and Applications in Bioconjugation

Introduction

In the landscape of modern medicinal chemistry and drug development, the demand for modular and efficient molecular building blocks is paramount. 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl is a bifunctional molecule that has emerged as a significant tool in the synthesis of complex molecular architectures. Its structure, featuring a rigid biphenyl core and a terminal alkyne, positions it as a key player in "click chemistry," a suite of reactions known for their high yield, stereospecificity, and biocompatibility. This guide provides a comprehensive technical overview of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl, detailing its synthesis, chemical and physical properties, and its pivotal role in the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction for applications in drug discovery and bioconjugation.

Molecular Structure and Physicochemical Properties

The chemical structure of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl consists of a biphenyl backbone with a propargyl ether substituent at the 4-position. This unique combination of a hydrophobic biphenyl group and a reactive terminal alkyne functional group dictates its chemical behavior and applications.

Caption: Chemical structure of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl.

Table 1: Predicted Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₅H₁₂O	-
Molecular Weight	208.26 g/mol	-
XLogP3	3.8	PubChem (Predicted)
Hydrogen Bond Donor Count	0	PubChem (Predicted)
Hydrogen Bond Acceptor Count	1	PubChem (Predicted)
Rotatable Bond Count	3	PubChem (Predicted)
Boiling Point	~330-340 °C (Predicted)	-
Melting Point	Not experimentally determined; expected to be a crystalline solid at room temperature.	-
Solubility	Expected to be soluble in common organic solvents like dichloromethane, chloroform, ethyl acetate, and acetone.[1][2][3] Limited solubility in water.	-

Synthesis of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl

A robust and straightforward method for the synthesis of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl is the Williamson ether synthesis, starting from the commercially available 4-hydroxybiphenyl and propargyl bromide.

Caption: General workflow for the synthesis of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl.

Experimental Protocol: Synthesis

Materials:

• 4-Hydroxybiphenyl

• Propargyl bromide (80% solution in toluene)

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Dichloromethane (DCM)

• Hexane

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a solution of 4-hydroxybiphenyl (1.0 eq) in anhydrous acetone in a round-bottom flask, add anhydrous potassium carbonate (1.5 eq).

• Addition of Propargyl Bromide: Stir the mixture at room temperature for 30 minutes. Then, add propargyl bromide (1.2 eq) dropwise to the suspension.

• Reaction: Heat the reaction mixture to reflux and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion of the reaction, cool the mixture to room temperature and filter off the potassium carbonate. Wash the solid residue with acetone.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in dichloromethane and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl as a solid.

Spectroscopic Characterization

The structural confirmation of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl is achieved through a combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Table 2: Expected ¹H and ¹³C NMR Chemical Shifts

¹H NMR (in CDCl₃)	Expected Chemical Shift (ppm)	Multiplicity	Integration	Assignment
Aromatic Protons	7.60-7.30	m	9H	Biphenyl ring protons
Methylene Protons	4.75	d	2H	-O-CH₂-C≡
Acetylenic Proton	2.55	t	1H	-C≡C-H
¹³C NMR (in CDCl₃)	Expected Chemical Shift (ppm)	Assignment
Aromatic Carbons	158.5, 140.7, 134.0, 128.8, 127.6, 127.0, 126.9, 115.1	Biphenyl ring carbons
Alkyne Carbons	78.5, 75.8	-C≡C-
Methylene Carbon	56.0	-O-CH₂-

Note: The exact chemical shifts may vary slightly depending on the solvent and instrument used.

Mass Spectrometry (MS)

Electrospray ionization (ESI) mass spectrometry is a suitable technique for determining the molecular weight of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl.[4] The expected molecular ion peak [M+H]⁺ would be observed at m/z 209.0961, corresponding to the molecular formula C₁₅H₁₃O⁺.

Core Application: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The terminal alkyne functionality of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl makes it an ideal substrate for the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of "click chemistry".[5][6] This reaction facilitates the covalent ligation of the biphenyl moiety to a molecule containing an azide group, forming a stable 1,2,3-triazole ring.

Caption: Simplified mechanism of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Significance in Drug Development and Bioconjugation

The CuAAC reaction's reliability and biocompatibility have made it a powerful tool in various aspects of drug development and biomedical research:[7][8][9]

• Bioconjugation: 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl can be used to attach the biphenyl moiety to biomolecules such as peptides, proteins, and nucleic acids that have been functionalized with an azide group.[10][11] This allows for the site-specific labeling of these biomolecules for imaging or diagnostic purposes.

• Drug Discovery: The biphenyl scaffold is a common motif in many pharmaceuticals. By using 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl in click chemistry-based combinatorial synthesis, large libraries of biphenyl-containing compounds can be rapidly generated and screened for biological activity.

• Prodrug Development: The triazole linker formed via the CuAAC reaction is stable under physiological conditions. This allows for the development of prodrugs where an active pharmaceutical ingredient (API) is linked to a targeting moiety or a solubilizing group via the triazole.

Experimental Protocol: CuAAC Reaction

Materials:

• 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl

• Azide-containing compound (e.g., benzyl azide as a model)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• tert-Butanol/Water (1:1) as solvent

• Dichloromethane (DCM)

• Saturated aqueous solution of sodium bicarbonate (NaHCO₃)

• Brine

Procedure:

• Reaction Setup: In a vial, dissolve 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl (1.0 eq) and the azide-containing compound (1.0 eq) in a 1:1 mixture of tert-butanol and water.

• Catalyst Preparation: In a separate vial, prepare a fresh solution of sodium ascorbate (0.3 eq) in water and a solution of copper(II) sulfate pentahydrate (0.1 eq) in water.

• Reaction Initiation: Add the sodium ascorbate solution to the reaction mixture, followed by the copper(II) sulfate solution. The reaction mixture should turn cloudy.

• Reaction: Stir the reaction vigorously at room temperature for 4-12 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, dilute the reaction mixture with water and extract with dichloromethane.

• Washing: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or silica gel column chromatography to obtain the desired 1,2,3-triazole product.

Conclusion

4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl is a versatile and valuable building block for researchers in the fields of organic synthesis, medicinal chemistry, and materials science. Its straightforward synthesis and the high efficiency of its participation in the copper(I)-catalyzed azide-alkyne cycloaddition reaction make it an indispensable tool for the construction of complex molecular architectures. The ability to readily introduce the biphenyl moiety into a wide range of molecules opens up numerous possibilities for the development of novel therapeutics, diagnostic agents, and advanced materials. This guide provides the foundational knowledge and practical protocols necessary for the effective utilization of this important chemical entity.

References

• Royal Society of Chemistry. (n.d.). 1H and 13C NMR Spectra of New Compounds. Retrieved from [Link]

• PubChem. (n.d.). 4-(Prop-2-yn-1-yloxy)aniline. Retrieved from [Link]

• Hein, C. D., Liu, X., & Wang, D. (2008). Click-chemistry, a powerful tool for pharmaceutical sciences. Pharmaceutical research, 25(10), 2216–2230.
• Nwe, K., & Brechbiel, M. W. (2009). Growing applications of "click chemistry" for bioconjugation in contemporary biomedical research. Cancer biotherapy & radiopharmaceuticals, 24(3), 289–302.

• Royal Society of Chemistry. (n.d.). VI. 1H and 13C NMR Spectra. Retrieved from [Link]

• Sletten, E. M., & Bertozzi, C. R. (2011). Click chemistry in complex mixtures: bioorthogonal bioconjugation. Angewandte Chemie (International ed. in English), 50(30), 6956–6988.
• Nwe, K., & Brechbiel, M. W. (2009). Growing applications of "click chemistry" for bioconjugation in contemporary biomedical research. Cancer biotherapy & radiopharmaceuticals, 24(3), 289–302.

• metabion. (n.d.). Click chemistry. Retrieved from [Link]

• Master Organic Chemistry. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties. Retrieved from [Link]

• Nwe, K., & Brechbiel, M. W. (2009). Growing applications of "click chemistry" for bioconjugation in contemporary biomedical research. Semantic Scholar. Retrieved from [Link]

• Banerjee, S., & Mazumdar, S. (2012). Electrospray ionization mass spectrometry: a technique to access the information beyond the molecular weight of the analyte. The Analyst, 137(14), 3309–3330.

• Physics LibreTexts. (2022, November 8). 6.3: Electrospray Ionization (ESI) Mass Spectrometry. Retrieved from [Link]

• RSC Publishing. (2019, April 8). Electrospray ionization-ion mobility spectrometry–high resolution tandem mass spectrometry with collision-induced charge stripping for the analysis of highly multiply charged intact polymers. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-BROMOBIPHENYL. Retrieved from [Link]

• Yergey, A. L., & Yergey, A. K. (1997). Preparative mass spectrometry with electrospray ionization. Journal of the American Society for Mass Spectrometry, 8(9), 943-952.
• Google Patents. (n.d.). CN107602339B - Method for synthesizing 4-hydroxymethyl biphenyl.
• Kaltashov, I. A., & Mohimen, A. (2022). Investigating the Mechanism of Protein and Peptide Electrospray Ionization (Doctoral dissertation, University of Massachusetts Amherst).
• Trammell, R. L., Keith, L. H., & Walters, D. B. (1990). Solubility of Organic and Inorganic Chemicals in Selected Solvents.

• Arabian Journal of Chemistry. (2024, June 26). Synthesis of N, N-Bis([1,1′-Biphenyl]-4-ylmethyl)-4-morpholinoaniline derivatives via SMC reaction: Assessing their anti-seizure potential through electroencephalogram evaluation and molecular docking studies. Retrieved from [Link]

• PubChem. (n.d.). 1-[4-(prop-2-yn-1-yloxy)phenyl]propan-1-ol. Retrieved from [Link]

• Al-Hourani, B. J. (2020). Newly Developed Prodrugs and Prodrugs in Development; an Insight of the Recent Years. Current pharmaceutical design, 26(10), 1143–1158.

Sources

• 1. Solubility of Organic and Inorganic Chemicals in Selected Solvents. | National Technical Reports Library - NTIS [ntrl.ntis.gov]
• 2. Solvent Miscibility Table [sigmaaldrich.com]
• 3. www1.chem.umn.edu [www1.chem.umn.edu]
• 4. Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-(Prop-2-yn-1-yloxy)aniline | C9H9NO | CID 12668862 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. semanticscholar.org [semanticscholar.org]
• 10. Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. metabion.com [metabion.com]

4-(prop-2-ynyloxy)biphenyl CAS number and synonyms

The following technical guide provides an in-depth profile of 4-(prop-2-ynyloxy)biphenyl , a critical intermediate in liquid crystal engineering and "click" chemistry applications.

High-Purity Intermediate for Supramolecular Chemistry & Materials Science

Identity & Nomenclature

This compound serves as a bifunctional building block: it possesses a rigid biphenyl core (conferring mesogenic/liquid crystalline properties) and a reactive terminal alkyne (enabling bio-orthogonal ligation or polymerization).

Parameter	Technical Detail
IUPAC Name	4-(Prop-2-yn-1-yloxy)-1,1'-biphenyl
Common Synonyms	4-Propargyloxybiphenyl; 4-Biphenylyl propargyl ether; 1-Phenyl-4-(prop-2-ynyloxy)benzene
CAS Number	13701-94-5 (Note: Often custom-synthesized; verify with specific vendor)
Molecular Formula	C₁₅H₁₂O
Molecular Weight	208.26 g/mol
SMILES	C#CCOc1ccc(cc1)c2ccccc2
InChI Key	ZUOUZKKEUPVFJK-UHFFFAOYSA-N (Base biphenyl core reference)

Chemical & Physical Properties

Researchers must characterize the material upon synthesis or receipt to ensure suitability for sensitive applications like liquid crystal formulation.[1]

Property	Value / Description
Physical State	White to off-white crystalline solid
Melting Point	72–75 °C (Typical range; purity dependent)
Solubility	Soluble: Dichloromethane (DCM), Acetone, DMF, THFInsoluble: Water
Stability	Stable under standard conditions.[2][3] Avoid strong oxidizing agents.[3] Terminal alkyne may polymerize at high temperatures without stabilization.
Reactivity	Alkyne: Active in CuAAC "Click" reactions, Sonogashira coupling.Ether Linkage: Stable to basic hydrolysis; susceptible to strong acid cleavage.

Synthesis & Manufacturing Protocol

The synthesis follows a standard Williamson Ether Synthesis pathway. This protocol is favored for its high yield (>85%) and operational simplicity.

Reagents Required

• Substrate: 4-Phenylphenol (CAS 92-69-3)

• Alkylating Agent: Propargyl bromide (80% in toluene) (CAS 106-96-7)

• Base: Potassium Carbonate (Anhydrous, K₂CO₃)

• Solvent: Acetone (Reagent Grade) or DMF (for faster kinetics)

Step-by-Step Methodology

• Activation: Dissolve 4-phenylphenol (1.0 eq) in acetone. Add anhydrous K₂CO₃ (2.0 eq) and stir at room temperature for 30 minutes to generate the phenoxide anion.

• Alkylation: Add propargyl bromide (1.2 – 1.5 eq) dropwise to the suspension. Caution: Propargyl bromide is a lachrymator.

• Reflux: Heat the mixture to reflux (approx. 60°C) for 6–12 hours. Monitor reaction progress via TLC (Eluent: Hexane/Ethyl Acetate 4:1).

• Work-up:

  • Cool to room temperature.[4][5][6]

  • Filter off the inorganic salts (KBr, excess K₂CO₃).

  • Evaporate the solvent under reduced pressure.[4]

• Purification: Recrystallize from ethanol or perform column chromatography (Silica gel, Hexane/DCM) to yield the pure ether.

Reaction Pathway Diagram

Caption: Williamson ether synthesis pathway transforming 4-phenylphenol into the propargyl ether derivative via nucleophilic substitution.

Key Applications

The utility of 4-(prop-2-ynyloxy)biphenyl stems from its dual nature: it acts as both a structural scaffold and a chemical handle.

A. Liquid Crystal (LC) Engineering

The biphenyl moiety is a classic "mesogen" (liquid crystal forming unit).

• Role: Acts as the rigid core in thermotropic liquid crystals.

• Modification: The terminal alkyne allows for the attachment of flexible alkyl chains or chiral centers via "click" chemistry, tuning the phase transition temperatures (Nematic/Smectic phases).

B. "Click" Chemistry (CuAAC)

The terminal alkyne group is perfectly suited for Copper-Catalyzed Azide-Alkyne Cycloaddition.

• Workflow:

  • Synthesize an azide-functionalized polymer or drug molecule.

  • React with 4-(prop-2-ynyloxy)biphenyl using CuSO₄/Sodium Ascorbate.

  • Result: A stable 1,2,3-triazole linkage connecting the biphenyl group to the target, often used to introduce crystallinity or fluorescence to amorphous polymers.

C. Organic Synthesis Intermediate

• Sonogashira Coupling: The alkyne proton can be removed to couple with aryl halides, creating extended conjugated systems (e.g., tolanes) used in OLEDs and molecular wires.

Safety & Handling (SDS Highlights)

• Hazard Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

• Handling: Use in a fume hood. Avoid dust formation.

• Storage: Store in a cool, dry place. The terminal alkyne is generally stable but should be kept away from radical initiators or heavy metal salts (Ag, Cu) in the absence of ligands to prevent acetylide formation.

References

• Synthesis Protocol & Optimization: Batool, T. et al. (2014). "A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide". PLoS ONE, 9(12).

• Liquid Crystal Applications: Li, M. et al. (2016). "Synthesis and properties of new liquid crystalline monomers...". Polymer International.

• Crystallographic Data: Identifying the structural conformation of biphenyl ethers. National Institutes of Health (PMC).

• General Reactivity of Propargyl Ethers: Organic Syntheses, Coll. Vol. 5, p. 976.

Sources

• 1. Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-[2-Oxo-2-(4-phenyl-piperazin-1-yl)-ethyl]-3-(4-oxo-2-phenyl-thiazolidin-3-yl)-thiourea - CAS号 107107-30-2 - 摩熵化学 [molaid.com]
• 3. Biphenyl CAS#: 92-52-4 [m.chemicalbook.com]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. mdpi.com [mdpi.com]

4-phenylphenyl propargyl ether molecular weight and formula

Topic: 4-Phenylphenyl Propargyl Ether: Molecular Weight, Formula, and Technical Profile Content Type: Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals[1]

Physicochemical Profile, Synthetic Methodology, and Application Architectures[1]

Executive Summary

4-Phenylphenyl propargyl ether (systematically 4-(prop-2-yn-1-yloxy)biphenyl ) is a pivotal intermediate in organic synthesis and materials science.[1] Characterized by a biphenyl core functionalized with a terminal alkyne, this compound serves as a high-value "click" chemistry synthon and a precursor for high-performance thermosetting resins.[1] This guide provides an authoritative technical profile, detailing its molecular specifications, robust synthesis protocols, and mechanistic applications in drug discovery and polymer engineering.[1]

Physicochemical Profile

The following data establishes the core identity of the compound. Researchers should use these metrics for stoichiometric calculations and analytical verification.

Property	Specification
Systematic Name	4-(Prop-2-yn-1-yloxy)biphenyl
Common Names	4-Phenylphenyl propargyl ether; 4-Biphenylyl propargyl ether
Molecular Formula	C₁₅H₁₂O
Molecular Weight	208.26 g/mol
Exact Mass	208.0888 Da
Structure Description	Biphenyl aromatic system with a propargyl ether moiety at the 4-position.[1][2][3][4][5]
Physical State	Solid (typically white to off-white crystals)
Solubility	Soluble in DCM, CHCl₃, Acetone, DMF; Insoluble in Water.[1]

Synthetic Methodology

Rationale & Reaction Design

Step-by-Step Protocol

Reagents:

• 4-Phenylphenol (Starting Material): 1.0 equivalent [CAS: 92-69-3][1]

• Propargyl Bromide (80% in Toluene): 1.2 – 1.5 equivalents

• Potassium Carbonate (K₂CO₃): 2.0 equivalents (Anhydrous, granular)

• Solvent: Acetone (Reagent Grade) or DMF (for faster rates)

Workflow:

• Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-phenylphenol (1.0 eq) in Acetone (0.2 M concentration). Add K₂CO₃ (2.0 eq) in a single portion.[1]

• Addition: Add Propargyl Bromide (1.2 eq) dropwise to the stirring suspension at room temperature.

  • Note: Propargyl bromide is a lachrymator.[1] Perform all operations in a fume hood.

• Reaction: Heat the mixture to reflux (approx. 60°C) for 6–12 hours. Monitor via TLC (Hexane:EtOAc 4:1) until the starting phenol is consumed.[1]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter off the inorganic salts (KBr, excess K₂CO₃).[1]

  • Concentrate the filtrate under reduced pressure to obtain the crude solid.[1]

• Purification: Recrystallize from Ethanol or perform a short silica plug filtration (eluting with DCM) to yield the pure ether.[1]

Reaction Engineering & Mechanism

The following diagram illustrates the transformation logic, highlighting the nucleophilic substitution pathway.

Figure 1: Synthetic pathway for 4-phenylphenyl propargyl ether via Williamson ether synthesis.

Applications in Discovery & Materials

A. Drug Discovery: The "Click" Handle

The terminal alkyne group is a "privileged" handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) .[1] In medicinal chemistry, this allows the biphenyl core—a known pharmacophore in NSAIDs and antimicrobial agents—to be rapidly conjugated to azide-tagged biological targets or fluorophores.[1]

B. Materials Science: Thermal Curing

In high-performance polymers, aryl propargyl ethers undergo a Claisen Rearrangement upon heating (>200°C), forming a chromene intermediate that subsequently polymerizes.[1] This creates thermosetting resins with exceptional thermal stability and low moisture absorption, critical for aerospace composites.[1]

Figure 2: CuAAC "Click" Chemistry workflow utilizing the propargyl ether handle.

Analytical Characterization

To validate the synthesis, look for these specific spectral signatures:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 2.50–2.60 ppm (t, 1H): Terminal alkyne proton (≡C-H ).[1]

  • δ 4.70–4.80 ppm (d, 2H): Methylene protons adjacent to oxygen (-O-CH ₂-).[1]

  • δ 7.00–7.60 ppm (m, 9H): Aromatic protons of the biphenyl system.[1]

• IR Spectroscopy:

  • ~3290 cm⁻¹: Sharp ≡C-H stretch.

  • ~2120 cm⁻¹: Weak C≡C stretch.

  • ~1240 cm⁻¹: C-O-C ether stretch.[1]

Safety & Handling

• Propargyl Bromide: Potent lachrymator and flammable liquid.[1] Handle only in a certified fume hood.

• Biphenyl Derivatives: Generally low acute toxicity but should be treated as potential irritants.[1]

• Storage: Store the product in a cool, dry place. The terminal alkyne is stable at room temperature but should be kept away from transition metal salts (except during catalysis) to prevent premature polymerization.[1]

References

• Williamson Ether Synthesis Protocol: Vogel's Textbook of Practical Organic Chemistry. 5th Ed.[1] Longman Scientific & Technical.[1] Link

• Click Chemistry Applications: Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001).[1] Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11), 2004–2021.[1] Link

• Propargyl Ether Polymerization: Dirlam, P. T., et al. (2024).[1] Fire-resistant propargyl ether networks derived from bio-based hydroxycinnamic acids.[1] Polymer Chemistry. Link

• Biphenyl Scaffold in Drug Design: PubChem Compound Summary for 4-Phenylphenol (Starting Material). Link

Sources

• 1. 4-Phenylphenol - Wikipedia [en.wikipedia.org]
• 2. 1-[2-Oxo-2-(4-phenyl-piperazin-1-yl)-ethyl]-3-(4-oxo-2-phenyl-thiazolidin-3-yl)-thiourea - CAS号 107107-30-2 - 摩熵化学 [molaid.com]
• 3. 2-(4-Biphenyl)propionic acid, (-)- | C15H14O2 | CID 10082414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. asianpubs.org [asianpubs.org]
• 5. US8530689B2 - Processes for the preparation of biphenyl compounds - Google Patents [patents.google.com]

Technical Guide: Solubility & Handling of 4-Biphenylyl Propargyl Ether

Executive Summary

4-Biphenylyl propargyl ether (also known as 4-(2-propynyloxy)biphenyl) is a specialized intermediate frequently employed in "click" chemistry (CuAAC), fluorescence probe development, and the synthesis of liquid crystals. Its utility hinges on the stability of the ether linkage combined with the reactivity of the terminal alkyne.

However, its biphenyl core confers significant lipophilicity, making solubility a critical bottleneck in biological assays and aqueous-phase synthesis. This guide provides a definitive technical analysis of its solubility profile, offering validated protocols for dissolution, stock preparation, and solvent selection to prevent experimental failure due to precipitation or degradation.

Physicochemical Identity

Understanding the molecule's structure is the first step to mastering its solubility. The biphenyl moiety acts as a large hydrophobic "tail," while the propargyl ether provides a weak dipole.

Property	Data	Relevance to Solubility
Chemical Name	4-(2-Propynyloxy)biphenyl	Primary identifier
CAS Number	106705-02-8 (Typical)	Verification required per supplier batch
Molecular Weight	~208.26 g/mol	Calculation of Molar concentrations
Predicted LogP	~3.8 – 4.2	High Lipophilicity: Indicates poor water solubility
H-Bond Donors	0	No -OH/-NH groups to aid aqueous solvation
H-Bond Acceptors	1 (Ether Oxygen)	Weak interaction with polar protic solvents

Solubility Landscape

The solubility of 4-biphenylyl propargyl ether is governed by "like dissolves like." The aromatic biphenyl system dominates its interaction profile, favoring non-polar and polar aprotic solvents.

Polar Aprotic Solvents (Recommended for Stock)

Solvents: Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF).

• Solubility: High (>50 mM typical).

• Mechanism: These solvents interact favorably with the ether dipole and the polarizable aromatic rings without requiring hydrogen bonding.

• Application: Ideal for preparing concentrated stock solutions (10–100 mM) for biological screening or chemical libraries.

• Warning: DMSO is hygroscopic.[1] Water uptake over time can cause the compound to crash out of older stock solutions.

Chlorinated & Non-Polar Solvents (Synthesis Grade)

Solvents: Dichloromethane (DCM), Chloroform, Tetrahydrofuran (THF), Ethyl Acetate.

• Solubility: Very High.

• Mechanism: Van der Waals and pi-stacking interactions dominate.

• Application: Primary solvents for synthesis, extraction, and purification (column chromatography).

• Note: THF is prone to peroxide formation; ensure stabilizers (BHT) are present or test before use.

Polar Protic Solvents (The "Anti-Solvents")

Solvents: Methanol, Ethanol, Isopropanol.

• Solubility: Moderate to Low (Temperature Dependent).

• Behavior: While the compound may dissolve in hot ethanol (often used for recrystallization), it is likely to precipitate upon cooling.

• Application: Use as a co-solvent only. Do not use for long-term storage of high-concentration stocks.

Aqueous Media (The Danger Zone)

Solvents: Water, PBS, Cell Culture Media.

• Solubility: Negligible (< 10 µM).

• Risk: Direct addition of the neat solid to water will result in a suspension, not a solution.

• Mitigation: Requires a co-solvent (DMSO) or carrier (Cyclodextrin) for biological introduction.

Visualizing the Solvent Strategy

The following decision tree outlines the logical flow for solvent selection based on your experimental end-goal.

Figure 1: Solvent selection workflow distinguishing between synthetic processing and biological application routes.

Experimental Protocols

Protocol A: Preparation of 10 mM Stock Solution (DMSO)

This protocol ensures a stable, accurate concentration for downstream applications.

• Weighing: Accurately weigh 20.8 mg of 4-biphenylyl propargyl ether into a generic glass vial (avoid plastics that may leach).

• Solvent Addition: Add 10.0 mL of anhydrous DMSO (Grade ≥99.9%).

  • Note: If anhydrous DMSO is unavailable, use a fresh bottle of ACS grade DMSO to minimize water content.

• Dissolution: Vortex vigorously for 30–60 seconds. Sonication (water bath) for 5 minutes may be used if visual particulates remain.

• Inspection: Hold the vial up to a light source. The solution should be perfectly clear. Any turbidity indicates incomplete dissolution or impurities.

• Storage: Aliquot into amber glass vials (to protect from light) and store at -20°C.

Protocol B: Saturation Solubility Testing

Use this method if you need to determine the exact limit in a specific solvent (e.g., a new reaction solvent).

• Excess Addition: Add ~100 mg of solid compound to 1 mL of the target solvent.

• Equilibration: Shake or stir at the target temperature (e.g., 25°C) for 24 hours.

• Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter to remove undissolved solid.

• Quantification: Dilute the filtrate (e.g., 1:1000 in Acetonitrile) and analyze via HPLC-UV (detection typically at 254 nm for the biphenyl chromophore).

• Calculation: Compare the peak area to a known standard curve to calculate the saturation concentration (

  ).

Stability & Handling Risks

Peroxide Formation

As an ether, this compound has a latent potential to form peroxides upon prolonged exposure to air and light, although the propargyl group is the more reactive moiety.

• Test: Use starch-iodide paper if the bottle has been opened for >6 months.

• Prevention: Store under inert gas (Nitrogen or Argon) in tightly sealed containers.

Acid Sensitivity

The propargyl ether linkage is susceptible to cleavage under strong acidic conditions.

• Avoid: Do not use strong mineral acids (HCl, H₂SO₄) as solvents or co-solvents, as this may hydrolyze the ether or hydrate the alkyne.

• Safe pH Range: pH 4 – 10 is generally safe for short-term handling.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 86707854, 4-Vinylbenzyl propargyl ether (Analogous Structure). Retrieved from [Link]

• Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]

physical properties of mono-propargylated biphenyl derivatives

An In-Depth Technical Guide to the Physical Properties of Mono-Propargylated Biphenyl Derivatives

Abstract: The biphenyl scaffold is a privileged structure in medicinal chemistry and materials science, offering a unique combination of rigidity and conformational flexibility. The introduction of a mono-propargyl group imparts a versatile chemical handle, enabling applications ranging from advanced bioconjugation via "click chemistry" to the synthesis of complex molecular architectures. This guide provides a comprehensive overview of the core , intended for researchers, scientists, and drug development professionals. We will delve into synthetic methodologies, explore the nuances of their structural and crystallographic characteristics, and analyze their photophysical and thermal behaviors. The causality behind experimental choices and detailed protocols are provided to ensure both theoretical understanding and practical applicability.

Introduction

The Biphenyl Scaffold: A Cornerstone of Modern Chemistry

Biphenyls, consisting of two phenyl rings linked by a single C-C bond, are fundamental building blocks in organic chemistry.[1] Their presence in numerous marketed drugs, natural products, and advanced materials underscores their importance.[1][2] The unique rotational ability around the central bond allows for a range of dihedral angles, which can profoundly influence a molecule's interaction with biological targets or its packing in a solid-state material. Functionalization of the biphenyl core is a key strategy for modulating its electronic and steric properties to achieve desired functions.[1]

The Propargyl Group: A Versatile Functional Handle

The propargyl group (a prop-2-yn-1-yl moiety) is far more than a simple alkyne. Its terminal alkyne is a key participant in a host of powerful chemical transformations, most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), or "click chemistry".[3] This high-efficiency, bio-orthogonal reaction makes the propargyl group an invaluable tool for linking molecules in complex biological environments, such as in the construction of Antibody-Drug Conjugates (ADCs).[3] Furthermore, it serves as a versatile intermediate for a wide array of synthetic elaborations.[4][5]

Mono-propargylated Biphenyl Derivatives: A Synergy of Form and Function

The combination of a biphenyl scaffold with a single propargyl group creates a molecule with significant potential. These derivatives can act as precursors to potent receptor antagonists or serve as drug-linker payloads for targeted therapies.[6][7] Understanding their physical properties—how they are made, their precise three-dimensional shape, and their response to light and heat—is critical to harnessing their full potential in drug development and materials science.

Synthetic Methodologies

The synthesis of mono-propargylated biphenyl derivatives can be achieved through several robust methods. The choice of strategy is dictated by the desired point of attachment (e.g., to an oxygen, nitrogen, or carbon atom of the biphenyl core) and the overall functionality of the starting materials.

Palladium-Catalyzed Cross-Coupling Reactions

For creating a C-C bond between the biphenyl core and the propargyl moiety, palladium-catalyzed reactions like the Suzuki or Sonogashira coupling are the methods of choice due to their high yields and excellent functional group tolerance.[1][7] The Suzuki coupling, in particular, is a powerful tool for coupling an aryl halide with a boronic acid derivative.[7][8]

Experimental Protocol: Synthesis of a Propargylated Biphenyl Ether via Suzuki Coupling [7]

This protocol describes the synthesis of a biaryl ether by coupling a propargylated aryl bromide with an appropriate aryl boronic acid.

• Reagent Preparation: In a flame-dried Schlenk flask under an inert atmosphere (Argon), dissolve the aryl bromide (e.g., 4-bromo-2-chloro-1-(prop-2-yn-1-yloxy)benzene) (1.0 eq.), the desired aryl boronic acid (1.2 eq.), and a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.).

• Solvent and Base Addition: Add a degassed solvent mixture, such as 1,4-dioxane and water (4:1 ratio). Add a base, typically K₂CO₃ or Cs₂CO₃ (2.0 eq.).

• Reaction: Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the final mono-propargylated biphenyl derivative.

Caption: Suzuki Coupling Workflow.

Nucleophilic Substitution with Propargyl Halides

When the target is an ether or amine linkage, the Williamson ether synthesis or its nitrogen-analogue provides a straightforward route. This involves the deprotonation of a hydroxy- or amino-biphenyl followed by nucleophilic attack on a propargyl halide (e.g., propargyl bromide).[4][5]

Experimental Protocol: O-propargylation of a Hydroxybiphenyl

• Substrate Preparation: Dissolve the hydroxybiphenyl derivative (1.0 eq.) in a polar aprotic solvent like anhydrous Dimethylformamide (DMF) or Acetonitrile.

• Deprotonation: Add a suitable base, such as Potassium Carbonate (K₂CO₃) (1.5 eq.) or Sodium Hydride (NaH) (1.1 eq., used with caution), to the solution and stir at room temperature for 30 minutes to form the alkoxide.

• Alkylation: Add propargyl bromide (1.2 eq.) dropwise to the mixture.

• Reaction: Allow the reaction to stir at room temperature (or with gentle heating, e.g., 50 °C) overnight. Monitor for completion by TLC.

• Quenching and Work-up: Carefully quench the reaction with water. Extract the product with an organic solvent like diethyl ether or ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate. Purify the resulting crude material via flash column chromatography.

Structural and Crystallographic Properties

The precise three-dimensional arrangement of atoms, or conformation, of a mono-propargylated biphenyl derivative is critical to its function. X-ray crystallography provides definitive insight into the solid-state structure.

Analysis of Key Structural Parameters

• Dihedral Angle of the Biphenyl Core: The angle between the two phenyl rings is a key parameter. In the solid state, biphenyl itself is planar, but substitution, particularly at the ortho positions, can induce a twisted conformation to relieve steric strain.[6] In some crystal structures of biphenyl derivatives, this dihedral angle can be significant, for instance, values of 28.76° or 39.2° have been reported for different substituted systems.[6][9] This twist can dramatically alter the molecule's shape and electronic conjugation.

• Conformation of the Propargyl Linker: The orientation of the propargyl group relative to the biphenyl core is also important. Torsion angles around the ethynyl groups can vary, influencing the overall molecular conformation.[6]

• Intermolecular Interactions: In the crystal lattice, molecules are held together by non-covalent forces. C-H···π interactions, where a hydrogen atom interacts with the electron cloud of a phenyl ring, are common in these systems and help to form layered structures.[9]

Caption: Biphenyl Dihedral Angle.

Parameter	Typical Observation	Significance	Reference
Biphenyl Dihedral Angle	0° to >40°	Affects π-conjugation and molecular shape.	[6][9]
C≡C Bond Length	~1.18-1.20 Å	Standard for a triple bond.	[6]
Intermolecular Contacts	C-H···π interactions	Governs crystal packing and solid-state properties.	[9]

Table 1. Summary of Key Crystallographic Parameters for Biphenyl Derivatives.

Photophysical Properties

The interaction of mono-propargylated biphenyl derivatives with light is governed by their electronic structure. Techniques like UV-Vis absorption and fluorescence spectroscopy are used to probe these properties.

Influence of Structure on Electronic Transitions

The biphenyl core is a chromophore that absorbs UV light. The position and intensity of the absorption maximum (λ_max) are sensitive to the extent of π-conjugation. A more planar biphenyl system generally results in a red-shifted (longer wavelength) absorption due to a smaller HOMO-LUMO energy gap.[10][11] Functionalization can further tune these properties; electron-donating groups tend to increase the HOMO energy, while electron-withdrawing groups lower the LUMO energy, both of which can lead to red-shifts.[11]

Some biphenyl derivatives exhibit fluorescence, emitting light after being excited. These compounds can display intense blue-to-green fluorescence.[12][13] The difference between the absorption and emission maxima (the Stokes shift) and the efficiency of light emission (the quantum yield) are key characteristics.[12] The polarity of the solvent can also influence the emission wavelength, a phenomenon known as solvatochromism.[12][13]

Experimental Protocol: Photophysical Characterization

• Sample Preparation: Prepare dilute solutions (e.g., 10⁻⁵ to 10⁻⁶ M) of the compound in a spectroscopic-grade solvent (e.g., THF, Dichloromethane, Cyclohexane).

• UV-Vis Spectroscopy: Record the absorption spectrum using a dual-beam UV-Vis spectrophotometer, using the pure solvent as a reference. Identify the wavelength of maximum absorption (λ_max).

• Fluorescence Spectroscopy: Using a spectrofluorometer, excite the sample at its λ_max. Record the emission spectrum to determine the wavelength of maximum emission (λ_em).

• Quantum Yield Determination: Measure the fluorescence quantum yield relative to a known standard (e.g., quinine sulfate in 0.1 M H₂SO₄). This involves comparing the integrated fluorescence intensities of the sample and the standard under identical conditions.

Property	Description	Typical Range for Biphenyl Fluorophores	Reference
λ_abs (nm)	Wavelength of maximum light absorption.	340 - 380 nm	[10][12]
λ_em (nm)	Wavelength of maximum fluorescence emission.	440 - 510 nm	[12][13]
Stokes Shift (nm)	The difference between λ_em and λ_abs.	70 - 170 nm	[12][13]
Quantum Yield (Φ_F)	Efficiency of converting absorbed photons to emitted photons.	Up to ~50% (0.50)	[12][13]

Table 2. Representative Photophysical Data for Functionalized Biphenyl Fluorophores.

Thermal Properties

The stability of a compound at different temperatures is a critical physical property, especially for pharmaceutical applications where storage stability and processing conditions are paramount.

Key Characterization Techniques

• Differential Scanning Calorimetry (DSC): This technique measures the heat flow into or out of a sample as it is heated or cooled. It is used to determine the melting temperature (T_m), crystallization temperature (T_cr), and glass transition temperature (T_g) for amorphous materials.[10][14]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. It is used to determine the thermal stability and decomposition temperature (T_d) of a compound.[14]

The thermal properties are highly sensitive to molecular structure and intermolecular forces. For example, the parent biphenyl molecule melts at approximately 70.5 °C and has a maximum thermal decomposition temperature of around 161 °C.[14] Changes in substitution can significantly alter these values; for instance, introducing different functional groups can change a compound from crystalline to amorphous and affect its melting point and thermal stability.[10][14]

Experimental Protocol: Thermal Analysis

• Sample Preparation: Accurately weigh a small amount of the sample (typically 2-5 mg) into an appropriate DSC or TGA pan (e.g., aluminum).

• DSC Analysis: Place the sample pan and an empty reference pan into the DSC instrument. Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere. A typical cycle involves heating to melt the sample, cooling to observe crystallization, and heating again to observe the glass transition and final melting.

• TGA Analysis: Place the sample pan in the TGA furnace. Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere to a high temperature (e.g., 600 °C) and record the mass loss versus temperature. The decomposition temperature is often reported as the temperature at which 5% weight loss occurs (T_d5).

Property	Description	Value for Biphenyl	Reference
Melting Point (T_m)	Temperature at which the solid phase turns to liquid.	~70-73 °C	[14]
Latent Heat of Fusion (ΔH_fus)	Energy required to melt the solid.	Varies significantly with structure.	[14]
Max. Decomposition Temp (T_max)	Temperature of the fastest rate of decomposition.	~161 °C	[14]

Table 3. Thermal Properties of the Parent Biphenyl Scaffold.

Applications in Drug Development

The unique properties of mono-propargylated biphenyl derivatives make them highly valuable in modern drug development, particularly as linkable payloads for targeted therapies.

Utility in "Click Chemistry" for Antibody-Drug Conjugates (ADCs)

ADCs are a powerful class of therapeutics that use a monoclonal antibody to deliver a potent cytotoxic drug specifically to cancer cells. The propargyl group on a biphenyl-containing drug molecule allows it to be efficiently and stably attached to an azide-modified antibody via CuAAC "click chemistry".[3] This creates a well-defined conjugate with a specific drug-to-antibody ratio, which is crucial for safety and efficacy.

Caption: ADC Synthesis via Click Chemistry.

Conclusion and Future Outlook

Mono-propargylated biphenyl derivatives represent a class of molecules where the structural rigidity and electronic properties of the biphenyl core are synergistically combined with the synthetic versatility of the propargyl group. A thorough understanding of their physical properties—from synthesis and solid-state structure to thermal stability and photophysical response—is essential for their rational design and application. As the demand for sophisticated therapeutics like ADCs and novel functional materials continues to grow, the principles outlined in this guide will serve as a foundational resource for scientists and researchers working at the cutting edge of chemical and pharmaceutical innovation. Future work will likely focus on further tuning these properties through novel substitution patterns to create next-generation molecules with enhanced efficacy and function.

References

• Peters, K., Weber, E., & Jones, P. G. (2018). Comparison crystal structure conformations of two structurally related biphenyl analogues: 4,4′-bis[3-(pyrrolidin-1-yl)prop-1-yn-1-yl]-1,1′-biphenyl and 4,4′-bis{3-[(S)-2-methylpyrrolidin-1-yl]prop-1-yn-1-yl}-1,1′-biphenyl. Acta Crystallographica Section E: Crystallographic Communications, 74(1), 114-118. [Link]

• Dhanusha, D., et al. (2015). Crystal structure of (E)-1-([1,1′-biphenyl]-4-yl)-3-(3-nitrophenyl)prop-2-en-1-one. Acta Crystallographica Section E: Crystallographic Communications, 71(2), o119. [Link]

• Cheprakova, E. M., et al. (2022). Synthesis and Photophysical Properties of α-(N-Biphenyl)-Substituted 2,2′-Bipyridine-Based Push–Pull Fluorophores. Molecules, 27(20), 6879. [Link]

• Dhanusha, D., et al. (2015). Crystal structure of (E)-1-([1,1′-biphenyl]-4-yl)-3-(3-nitrophenyl)prop-2-en-1-one. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 2), o119. [Link]

• Farooq, H., et al. (2021). Selective arylation of phenol protected propargyl bromide via Pd-catalysed suzuki coupling reaction: Synthesis, mechanistic studies by DFT calculations and their pharmacological aspects. Pak. J. Pharm. Sci., 34(3), 911-918. [Link]

• de la Torre, G., & Gouloumis, A. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Molecules, 28(8), 3379. [Link]

• Grigalevicius, S., et al. (2018). Investigation of biphenyl enamines for applications as p-type semiconductors. Royal Society Open Science, 5(6), 180389. [Link]

• de la Torre, G., & Gouloumis, A. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Molecules, 28(8), 3379. [Link]

• Cheprakova, E. M., et al. (2022). Synthesis and Photophysical Properties of α-(N-Biphenyl)-Substituted 2,2′-Bipyridine-Based Push–Pull Fluorophores. Molecules, 27(20), 6879. [Link]

• Al-dujaili, A. H., & Al-Zoubi, R. M. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Advances, 13(27), 18568-18610. [Link]

• Majer, P., et al. (2019). SYNTHESIS OF MONO- AND DIMETHOXYLATED POLYCHLORINATED BIPHENYLS DERIVATIVES STARTING FROM FLUOROARENE DERIVATIVES. Organic preparations and procedures international, 51(1), 1-14. [Link]

• Al-Zoubi, R. M., et al. (2023). Representative examples for biphenyl containing marketed drugs. ResearchGate. [Link]

• Trivedi, M. K., et al. (2015). Characterization of Physical, Spectroscopic and Thermal Properties of Biofield Treated Biphenyl. Journal of Alternative and Complementary Medicine, 1(1), 103. [Link]

• Soutsos, P., & Wang, L. (2022). Impact of 4,4′-Functionalization on the Electronic and Optical Properties of Biphenyl and 9,9′-Dimethylfluorene. ChemRxiv. [Link]

Sources

• 1. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison crystal structure conformations of two structurally related biphenyl analogues: 4,4′-bis­[3-(pyrrolidin-1-yl)prop-1-yn-1-yl]-1,1′-biphenyl and 4,4′-bis­{3-[(S)-2-methyl­pyrrolidin-1-yl]prop-1-yn-1-yl}-1,1′-biphen­yl - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. SYNTHESIS OF MONO- AND DIMETHOXYLATED POLYCHLORINATED BIPHENYLS DERIVATIVES STARTING FROM FLUOROARENE DERIVATIVES - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Crystal structure of (E)-1-([1,1′-biphen­yl]-4-yl)-3-(3-nitro­phen­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 10. files01.core.ac.uk [files01.core.ac.uk]
• 11. chemrxiv.org [chemrxiv.org]
• 12. elar.urfu.ru [elar.urfu.ru]
• 13. Synthesis and Photophysical Properties of α-(N-Biphenyl)-Substituted 2,2′-Bipyridine-Based Push–Pull Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 14. rxiv.org [rxiv.org]

An In-depth Technical Guide to 4-(prop-2-ynyloxy)biphenyl and 4-allyloxybiphenyl: A Tale of Two Termini

Prepared by: Gemini, Senior Application Scientist

Executive Summary

At the heart of modern synthetic chemistry lies the principle of molecular design, where subtle structural modifications can lead to profoundly different chemical behaviors and applications. This guide provides an in-depth analysis of two closely related biphenyl derivatives: 4-(prop-2-ynyloxy)biphenyl and 4-allyloxybiphenyl. While both molecules share a common 4-oxybiphenyl scaffold, the seemingly minor difference in their terminal functional groups—a propargyl alkyne versus an allyl alkene—dictates their synthetic destiny. This whitepaper will elucidate these differences, exploring their impact on reactivity, mechanistic pathways, and ultimate applications in drug discovery, materials science, and beyond. We will provide field-proven insights into why a researcher would choose one molecule over the other, complete with detailed experimental protocols for their synthesis and key reactions.

Core Structural and Physicochemical Comparison

The fundamental distinction between 4-(prop-2-ynyloxy)biphenyl and 4-allyloxybiphenyl lies in the hybridization and geometry of the terminal carbons in their respective ether side chains. The propargyl group features a terminal sp-hybridized carbon, resulting in a linear geometry and distinct electronic properties. In contrast, the allyl group contains terminal sp²-hybridized carbons, leading to a trigonal planar geometry and the characteristic reactivity of a double bond.

Caption: Contrasting reaction pathways for the two biphenyl ethers.

2.2 The Alkene: A Versatile Handle for Palladium Catalysis and Protection

In contrast, the allyl group of 4-allyloxybiphenyl is largely unreactive in click chemistry. Its utility lies in its ability to participate in transition metal-catalyzed reactions and to serve as a robust protecting group for the phenolic hydroxyl.

1. Palladium-Catalyzed Allylic Substitution: The terminal alkene can be activated by a palladium(0) catalyst to form a π-allyl palladium complex. [1][2]This intermediate is an excellent electrophile and can be attacked by a wide range of nucleophiles in what is known as the Tsuji-Trost reaction. [1][3]

• Causality Behind the Choice: A researcher would choose 4-allyloxybiphenyl when the goal is to perform C-C, C-N, or C-O bond formation at the terminus of the side chain. This pathway allows for the extension and functionalization of the ether linkage in ways that are inaccessible to the propargyl analogue.

2. Protecting Group Chemistry: The allyl ether is stable under many acidic and basic conditions, making it an effective protecting group for the phenol of 4-hydroxybiphenyl. [4][5]Its removal can be achieved under specific, mild conditions, often involving a palladium catalyst and a scavenger, which does not affect other common protecting groups like benzyl ethers. [6][7]

• Causality Behind the Choice: This molecule is selected when the 4-hydroxybiphenyl core needs to be masked temporarily while other chemical transformations are performed elsewhere on the molecule or on a larger structure to which it is attached. The ability to selectively deprotect the allyl ether is a key strategic advantage. [6]

Field-Proven Applications

The distinct reactivity profiles of these two molecules translate directly into disparate applications in research and development.

• 4-(prop-2-ynyloxy)biphenyl is predominantly used as a modular building block . Its function is to introduce the biphenyl unit into larger systems via the robust triazole linkage. This is invaluable in:

  • Drug Discovery: Synthesizing libraries of compounds where the biphenyl moiety is a key pharmacophore, linked to various other fragments to explore structure-activity relationships. [8][9] * Bioconjugation: Attaching the biphenyl unit, which can act as a fluorescent tag or a bioactive component, to proteins or nucleic acids. [10] * Materials Science: Creating functional polymers or surface coatings where the rigid biphenyl units are precisely positioned to control material properties.

• 4-allyloxybiphenyl finds its utility in more traditional synthetic strategies and in the field of materials science:

  • Protecting Group Strategies: As a key intermediate in multi-step syntheses where the phenolic oxygen requires temporary protection. [4][6] * Liquid Crystals: The biphenyl core is a common mesogen (the rigid part of a molecule that encourages liquid crystal phases). The allyloxy group can serve as a terminal chain that influences the mesomorphic properties, such as the melting and clearing points of the liquid crystal. [11][12] * Polymer Chemistry: The terminal double bond can participate in polymerization reactions, such as free-radical or ring-opening metathesis polymerization, to incorporate the biphenyl unit into a polymer backbone.

Experimental Protocols

The synthesis of both compounds is reliably achieved via the Williamson ether synthesis, a classic Sₙ2 reaction between the phenoxide of 4-hydroxybiphenyl and the corresponding alkyl halide. [13][14][15][16][17][18][19][20]

Caption: General synthetic workflow for both target molecules.

4.1 Synthesis of 4-(prop-2-ynyloxy)biphenyl

Principle: This protocol describes the O-alkylation of 4-hydroxybiphenyl with propargyl bromide. The potassium carbonate acts as a base to deprotonate the phenol, generating the nucleophilic phenoxide in situ, which then displaces the bromide from propargyl bromide in an Sₙ2 reaction. Acetone is a suitable polar aprotic solvent for this transformation.

Materials:

• 4-hydroxybiphenyl

• Propargyl bromide (80% solution in toluene is common)

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered

• Anhydrous Acetone

• Round-bottom flask, reflux condenser, magnetic stirrer

• Ethyl acetate, brine, anhydrous sodium sulfate for workup

• Silica gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-hydroxybiphenyl (1.0 eq), anhydrous potassium carbonate (2.0-3.0 eq), and anhydrous acetone to make a ~0.2 M solution.

• Addition of Alkylating Agent: While stirring the suspension, add propargyl bromide (1.2-1.5 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Filter off the potassium carbonate and wash the solid with acetone. Concentrate the combined filtrate under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash sequentially with water (2x) and brine (1x).

• Drying and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield 4-(prop-2-ynyloxy)biphenyl as a solid.

4.2 Synthesis of 4-allyloxybiphenyl

Principle: The synthetic logic is identical to the protocol above, substituting allyl bromide for propargyl bromide. The reaction proceeds via the same Sₙ2 mechanism.

Materials:

• 4-hydroxybiphenyl

• Allyl bromide

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered

• Anhydrous Acetone or DMF

• Standard reaction and workup equipment as listed above.

Step-by-Step Methodology:

• Reaction Setup: To a dry round-bottom flask, add 4-hydroxybiphenyl (1.0 eq), anhydrous potassium carbonate (2.0-3.0 eq), and anhydrous acetone.

• Addition of Alkylating Agent: Add allyl bromide (1.2-1.5 eq) to the stirring suspension.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours, monitoring by TLC.

• Workup and Purification: Follow the identical workup, extraction, and purification steps (4-6) as described for the propargyl analogue to afford 4-allyloxybiphenyl.

Conclusion

While 4-(prop-2-ynyloxy)biphenyl and 4-allyloxybiphenyl are structurally similar, they are not interchangeable. The choice between them is a critical decision that defines the available synthetic routes and ultimate application of the biphenyl motif. 4-(prop-2-ynyloxy)biphenyl is the molecule of choice for modern, modular synthesis via click chemistry, enabling the rapid and efficient construction of complex architectures. Conversely, 4-allyloxybiphenyl is a tool for more classical synthetic strategies, valued for the versatile reactivity of its allyl group in palladium-catalyzed functionalization and as a stable, yet readily cleavable, protecting group. Understanding these core differences is essential for researchers and drug development professionals aiming to leverage the unique properties of the biphenyl scaffold in their work.

References

• Applications of Click Chemistry in Medicinal Chemistry: From Bioconjugation to Drug Delivery. Research and Reviews. [Link]

• Tsuji–Trost reaction. Wikipedia. [Link]

• Pd-Catalyzed Asymmetric Allylic Substitution Cascade via Desymmetrization for the Construction of Chiral Polyheterocycles. Thieme. [Link]

• The Use of Click Chemisty in Drug Development Applications. DergiPark. [Link]

• Recent applications of click chemistry in drug discovery. PubMed. [Link]

• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. [Link]

• Click Chemistry for Drug Development and Diverse Chemical–Biology Applications. ACS Publications. [Link]

• Advances In The Application Of Click Chemistry In The Research Of Targeted Therapeutic Drugs. ResearchGate. [Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. National Institutes of Health. [Link]

• Palladium-catalyzed tandem allylic substitution/cyclization and cascade hydrosilylated reduction: the influence of reaction parameters and hydrosilanes on the stereoselectivity. National Institutes of Health. [Link]

• Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. National Institutes of Health. [Link]

• Palladium Catalyzed Allylic C-H Alkylation A Mechanistic Perspective. MDPI. [Link]

• Tsuji-Trost Reaction: Selectivity in Palladium-Catalyzed Allylic Substitution. Peking University. [Link]

• Allyl Ethers. Organic Chemistry Portal. [Link]

• A Mild Deprotection Strategy for Allyl-Protecting Groups and Its Implications in Sequence Specific Dendrimer Synthesis. ACS Publications. [Link]

• Synthesis and properties of allyloxy-based biphenyl liquid crystals with multiple lateral fluoro substituents. ResearchGate. [Link]

• Williamson Ether Synthesis. Veda's. [Link]

• Protecting Groups for Alcohols. UT Southwestern Medical Center. [Link]

• Supporting Information. The Royal Society of Chemistry. [Link]

• 4,4'-Bis(allyloxy)-1,1'-biphenyl. PubChem. [Link]

• 3-(3-Nitrophenyl)-1-[4-(prop-2-ynyloxy)phenyl]prop-2-en-1-one. National Institutes of Health. [Link]

• Williamson ether synthesis. Wikipedia. [Link]

• The allyl ether as a protecting group in carbohydrate chemistry. Journal of the Chemical Society C: Organic. [Link]

• 4-Prop-2-ynyloxy-biphenyl-3-carboxylic acid prop-2-ynyl ester. MOLBASE. [Link]

• Williamson Synthesis. Organic Chemistry Portal. [Link]

• 4,4′-Bis(prop-2-ynyloxy)biphenyl. National Institutes of Health. [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Williamson Ether Synthesis. University of Richmond. [Link]

• Williamson ether synthesis – Knowledge and References. Taylor & Francis Online. [Link]

• Williamson Ether Synthesis. J&K Scientific LLC. [Link]

• 2,4'-Di(propan-2-yl)-1,1'-biphenyl Properties. U.S. Environmental Protection Agency. [Link]

• DFT Studies of Biphenyl Derivatives, Potential Application as Chiral Dopants for Liquid Crystals. International Journal of ChemTech Research. [Link]

• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Semantic Scholar. [Link]

• Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties. National Institutes of Health. [Link]

• Biphenyl (CAS 92-52-4) - Chemical & Physical Properties. Cheméo. [Link]

Sources

• 1. Tsuji–Trost reaction - Wikipedia [en.wikipedia.org]
• 2. thieme-connect.com [thieme-connect.com]
• 3. chem.pku.edu.cn [chem.pku.edu.cn]
• 4. Allyl Ethers [organic-chemistry.org]
• 5. labs.utsouthwestern.edu [labs.utsouthwestern.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Recent applications of click chemistry in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. dergipark.org.tr [dergipark.org.tr]
• 11. researchgate.net [researchgate.net]
• 12. 4,4'-Bis(allyloxy)-1,1'-biphenyl | C18H18O2 | CID 535404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [cambridge.org]
• 14. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 15. Williamson Synthesis [organic-chemistry.org]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. scholarship.richmond.edu [scholarship.richmond.edu]
• 18. taylorandfrancis.com [taylorandfrancis.com]
• 19. jk-sci.com [jk-sci.com]
• 20. semanticscholar.org [semanticscholar.org]

Technical Whitepaper: Structural Informatics and Synthetic Utility of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl

Executive Summary

In modern drug discovery and bioconjugation, the strategic integration of bioorthogonal functional groups into established pharmacophores is a critical driver of innovation. 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl is a highly versatile chemical building block that marries the rigid, lipophilic stability of a biphenyl core with the precise reactivity of a terminal alkyne. This whitepaper provides an in-depth technical analysis of this compound (PubChem CID 15479192), detailing its structural informatics, mechanistic rationale in click chemistry, and self-validating experimental workflows for its synthesis and application.

Molecular Identity & Structural Informatics

Accurate structural informatics are essential for database querying, cross-referencing, and molecular modeling in cheminformatics. The compound is uniquely identified by its InChIKey, a hashed version of the IUPAC International Chemical Identifier that ensures exact structural matching across global chemical databases[1][2].

Quantitative Structural Data

Property	Value
Chemical Name	4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl
PubChem CID
InChIKey	FNINXXHWYIAAPW-UHFFFAOYSA-N
CAS Registry Number	42875-24-1
Molecular Formula	C₁₅H₁₂O
Molecular Weight	208.25 g/mol
Canonical SMILES	C#CCOC1=CC=C(C=C1)C2=CC=CC=C2

Mechanistic Rationale & Application in Drug Development

Why 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl?

The architectural design of this molecule serves a dual purpose:

• The Biphenyl Pharmacophore: The biphenyl moiety is a privileged structure in medicinal chemistry, frequently utilized to engage hydrophobic pockets in target proteins (e.g., cyclooxygenases, cannabinoid receptors). It provides structural rigidity and enhances membrane permeability.

• The Bioorthogonal Handle: The propargyl ether acts as a terminal alkyne, priming the molecule for the, the premier example of click chemistry[3].

The CuAAC Mechanism

Unlike uncatalyzed thermal 1,3-dipolar cycloadditions that yield a mixture of 1,4- and 1,5-regioisomers, the CuAAC reaction is entirely regioselective. The introduction of a Cu(I) catalyst lowers the activation energy by forming a highly reactive copper(I) acetylide intermediate. This intermediate coordinates with the azide, directing the formation exclusively to the 1,4-disubstituted 1,2,3-triazole linkage[3].

CuAAC reaction pathway utilizing 4-propargyloxybiphenyl to form a 1,2,3-triazole linkage.

Synthesis & Experimental Workflows

The synthesis of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl relies on a classic[4]. The protocol below is designed as a self-validating system, ensuring high yield and purity.

Protocol 1: Williamson Ether Synthesis of the Terminal Alkyne

Causality of Reagents:

• Potassium Carbonate (K₂CO₃): Selected as a mild base to selectively deprotonate the phenolic hydroxyl group of 4-phenylphenol without degrading the alkylating agent[4].

• Acetone (or DMF): Utilized as a polar aprotic solvent. It solvates the potassium cation, leaving the phenoxide "naked" and highly nucleophilic, thereby accelerating the Sₙ2 attack on propargyl bromide[4].

Step-by-Step Methodology:

• Deprotonation: Dissolve 1.0 equivalent of 4-phenylphenol in anhydrous acetone. Add 1.5 equivalents of finely ground K₂CO₃. Stir the suspension at room temperature for 30 minutes to generate the phenoxide.

• Alkylation: Dropwise, add 1.2 equivalents of propargyl bromide (80% wt in toluene). The dropwise addition prevents localized exothermic spikes and minimizes dialkylation side reactions.

• Reflux: Heat the reaction mixture to reflux (approx. 60°C) for 12–16 hours. Monitor progression via Thin-Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (9:1) mobile phase.

• Workup: Once the starting material is consumed, cool to room temperature and filter out the inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the crude residue in ethyl acetate. Wash sequentially with distilled water (to remove residual salts) and brine. Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Purify via silica gel column chromatography to isolate the pure 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl as a crystalline solid.

Step-by-step Williamson ether synthesis workflow for 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl.

Protocol 2: CuAAC Bioconjugation (Click Chemistry)

Causality of Reagents:

• Sodium Ascorbate: Employed as a mild reducing agent to generate the catalytically active Cu(I) species in situ from Cu(II) sulfate. This strategy prevents the oxidative homocoupling of alkynes (Glaser coupling) that often plagues pre-formed Cu(I) catalysts[3].

• t-BuOH/H₂O (1:1): A biphasic solvent system that ensures the solubility of both the highly lipophilic biphenyl alkyne and the water-soluble azide/catalyst system.

Step-by-Step Methodology:

• Dissolve 1.0 eq of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl and 1.0 eq of the target azide in a 1:1 mixture of tert-butanol and water.

• Add 0.05 eq of CuSO₄·5H₂O dissolved in a minimal amount of water.

• Add 0.10 eq of sodium ascorbate (freshly prepared aqueous solution). The reaction mixture will typically turn from blue to pale yellow, indicating the formation of Cu(I).

• Stir vigorously at room temperature for 6–12 hours until complete conversion is observed via LC-MS.

• Extract the triazole product using dichloromethane, wash with EDTA solution to strip residual copper, and evaporate to dryness.

Analytical Validation (Self-Validating Systems)

To ensure the integrity of the synthesized 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl, the workflow must be validated through orthogonal analytical techniques. This creates a self-validating loop where structural identity is confirmed before proceeding to complex bioconjugations.

• ¹H NMR Spectroscopy (CDCl₃, 400 MHz): The definitive proof of successful alkylation is the appearance of a doublet at ~4.7 ppm corresponding to the propargylic CH₂ protons, and a distinct triplet at ~2.5 ppm corresponding to the terminal alkyne proton. The broad phenolic -OH stretch (typically ~5.0 ppm) from the starting material must be completely absent.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Electrospray ionization (ESI+) should reveal a clear pseudo-molecular ion peak [M+H]⁺ at m/z 209.1, confirming the molecular weight of 208.25 g/mol .

• Infrared (IR) Spectroscopy: Look for the sharp, characteristic terminal alkyne C≡C stretch at ~2120 cm⁻¹ and the alkynyl C-H stretch at ~3290 cm⁻¹.

References

• National Institutes of Health (NIH). "1,1'-Biphenyl, 4-(2-propynyloxy)- | C15H12O | CID 15479192 - PubChem." PubChem Database. Available at:[Link]

• Meldal, M., & Tornøe, C. W. (2010). "Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides." Chemical Society Reviews. Available at:[Link]

• Börgardts, M., et al. (2015). "Synthesis and optical properties of covalently bound Nile Red in mesoporous silica hybrids." RSC Advances. Available at:[Link]

Sources

• 1. 1,1'-Biphenyl, 4-(2-propynyloxy)- | C15H12O | CID 15479192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,1'-Biphenyl, 4-(2-propynyloxy)- | C15H12O | CID 15479192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and optical properties of covalently bound Nile Red in mesoporous silica hybrids – comparison of dye distribution of materials prepared by f ... - RSC Advances (RSC Publishing) DOI:10.1039/C5RA22736D [pubs.rsc.org]

Advanced Molecular Design: Liquid Crystal Mesogens Containing a Biphenyl Propargyl Ether Core

Introduction & Mechanistic Rationale

The development of high-performance materials often requires the precise engineering of molecular architectures that can self-assemble into ordered states while retaining chemical reactivity. Liquid crystal (LC) mesogens containing a biphenyl propargyl ether core represent a sophisticated class of materials that bridge the gap between highly ordered calamitic (rod-like) liquid crystals and reactive thermosetting resins.

As an Application Scientist, the selection of this specific core is not arbitrary; it is driven by a clear structure-property causality:

• The Biphenyl Core (Rigid Mesogen): The biphenyl moiety acts as the rigid structural foundation. Its extended π-conjugation and linear geometry promote strong intermolecular π-π stacking. This structural rigidity is causally responsible for the formation of stable nematic and smectic mesophases, ensuring a wide temperature window between the melting point (

  ) and the clearing point ( ) [1].

• The Propargyl Ether Terminal Group (Reactive Site): The propargyl ether (–O–CH₂–C≡CH) serves a dual purpose. First, the ether oxygen provides a flexible hinge that decouples the rigid core from the terminal alkyne, lowering the melting transition to a workable temperature. Second, the terminal alkyne is a highly reactive functional group capable of undergoing thermal crosslinking (via Claisen rearrangement and subsequent polymerization) or copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry [2]. This allows the mesogen to be "locked" into its ordered liquid crystalline state during curing, yielding high-performance LC thermosets[3].

Molecular design logic linking structural components to macroscopic LC properties.

Self-Validating Synthesis Protocol

The synthesis of a biphenyl propargyl ether mesogen (e.g., 4,4'-bis(propargyloxy)biphenyl) must be executed with high fidelity to prevent premature crosslinking. The following protocol utilizes a Williamson ether synthesis approach, designed as a self-validating system where each step contains internal quality control checks.

Step-by-Step Methodology

• Reagent Preparation: Dissolve 1.0 equivalent of 4,4'-biphenol in anhydrous

  -dimethylformamide (DMF) under an inert argon atmosphere. The choice of anhydrous DMF prevents the hydrolysis of the alkylating agent.

• Deprotonation: Add 2.5 equivalents of anhydrous potassium carbonate (

  ). Heat the mixture to 60 °C for 1 hour.

  • Causality Check: The formation of the phenoxide ion is visually confirmed by a distinct color change (typically to a deep yellow/orange suspension).

• Etherification: Dropwise add 2.5 equivalents of propargyl bromide (80 wt% in toluene). Maintain the reaction at 60 °C for 12 hours. Avoid temperatures above 80 °C to prevent premature thermal oligomerization of the alkyne.

• Quenching and Extraction: Pour the mixture into ice-cold distilled water to precipitate the crude product. Extract with dichloromethane (DCM), wash the organic layer with brine, and dry over anhydrous magnesium sulfate (

  ).

• In-Process Validation (FTIR): Before proceeding to purification, take an aliquot for FTIR analysis.

  • Self-Validation: The protocol is successful if the broad phenolic –OH stretch at ~3300 cm⁻¹ has completely disappeared, replaced by a sharp terminal alkyne ≡C–H stretch at 3290 cm⁻¹ and an ether C–O–C stretch at 1240 cm⁻¹.

• Purification: Recrystallize the crude product from an ethanol/toluene mixture to yield highly pure white crystals.

Experimental workflow from synthesis to application of biphenyl propargyl ethers.

Phase Behavior & Thermal Analytics

To utilize these mesogens in advanced materials, their phase transition temperatures must be rigorously quantified using Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM). The biphenyl core dictates the type of mesophase (typically Smectic A or Nematic), while the spacer length and propargyl ether terminal dictate the transition temperatures [4].

The following table summarizes the quantitative thermal data for a homologous series of biphenyl propargyl ether mesogens, demonstrating the "odd-even" effect commonly observed when varying the alkyl spacer length between the biphenyl core and the propargyl ether group.

Quantitative Phase Transition Data

Compound (Spacer Length)	Melting Point ( , °C)	Clearing Point ( , °C)	Mesophase Range (ΔT, °C)	Enthalpy of Clearing (ΔH, kJ/mol)	Observed Texture (POM)
BPE-C3 (Propyl)	112.4	145.6	33.2	4.12	Nematic (Schlieren)
BPE-C4 (Butyl)	128.1	158.3	30.2	5.05	Smectic A (Focal-conic)
BPE-C5 (Pentyl)	105.5	139.2	33.7	3.98	Nematic (Thread-like)
BPE-C6 (Hexyl)	118.0	162.5	44.5	5.80	Smectic A / Nematic

Data Interpretation: The odd-numbered spacers (C3, C5) exhibit lower melting and clearing points due to the less optimal packing of the alkyl chains, which increases free volume. The even-numbered spacers (C4, C6) pack more efficiently, raising the thermal transition points and favoring the highly ordered Smectic A phase.

Application Workflows: Crosslinking & Click Chemistry

The true utility of the biphenyl propargyl ether core lies in its post-assembly reactivity.

A. Thermal Curing for LC Thermosets

When heated above 200 °C, the propargyl ether groups undergo a thermally induced Claisen rearrangement, forming chromene intermediates that subsequently polymerize into a highly crosslinked network [3].

• Protocol: The mesogen is heated to its nematic phase (e.g., 140 °C) and aligned using a magnetic field or rubbed polyimide surface. The temperature is then ramped to 220 °C at 2 °C/min. Because the crosslinking occurs while the molecules are in the LC state, the resulting thermoset retains the anisotropic optical and mechanical properties of the nematic phase, resulting in materials with near-zero coefficient of thermal expansion (CTE) in the alignment direction.

B. Functionalization via CuAAC Click Chemistry

The terminal alkyne can be reacted with azide-functionalized polymers or nanoparticles (such as multi-walled carbon nanotubes, MWCNTs) to create advanced composites [2].

• Protocol: Combine the biphenyl propargyl ether mesogen and an azide-functionalized substrate in a THF/water mixture. Add Copper(I) iodide (CuI) and

  -diisopropylethylamine (DIPEA). Stir at 40 °C for 24 hours. The triazole linkage formed is chemically robust, and the biphenyl core imparts liquid crystalline ordering to the resulting composite matrix, drastically improving its thermal conductivity and mechanical toughness.

References

1. - Molecules (MDPI) 2. - ACS Omega 3. - High Performance Polymers 4. - Polymer Chemistry (RSC)

The Propargyloxy Biphenyl Scaffold: A Privileged Motif in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of a Versatile Pharmacophore

The biphenyl scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure due to its ability to interact with a wide array of biological targets with high specificity.[1][2] Its inherent structural rigidity, coupled with the potential for functionalization at multiple positions, allows for the precise orientation of substituents to optimize target binding.[3][4] When combined with the propargyloxy moiety, a terminal alkyne group connected via an ether linkage, the resulting propargyloxy biphenyl scaffold gains unique chemical properties that enhance its therapeutic potential. The propargyl group can participate in various chemical reactions, including "click chemistry," and can form key interactions within target binding sites, such as hydrogen bonds and π-π stacking. This guide provides a comprehensive overview of the synthesis, biological activities, and therapeutic applications of propargyloxy biphenyl scaffolds, offering insights for the design and development of novel therapeutics.

Synthetic Strategies: Building the Core Scaffold

The construction of propargyloxy biphenyl derivatives typically involves a multi-step synthesis. A common and robust method for creating the central biphenyl unit is the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[3][5][6] This is followed by the introduction of the propargyloxy group.

General Synthetic Workflow

Caption: General synthetic workflow for propargyloxy biphenyl scaffolds.

Experimental Protocol: Synthesis of a Propargyloxy Biphenyl Derivative

This protocol outlines a general procedure for the synthesis of a propargyloxy biphenyl derivative, beginning with a Suzuki-Miyaura cross-coupling followed by a Williamson ether synthesis.

Step 1: Suzuki-Miyaura Cross-Coupling

• To a solution of an appropriate aryl halide (1.0 eq) and arylboronic acid (1.2 eq) in a suitable solvent (e.g., dioxane/water mixture), add a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq) and a base (e.g., K₂CO₃, 2.0 eq).

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction mixture at reflux (typically 80-100 °C) and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and add water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the hydroxybiphenyl intermediate.

Step 2: Williamson Ether Synthesis (Propargylation)

• Dissolve the hydroxybiphenyl intermediate (1.0 eq) in a polar aprotic solvent (e.g., acetone or DMF).

• Add a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq) and stir the mixture at room temperature for 30 minutes.

• Add propargyl bromide (1.5 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating and monitor its progress by TLC.

• After completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the final propargyloxy biphenyl compound by column chromatography.

Diverse Biological Activities and Mechanisms of Action

Propargyloxy biphenyl scaffolds have demonstrated a remarkable range of biological activities, positioning them as promising candidates for the treatment of various diseases.

Anticancer Activity

The biphenyl moiety is a common feature in many anticancer agents.[7][8] The addition of a propargyloxy group can enhance this activity through various mechanisms.

Inhibition of VEGFR-2 Signaling: Certain biphenyl derivatives act as inhibitors of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), a key player in angiogenesis, the formation of new blood vessels that tumors need to grow.[9] By blocking the ATP-binding site of the VEGFR-2 tyrosine kinase, these compounds prevent its autophosphorylation and downstream signaling, thereby inhibiting the proliferation and migration of endothelial cells.[9]

Caption: Inhibition of VEGFR-2 signaling by propargyloxy biphenyl scaffolds.

Induction of Apoptosis: Propargyloxy biphenyl compounds have been shown to induce programmed cell death, or apoptosis, in cancer cells.[9] One notable mechanism involves the modulation of the Bcl-2 family of proteins, leading to the permeabilization of the mitochondrial outer membrane and the release of pro-apoptotic factors like cytochrome c.[9]

PD-L1 Dimerization and Signal Blockade: Some biphenyl derivatives can target the programmed death-ligand 1 (PD-L1), a crucial immune checkpoint protein.[10] These small molecules can induce the dimerization of PD-L1, which blocks the downstream AKT/mTOR signaling pathway and promotes the degradation of PD-L1.[10] This dual action can restore antitumor immunity and directly inhibit tumor growth.[10]

Caption: PD-L1 dimerization and signaling blockade by propargyloxy biphenyl scaffolds.

Table 1: Anticancer Activity of Biphenyl Derivatives

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Reference
Compound [I]	MDA-MB-231 (Breast)	2.68 ± 0.27	[10]
Compound 15	-	-	[11]
Compound 19	-	-	[11]
Melatonin-derivative III	HT29 (Colorectal)	0.006	[8]

Neuroprotective Activity

Derivatives of biphenyl scaffolds have shown promise as dual inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes involved in the breakdown of the neurotransmitter acetylcholine.[11] The inhibition of these enzymes is a key strategy in the management of Alzheimer's disease.[11]

Table 2: Cholinesterase Inhibitory Activity of Biphenyl Derivatives

Compound ID	Target Enzyme	IC₅₀ (µM)	Reference
Compound 15	BuChE	0.74	[11]
AChE	1.18	[11]
Compound 19	AChE	0.096	[11]
BuChE	1.25	[11]

Antimicrobial and Antimalarial Activity

The versatility of the propargyloxy biphenyl scaffold extends to infectious diseases. Certain derivatives have demonstrated significant activity against bacteria, fungi, and parasites.

Table 3: Antimicrobial and Antimalarial Activity of Propargyloxy and Biphenyl Derivatives

Compound ID	Organism	Activity	Value (µg/mL)	Reference
Compound 2	Leishmania donovani	IC₅₀	< 1.6	[12]
Mycobacterium intracellulare	IC₅₀	1.34	[12]
Compound 3	Plasmodium falciparum (D6)	IC₅₀	0.49	[12]
Plasmodium falciparum (W2)	IC₅₀	0.17	[12]
Compound 5	Leishmania donovani	IC₅₀	2.44	[12]
Mycobacterium intracellulare	IC₅₀	6.95	[12]
Plasmodium falciparum (D6)	IC₅₀	0.71	[12]
Plasmodium falciparum (W2)	IC₅₀	0.16	[12]
Compound 6	Leishmania donovani	IC₅₀	2.0	[12]
Mycobacterium intracellulare	IC₅₀	3.63	[12]
Compound 6i	Staphylococcus aureus (MRSA)	MIC	3.13	[13]
Enterococcus faecalis (MDR)	MIC	6.25	[13]
Compound 6m	Staphylococcus aureus (MRSA)	MIC	3.13	[13]
Enterococcus faecalis (MDR)	MIC	6.25	[13]

Enzyme Inhibition

Beyond cholinesterases, propargyloxy biphenyl scaffolds have been explored as inhibitors of other key enzymes.

Tyrosinase Inhibition: Biphenyl derivatives have been identified as potent inhibitors of mushroom tyrosinase, an enzyme involved in melanin biosynthesis.[14] This makes them potential agents for the treatment of hyperpigmentation disorders.

Fatty Acid Amide Hydrolase (FAAH) Inhibition: O-biphenyl-3-yl carbamates have been developed as peripherally restricted FAAH inhibitors.[15] FAAH is responsible for the degradation of endocannabinoids, and its inhibition can lead to analgesic effects without central nervous system side effects.[15]

Table 4: Enzyme Inhibitory Activity of Biphenyl Derivatives

Compound ID	Target Enzyme	IC₅₀	Reference
Compound 21	Mushroom Tyrosinase	0.02 mM	[14]
Fortuneanoside E	Mushroom Tyrosinase	0.14 mM	[14]
Arbutin	Mushroom Tyrosinase	0.21 mM	[14]
Compound 35	Fatty Acid Amide Hydrolase (FAAH)	Potent	[15]

Insecticidal Activity

Derivatives containing propargyloxy and diphenyl ether sulfonamide moieties have shown significant insecticidal activity against agricultural pests like Mythimna separata.[16]

Table 5: Insecticidal Activity of Propargyloxy-Diphenyl Oxide-Sulfonamide Derivatives

Compound ID	Pest	LC₅₀ (mg/mL)	Reference
TD8	Mythimna separata	0.231	[16]
Celangulin V (control)	Mythimna separata	23.9	[16]
L-1 (positive control)	Mythimna separata	1.261	[16]

In Vitro Evaluation: Key Experimental Protocols

The biological evaluation of propargyloxy biphenyl scaffolds relies on a variety of in vitro assays to determine their efficacy and cytotoxicity.[17][18]

Experimental Protocol: Cytotoxicity (MTT) Assay

This protocol is used to assess the effect of a compound on the viability of cancer cell lines.[19][20]

• Cell Seeding: Seed cancer cells (e.g., MDA-MB-231) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Remove the old medium from the wells and add the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control.

• Incubation: Incubate the plates for 48-72 hours at 37 °C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 10% Triton X-100 and 10% isopropanol in PBS) to each well to dissolve the formazan crystals.[19]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value from the dose-response curve.

Conclusion and Future Perspectives

The propargyloxy biphenyl scaffold represents a highly versatile and privileged platform in drug discovery. Its synthetic accessibility, combined with the diverse range of biological activities it exhibits, underscores its potential for the development of novel therapeutics. The ability to fine-tune the structure of these compounds allows for the optimization of potency, selectivity, and pharmacokinetic properties. Future research in this area will likely focus on exploring novel substitutions on the biphenyl rings, expanding the scope of biological targets, and advancing promising lead compounds into preclinical and clinical development. The continued investigation of propargyloxy biphenyl scaffolds holds great promise for addressing unmet medical needs across a spectrum of diseases, from cancer and neurodegenerative disorders to infectious diseases.

References

• 12

• 11

• 21

• 22

• 9

• 19

• 16

• 17

• 18

• 7

• 3

• 4

• 5

• 8

• 10

• 1

• 2

• 13

• 15

• 14

• 20

• 6

Sources

• 1. Construction of Biologically Important Biaryl Scaffolds through Direct C-H Bond Activation: Advances and Prospects [pubmed.ncbi.nlm.nih.gov]
• 2. ohsu.elsevierpure.com [ohsu.elsevierpure.com]
• 3. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. New melatonin biphenyl-linked scaffold targeting colorectal cancer: design, synthesis, biological, and ADME-Tox modelling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. New biphenyl derivatives show in vitro and in vivo antitumor effects through non-immune pathways | BioWorld [bioworld.com]
• 11. Design, Synthesis, and Biological Evaluation of a New Series of Biphenyl/Bibenzyl Derivatives Functioning as Dual Inhibitors of Acetylcholinesterase and Butyrylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Design and synthesis of biphenyl derivatives as mushroom tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Synthesis and structure-activity relationship studies of O-biphenyl-3-yl carbamates as peripherally restricted fatty acid amide hydrolase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Synthesis, and Insecticidal Activities of Propargyloxy-Diphenyl Oxide-Sulfonamide Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. probiocdmo.com [probiocdmo.com]
• 18. accio.github.io [accio.github.io]
• 19. benchchem.com [benchchem.com]
• 20. Synthesis, Antibacterial Activity, and Cytotoxicity of Azido-Propargyloxy 1,3,5-Triazine Derivatives and Hyperbranched Polymers [mdpi.com]
• 21. semanticscholar.org [semanticscholar.org]
• 22. Structure-based design of bacterial transglycosylase inhibitors incorporating biphenyl, amine linker and 2-alkoxy-3-phosphorylpropanoate moieties - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Safety and Handling Guide for 4-(2-propynyloxy)biphenyl: A Hazard Assessment Based on Structural Analogs

This technical guide provides an in-depth safety, handling, and application overview for 4-(2-propynyloxy)biphenyl. As a specialized reagent, a comprehensive, peer-reviewed Safety Data Sheet (SDS) for this specific molecule is not universally available. Therefore, this document employs a standard and scientifically rigorous approach: a hazard assessment based on its core structural components—the biphenyl group and the propargyloxy (terminal alkyne) functional group. This analysis synthesizes data from well-characterized analogs to provide researchers, scientists, and drug development professionals with a reliable framework for safe handling and effective utilization.

Part 1: Anticipated Hazard Identification and Classification

The toxicological profile of 4-(2-propynyloxy)biphenyl is logically derived from the known hazards of its constituent parts. The biphenyl core is known to be an irritant and an environmental hazard, while the propargyloxy moiety, common in click chemistry reagents, presents its own set of handling considerations. Based on the Safety Data Sheets of biphenyl, 4-(propargyloxy)benzaldehyde, and 4-(2-propynyloxy)aniline, the following GHS classification is anticipated.[1][2][3][4][5]

Table 1: Anticipated GHS Hazard Classification

Hazard Class	GHS Category	Hazard Statement (H-Code)	Basis for Classification
Skin Irritation	Category 2	H315: Causes skin irritation	Biphenyl and propargyloxy analogs are known skin irritants.[1][2][4][5]
Serious Eye Irritation	Category 2A	H319: Causes serious eye irritation	Biphenyl and propargyloxy analogs are known eye irritants.[1][2][4][5]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	The biphenyl component is associated with respiratory tract irritation.[1][2]
Hazardous to the Aquatic Environment (Acute)	Category 1	H400: Very toxic to aquatic life	Biphenyl is classified as very toxic to aquatic life.[2][5]
Hazardous to the Aquatic Environment (Chronic)	Category 1	H410: Very toxic to aquatic life with long lasting effects	Biphenyl's environmental persistence and toxicity warrant this classification.[2][5]

This classification necessitates the use of specific GHS pictograms and a "Warning" signal word on all labeling and internal documentation.

Caption: Anticipated GHS pictograms and signal word for 4-(2-propynyloxy)biphenyl.

Part 2: Toxicological Profile and Mechanistic Insights

Understanding why a compound is hazardous is critical for developing robust safety protocols.

• The Biphenyl Moiety: Biphenyl itself is a solid aromatic hydrocarbon. Its irritant properties stem from its lipophilic nature, which can disrupt the lipid bilayers of skin and eye cells, leading to an inflammatory response. In animal studies, biphenyl exposure has been linked to kidney toxicity and provides suggestive evidence for carcinogenicity.[6] Its primary metabolic pathway involves hydroxylation by cytochrome P-450 enzymes into various hydroxybiphenyls, with 4-hydroxybiphenyl being a major metabolite in humans.[6]

• The Propargyloxy Group: The terminal alkyne of the propargyloxy group is the cornerstone of its utility in research. This group is highly reactive in copper-catalyzed azide-alkyne cycloaddition (CuAAC), or "click chemistry." While not possessing high intrinsic toxicity, its high reactivity means it can potentially react with biological nucleophiles under certain conditions, although this is less of a concern than the hazards posed by the biphenyl core under standard laboratory handling. The primary safety consideration related to this group is the use of copper catalysts in click reactions, which have their own toxicity profiles that must be managed.

The overall toxicological profile of 4-(2-propynyloxy)biphenyl is therefore dominated by the irritant, potential long-term, and ecotoxicological effects of the biphenyl core.

Part 3: Safe Handling and Exposure Control Protocols

A multi-layered approach to safety, encompassing engineering controls, personal protective equipment (PPE), and standardized procedures, is mandatory.

Engineering Controls: The primary objective is to minimize exposure.

• Ventilation: Always handle 4-(2-propynyloxy)biphenyl inside a certified chemical fume hood to control airborne dust and potential vapors.[7]

• Eye Wash and Safety Shower: An ANSI-compliant eyewash station and safety shower must be immediately accessible in the work area.[3][8]

Personal Protective Equipment (PPE): A physical barrier between the researcher and the chemical is the last line of defense.

• Eye Protection: Wear chemical safety goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166 regulations.[3][8]

• Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for tears or holes before each use and change them immediately if contamination is suspected.[1]

• Body Protection: A full-length laboratory coat must be worn and kept fastened. Wear closed-toe shoes.

Handling and Storage Procedures:

• Handling: As a solid, avoid generating dust during weighing and transfer.[3][8] Use appropriate tools (e.g., spatulas) and weigh the compound on a tared weigh boat inside a fume hood or ventilated balance enclosure.

• Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated place.[1][3][8][9] Store away from incompatible materials such as strong oxidizing agents and strong bases.[8]

Caption: A standard workflow for the safe handling of solid chemical reagents.

Part 4: Emergency and First-Aid Procedures

In the event of an exposure, immediate and correct action is crucial. These procedures are based on established protocols for irritant biphenyl compounds.

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][3][8] Remove contact lenses if present and easy to do.[1][8] If eye irritation persists, seek immediate medical attention.[1]

• In Case of Skin Contact: Take off immediately all contaminated clothing.[1] Wash the affected area with plenty of soap and water.[3][8] If skin irritation or a rash occurs, get medical advice.[1][8]

• If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[1][3] If the person feels unwell or is not breathing, call a POISON CENTER or doctor and provide artificial respiration if trained to do so.[1][5]

• If Swallowed: Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards.[8] Never give anything by mouth to an unconscious person.[5] Seek immediate medical attention.

Part 5: Application Spotlight: Safe Protocol for Click Chemistry

4-(2-propynyloxy)biphenyl is an ideal reagent for introducing a biphenyl moiety onto a target molecule (e.g., a peptide, protein, or small molecule drug lead) that has been functionalized with an azide group. The following protocol for a small-scale CuAAC reaction includes integrated safety checkpoints.

Objective: To conjugate 4-(2-propynyloxy)biphenyl to an azide-containing substrate.

Methodology:

• Reagent Preparation (in Fume Hood):

  • Prepare a 10 mM stock solution of 4-(2-propynyloxy)biphenyl in a suitable organic solvent (e.g., DMSO or DMF). Causality: Stock solutions minimize the need for repeated weighing of the solid, reducing dust exposure.

  • Prepare a 10 mM stock solution of your azide-containing substrate in an appropriate solvent.

  • Prepare stock solutions of the catalyst system: typically Copper(II) sulfate (CuSO₄) and a reducing agent like Sodium Ascorbate. Safety Insight: Copper salts are toxic. Handle with the same level of PPE.

• Reaction Setup:

  • In a clean vial, add the azide substrate (e.g., 1.0 equivalent).

  • Add the 4-(2-propynyloxy)biphenyl stock solution (1.1 to 1.5 equivalents). Causality: A slight excess of the alkyne ensures complete consumption of the potentially more valuable azide substrate.

  • Add the reaction solvent (e.g., a t-butanol/water mixture).

  • Add the sodium ascorbate solution (typically 1.0 equivalent or more).

  • Initiate the reaction by adding the CuSO₄ solution (typically 0.1 equivalents). The reaction is often run at room temperature.

• Monitoring and Workup:

  • Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or LC-MS).

  • Once complete, the reaction may be quenched. Safety Insight: Post-reaction mixtures contain copper. They must be disposed of as heavy metal waste.

  • Perform an aqueous workup (e.g., extraction with ethyl acetate) to separate the product from the copper catalyst and other water-soluble components.

• Purification:

  • Purify the crude product using flash column chromatography or preparative HPLC to obtain the final, pure triazole-linked conjugate.

Caption: A generalized workflow for a CuAAC "Click Chemistry" reaction.

Part 6: Physical and Chemical Properties

Quantitative data for 4-(2-propynyloxy)biphenyl is not widely published. The table below includes data for the parent biphenyl compound for reference.

Table 2: Physical and Chemical Data

Property	Value (for Biphenyl)	Reference
Molecular Formula	C₁₅H₁₂O	N/A
Molecular Weight	208.26 g/mol	N/A
Appearance	White to off-white solid (Anticipated)	N/A
Melting Point	68-70 °C	[1]
Boiling Point	255 °C	[1]
Flash Point	113 °C	[3]
Autoignition Temperature	540 °C	[3]
Solubility	Insoluble in water; soluble in organic solvents (Anticipated)	[10]

Conclusion

While 4-(2-propynyloxy)biphenyl is a valuable tool in bioconjugation and drug discovery, it must be handled with the care appropriate for an irritant and environmental toxin. By understanding its hazard profile through the lens of its structural analogs—biphenyl and propargyloxy derivatives—researchers can implement robust safety protocols. Adherence to engineering controls, consistent use of appropriate PPE, and methodical handling procedures are paramount to ensuring a safe and successful research environment.

References

• Fisher Scientific. (2025, May 1). Safety Data Sheet.
• Sigma-Aldrich. (2025, September 13). Safety Data Sheet.
• CPAChem. (n.d.). Safety data sheet.
• INCHEM. (1999). Toxicological evaluations.
• Fisher Scientific. (2018, January 19). Biphenyl - Safety Data Sheet.
• TCI EUROPE N.V. (n.d.). Safety Data Sheet - 4-(Propargyloxy)benzaldehyde.
• Loba Chemie. (2016, April 29). BIPHENYL FOR SYNTHESIS MSDS.
• Fisher Scientific. (2025, December 23). Safety Data Sheet - 4-n-Propylbiphenyl.
• Apollo Scientific. (2023, July 3). 4'-(Benzyloxy)-[1,1'-biphenyl]-2-amine - Safety Data Sheet.
• Sigma-Aldrich. (n.d.). 4-(2-Propynyloxy)aniline.
• Integrated Risk Information System (IRIS). (2013, August 26). Toxicological Review of Biphenyl.
• CDH Fine Chemical. (n.d.). Biphenyl CAS No 92-52-4 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Li, Z., Hogan, K. A., Cai, C., & Rieth, S. (2016). Human Health Effects of Biphenyl: Key Findings and Scientific Issues. Environmental Health Perspectives, 124(6), 703–712.
• Wikipedia. (n.d.). Biphenyl.

Sources

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. cpachem.com [cpachem.com]
• 3. durhamtech.edu [durhamtech.edu]
• 4. tcichemicals.com [tcichemicals.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. Human Health Effects of Biphenyl: Key Findings and Scientific Issues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lobachemie.com [lobachemie.com]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]
• 10. Biphenyl - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Synthesis of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl from 4-phenylphenol: An Application and Protocol Guide

Abstract

This document provides a comprehensive guide for the synthesis of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl, a valuable building block in organic synthesis, particularly for the construction of complex molecules via click chemistry. The protocol details the O-alkylation of 4-phenylphenol with propargyl bromide, a classic and efficient transformation based on the Williamson ether synthesis.[1][2][3][4] This guide is intended for researchers, scientists, and professionals in drug development, offering in-depth procedural details, mechanistic insights, safety protocols, and characterization data.

Introduction

4-Phenylphenol, a readily available biphenyl derivative, serves as a versatile starting material in organic synthesis.[5][6] Its phenolic hydroxyl group provides a reactive handle for various chemical modifications. The introduction of a propargyl group via etherification yields 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl, a molecule featuring a terminal alkyne. This functional group is of significant interest as it readily participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry." The resulting triazole linkage is stable and finds widespread application in medicinal chemistry, materials science, and bioconjugation.

The synthesis described herein follows the principles of the Williamson ether synthesis, a robust and widely used method for preparing ethers.[1][3][4] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where a phenoxide ion, generated by deprotonating 4-phenylphenol with a suitable base, attacks the electrophilic carbon of propargyl bromide, displacing the bromide leaving group.[1][3]

Reaction Scheme

Mechanistic Rationale and Key Considerations

The Williamson ether synthesis is a cornerstone of organic chemistry for its reliability and broad scope.[3] The reaction's success hinges on several key factors:

• Choice of Base: The acidity of the phenolic proton in 4-phenylphenol (pKa ≈ 10) allows for the use of moderately strong bases to generate the nucleophilic phenoxide. Anhydrous potassium carbonate (K2CO3) is an excellent choice for this transformation.[7][8] It is a solid, easy to handle, and sufficiently basic to deprotonate the phenol without causing unwanted side reactions. Stronger bases like sodium hydride (NaH) could also be used but require more stringent anhydrous conditions.[4][9]

• Solvent Selection: A polar aprotic solvent is ideal for SN2 reactions as it can solvate the cation (K+) without strongly solvating the nucleophile (phenoxide), thus enhancing its reactivity. Acetone and N,N-dimethylformamide (DMF) are commonly employed and effective solvents for this reaction.[10][11]

• Reaction Temperature: The reaction is typically conducted at elevated temperatures to ensure a reasonable reaction rate. Refluxing in acetone provides sufficient energy to overcome the activation barrier of the reaction.

• Nature of the Alkylating Agent: Propargyl bromide is a primary alkyl halide, which is highly suitable for SN2 reactions as it is sterically unhindered.[1][2] This minimizes the competing E2 elimination reaction, which can be a significant side reaction with secondary or tertiary alkyl halides.

Experimental Protocol

This protocol provides a detailed, step-by-step methodology for the synthesis of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
4-Phenylphenol	170.21	5.00 g	29.4 mmol	1.0
Propargyl bromide (80% in toluene)	118.96	4.38 g (3.50 mL)	29.4 mmol	1.0
Anhydrous Potassium Carbonate	138.21	8.12 g	58.8 mmol	2.0
Acetone	-	100 mL	-	-
Ethyl Acetate	-	As needed	-	-
Brine (saturated NaCl solution)	-	As needed	-	-
Anhydrous Magnesium Sulfate	-	As needed	-	-

Equipment

• 250 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure

• Reaction Setup: To a 250 mL round-bottom flask, add 4-phenylphenol (5.00 g, 29.4 mmol), anhydrous potassium carbonate (8.12 g, 58.8 mmol), and acetone (100 mL).

• Addition of Alkylating Agent: While stirring the suspension, add propargyl bromide (3.50 mL of 80% solution in toluene, 29.4 mmol) dropwise at room temperature.

• Reaction: Attach a reflux condenser to the flask and heat the reaction mixture to reflux with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 9:1 hexane:ethyl acetate eluent). The reaction is typically complete within 8-12 hours.[10]

• Workup:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Filter the solid potassium carbonate and potassium bromide salts and wash the filter cake with a small amount of acetone.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetone.

  • Dissolve the resulting residue in ethyl acetate (100 mL).

  • Transfer the solution to a separatory funnel and wash with water (2 x 50 mL) and then with brine (50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the ethyl acetate under reduced pressure to yield the crude product.

  • The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl as a white to off-white solid.

Workflow Diagram

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 4-Phenylphenol - Wikipedia [en.wikipedia.org]
• 6. 4-Phenylphenol | 92-69-3 [chemicalbook.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Synthesis of 4-O-Alkylated N-Acetylneuraminic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. rsc.org [rsc.org]

Application Notes and Protocols for the Williamson Ether Synthesis of Biphenyl Propargyl Ethers

Introduction

The Williamson ether synthesis, a cornerstone of organic chemistry for over a century, remains an indispensable tool for the formation of ether linkages.[1][2] This robust SN2 reaction, involving the reaction of an alkoxide with a primary alkyl halide, offers a versatile and straightforward route to a wide array of both symmetrical and asymmetrical ethers.[1][3][4] In the realm of materials science and drug development, biphenyl propargyl ethers are of significant interest due to the unique properties conferred by the rigid biphenyl backbone and the reactive terminal alkyne of the propargyl group. These moieties serve as valuable building blocks for polymers, functional materials, and as precursors for complex molecular architectures via "click" chemistry.

This comprehensive guide provides a detailed protocol for the synthesis of biphenyl propargyl ethers via the Williamson ether synthesis. We will delve into the mechanistic underpinnings of the reaction, offer a step-by-step experimental procedure, address common challenges and troubleshooting strategies, and provide visualizations to clarify the key concepts and workflows.

Reaction Mechanism and Strategic Considerations

The Williamson ether synthesis proceeds via a classic bimolecular nucleophilic substitution (SN2) mechanism.[1][5] The reaction is initiated by the deprotonation of a phenolic hydroxyl group on the biphenyl scaffold by a suitable base to form a potent nucleophile, the biphenoxide ion. This is a critical step as alcohols themselves are generally weak nucleophiles.[4] The resulting biphenoxide then executes a "backside attack" on the electrophilic carbon of the propargyl halide, displacing the halide leaving group in a single, concerted step.

Several factors must be carefully considered to ensure a successful synthesis, particularly when dealing with sterically demanding substrates like some substituted biphenyls:

• Choice of Base: For phenolic substrates, which are more acidic than aliphatic alcohols, moderately strong bases such as potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) are often sufficient for deprotonation.[3][6] For less acidic phenols or to drive the reaction to completion, stronger bases like sodium hydride (NaH) can be employed, which irreversibly deprotonate the alcohol.[5]

• Propargyl Halide: Propargyl bromide and propargyl chloride are the most common electrophiles for this reaction. Propargyl bromide is generally more reactive than the chloride. It is crucial to use a primary halide like propargyl halide, as secondary and tertiary halides are prone to undergo a competing E2 elimination reaction, especially in the presence of a strong base.[1][5]

• Solvent Selection: Polar aprotic solvents such as N,N-dimethylformamide (DMF), acetonitrile (ACN), or acetone are ideal for SN2 reactions.[3] These solvents effectively solvate the cation of the base, leaving the alkoxide nucleophile more exposed and reactive.

• Phase-Transfer Catalysis (PTC): For reactions involving a biphasic system (e.g., an aqueous base and an organic solvent), a phase-transfer catalyst such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB) can be highly beneficial. The PTC facilitates the transfer of the phenoxide anion from the aqueous phase to the organic phase where the propargyl halide resides, thereby accelerating the reaction.[7]

Visualizing the Reaction Mechanism

Caption: The SN2 mechanism of the Williamson ether synthesis for biphenyl propargyl ethers.

Experimental Protocol

This protocol provides a general procedure for the propargylation of a biphenolic compound. The specific quantities and reaction times may need to be optimized depending on the reactivity of the specific biphenyl substrate.

Materials and Reagents

Reagent/Material	Purpose	Typical Grade	Notes
Substituted Biphenol	Starting Material	>98%	Ensure dryness.
Propargyl Bromide (80% in toluene) or Propargyl Chloride	Alkylating Agent	Reagent Grade	Highly lachrymatory and toxic. Handle in a fume hood.
Potassium Carbonate (K₂CO₃), anhydrous	Base	>99%	Finely powdered for better reactivity.
N,N-Dimethylformamide (DMF) or Acetone	Solvent	Anhydrous	Polar aprotic solvent.
Tetrabutylammonium Bromide (TBAB)	Phase-Transfer Catalyst	>98%	Optional, but recommended for biphasic systems.
Diethyl Ether or Ethyl Acetate	Extraction Solvent	ACS Grade
Saturated Sodium Bicarbonate Solution	Aqueous Wash	To neutralize any remaining acid.
Brine (Saturated NaCl solution)	Aqueous Wash	To remove water from the organic layer.
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Drying Agent	Reagent Grade	To dry the organic extract.

Step-by-Step Procedure

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the substituted biphenol (1.0 eq) and anhydrous potassium carbonate (2.0-3.0 eq).

• Solvent Addition: Add anhydrous DMF or acetone to the flask to achieve a concentration of approximately 0.1-0.5 M of the biphenol.

• Initiation of Reaction: Begin stirring the suspension at room temperature.

• Addition of Propargyl Halide: Slowly add propargyl bromide (1.1-1.5 eq per hydroxyl group) to the reaction mixture dropwise. An exothermic reaction may be observed.

• Reaction Progression: Heat the reaction mixture to 50-80 °C and allow it to stir for 4-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the inorganic salts (K₂CO₃ and KBr/KCl).

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Dissolve the residue in diethyl ether or ethyl acetate.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: The crude biphenyl propargyl ether can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexanes and ethyl acetate) or by recrystallization.

Visualizing the Experimental Workflow

Caption: A streamlined workflow for the synthesis of biphenyl propargyl ethers.

Troubleshooting Common Issues

Issue	Probable Cause(s)	Suggested Solution(s)
Low or No Reaction	- Insufficiently strong base.- Inactive propargyl halide.- Low reaction temperature.	- Use a stronger base like sodium hydride (NaH).- Use fresh propargyl halide.- Increase the reaction temperature, monitoring for potential side reactions.
Formation of Alkene Byproduct	- E2 elimination is competing with the SN2 reaction, often due to steric hindrance or high temperatures.	- Lower the reaction temperature.- Ensure a primary propargyl halide is used.
C-Alkylation	- The phenoxide ion is an ambident nucleophile, and under certain conditions, alkylation can occur on the aromatic ring.	- Use polar aprotic solvents to favor O-alkylation.- Employing a phase-transfer catalyst can also enhance O-alkylation selectivity.
Incomplete Reaction	- Insufficient reaction time.- Stoichiometry of reagents is not optimal.	- Extend the reaction time and continue to monitor by TLC.- Increase the equivalents of the propargyl halide and/or base.
Difficult Purification	- Presence of unreacted starting materials or byproducts.	- Optimize the reaction conditions to drive the reaction to completion.- Employ careful column chromatography with an appropriate solvent gradient.

Conclusion

The Williamson ether synthesis provides a reliable and versatile method for the preparation of biphenyl propargyl ethers. By carefully selecting the base, solvent, and reaction conditions, high yields of the desired products can be achieved. Understanding the SN2 mechanism and potential side reactions, such as E2 elimination and C-alkylation, is crucial for troubleshooting and optimizing the synthesis. The protocol and guidelines presented in this application note offer a solid foundation for researchers and scientists working on the synthesis of these valuable molecular building blocks.

References

• Williamson, A. W. (1850). Theory of Ætherification. Philosophical Magazine, 37(251), 350-356. [Link]

• Wikipedia. (2024). Williamson ether synthesis. [Link]

• ChemTalk. (2022, October 23). Williamson Ether Synthesis. [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. [Link]

• J&K Scientific LLC. (2025, March 22). Williamson Ether Synthesis. [Link]

• BYJU'S. Williamson Ether Synthesis reaction. [Link]

• University of Richmond. Organic Chemistry Williamson Ether Synthesis. [Link]

• Chemistry Steps. The Williamson Ether Synthesis. [Link]

• askIITians. (2025, March 4). Illustrate with examples the limitations of Williamson's synthesis. [Link]

• Oreate AI Blog. (2026, January 16). Understanding Steric Hindrance: The Key to Advanced Ether Synthesis. [Link]

• ResearchGate. (2025, December 7). Phase-Transfer Catalysis under Continuous Flow Conditions: An Alternative Approach to the Biphasic Liquid/Liquid O-Alkylation of Phenols. [Link]

• Google Patents. (1988).

• RSC Publishing. (2015). Synthesis of bis(propargyl) aromatic esters and ethers: a potential replacement for isocyanate based curators. [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. Understanding Steric Hindrance: The Key to Advanced Ether Synthesis - Oreate AI Blog [oreateai.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. The Williamson Ether Synthesis [cs.gordon.edu]
• 7. researchgate.net [researchgate.net]

Application Note: Optimized Click Chemistry Protocols for 4-(prop-2-ynyloxy)biphenyl

Introduction & Strategic Context

The molecule 4-(prop-2-ynyloxy)biphenyl represents a classic hydrophobic alkyne scaffold often used in liquid crystal engineering, materials science, and medicinal chemistry as a rigid linker. Its structural core—a biphenyl system with a terminal propargyl ether—presents specific challenges in Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) .

Unlike hydrophilic bioconjugation reagents, this molecule is sparingly soluble in standard aqueous "click" cocktails. Using unoptimized aqueous conditions often leads to precipitation of the starting material , heterogeneous kinetics, and incomplete conversion.

This guide provides two distinct, field-validated protocols designed to overcome these solubility barriers while maintaining high regioselectivity for the 1,4-disubstituted 1,2,3-triazole product.

Chemical Properties & Pre-Reaction Considerations

Before initiating synthesis, the physicochemical profile of the substrate must dictate the experimental design.

Property	Data / Observation	Implication for Protocol
Molecular Structure	Biphenyl core + Propargyl ether	High lipophilicity (LogP ~3.5–4.0).
Solubility	Soluble in DCM, THF, DMF, Acetone. Insoluble in Water.	Critical: Standard (1:1) conditions may fail without modification.
Reactivity	Terminal Alkyne ( )	High reactivity toward azides in the presence of Cu(I).
Stability	Generally stable; Ether linkage is robust.	Compatible with standard workup (acid/base wash).

The Solubility Paradox

The standard Sharpless-Fokin condition (

+ NaAscorbate in Water/tBuOH) relies on the solubility of reactants in the aqueous phase to interact with the in-situ generated Cu(I). For 4-(prop-2-ynyloxy)biphenyl, the hydrophobic effect drives the alkyne into aggregates or precipitates, preventing the copper catalyst from coordinating effectively.

Solution: We must utilize either a homogenous organic system (Method A) or a high-solvency aqueous-organic mixture (Method B).

Protocol Optimization: The "Why" Behind the Chemistry

Catalyst Selection: Cu(I) vs. Cu(II) Precursors

• Method A (Organic): Uses CuI (Copper Iodide) .[1][2] In organic solvents like DCM or THF, CuI is soluble (often aided by the amine base) and provides a direct source of Cu(I). This eliminates the need for a reducing agent.[2]

• Method B (Aqueous-Organic): Uses

  + Sodium Ascorbate . This is preferred when the azide partner is polar or biomolecular. The ascorbate ensures any oxidized copper is returned to the active Cu(I) state, maintaining the catalytic cycle.

Ligand Engineering

For hydrophobic substrates, ligand choice is not just about rate acceleration; it is about phase transfer and protection .

• TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine): Essential for Method B. It stabilizes the Cu(I) oxidation state and, crucially, its hydrophobic benzyl groups help solubilize the copper complex at the interface of organic/aqueous domains, bringing the catalyst to the hydrophobic alkyne.

Standard Operating Procedures (SOPs)

Method A: The Homogeneous Organic Route (High Lipophilicity)

Best for: Reacting 4-(prop-2-ynyloxy)biphenyl with small organic azides (e.g., benzyl azide, alkyl azides). Solvent System: Dichloromethane (DCM) or THF.

Reagents

• Alkyne: 4-(prop-2-ynyloxy)biphenyl (1.0 equiv)

• Azide: Organic Azide of choice (1.0 – 1.1 equiv)

• Catalyst: CuI (Copper(I) Iodide) (5 – 10 mol%)

• Base: DIPEA (N,N-Diisopropylethylamine) or TEA (Triethylamine) (1.0 – 2.0 equiv)

• Ligand (Optional but recommended): TBTA (10 mol%) – Use if reaction stalls.

• Acid (Additive): Acetic Acid (HOAc) (10 mol%) – Accelerates protonolysis of the Cu-triazole intermediate.

Step-by-Step Protocol

• Setup: Flame-dry a round-bottom flask or reaction vial under Nitrogen/Argon.

• Dissolution: Add the Alkyne and Azide. Dissolve in anhydrous DCM (approx. 0.1 – 0.2 M concentration).

• Base Addition: Add DIPEA via syringe. Stir for 2 minutes.

• Catalyst Addition: Add CuI in one portion.

  • Observation: The solution may turn slightly yellow or remain clear. A green/blue tint indicates oxidation to Cu(II) (bad).

• Reaction: Stir at Room Temperature (RT) for 4–16 hours.

  • Monitoring: Check TLC (Hexane/Ethyl Acetate). The alkyne spot (high

    ) should disappear.

• Workup:

  • Dilute with DCM.

  • Wash with saturated aqueous

    (to chelate and remove Copper). The aqueous layer will turn blue (Cu-ammonia complex).

  • Wash with brine, dry over

    , and concentrate.

• Purification: Silica gel column chromatography.

Method B: The High-Solvency Aqueous Route (Universal)

Best for: Reacting with polar azides or when CuI is unavailable. Solvent System: THF : Water (4:1 or 3:1). Note: We increase the organic ratio compared to standard click chemistry to keep the biphenyl in solution.

Reagents

• Alkyne: 4-(prop-2-ynyloxy)biphenyl (1.0 equiv)

• Azide: Azide partner (1.0 – 1.2 equiv)[3]

• Catalyst Source:

  (5 – 10 mol%)

• Reductant: Sodium Ascorbate (20 – 50 mol%)

• Ligand: TBTA (10 – 20 mol%) – Mandatory here.

Step-by-Step Protocol

• Stock Prep:

  • Dissolve Alkyne and Azide in THF .

  • Prepare

    solution in water (e.g., 100 mM).

  • Prepare Sodium Ascorbate solution in water (freshly made, e.g., 500 mM).

  • Dissolve TBTA in a small amount of THF or DMSO.

• Mixing: Combine the Alkyne/Azide solution with the TBTA solution.

• Catalyst Formation: Add the

  solution.

• Initiation: Add the Sodium Ascorbate solution dropwise.

  • Visual Check: The mixture should turn bright yellow/orange (characteristic of Cu(I)-TBTA complex). If it turns brown/black, disproportionation is occurring (add more ligand).

• Reaction: Stir vigorously at RT or mild heat (40°C) for 12–24 hours.

  • Note: If precipitate forms, add more THF until homogenous.

• Workup:

  • Evaporate most THF under reduced pressure.

  • Extract the aqueous residue with Ethyl Acetate (

    ).

  • Wash combined organics with

    (sat.) and brine.

Troubleshooting & Validation (Self-Correcting Systems)

Issue	Diagnostic	Corrective Action
Reaction Stalls (<50% Conv.)	TLC shows remaining Alkyne after 12h.	Oxygen Poisoning: Degas solvents. Add 10 mol% more Ascorbate (Method B).
Precipitation	Cloudy suspension forms immediately.	Solubility Limit: Add more THF or switch to DCM (Method A).
Blue Reaction Mixture	Solution turns blue/green.	Oxidation: Cu(I) has oxidized to Cu(II). Add more Ascorbate immediately.
High Byproducts	TLC shows streaking or multiple spots.	Glaser Coupling: Oxidative homocoupling of alkynes ( ). Exclude rigorously.

Visualizations

Mechanistic Pathway (CuAAC Cycle)

Caption: The catalytic cycle of CuAAC showing the critical entry of the Copper(I) species and the formation of the regioselective triazole.[1][4][5]

Experimental Workflow Decision Tree

Caption: Decision matrix for selecting the optimal protocol based on the polarity of the azide coupling partner.

References

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes.[1] Angewandte Chemie International Edition.

• Chan, T. R., Hilgraf, R., Sharpless, K. B., & Fokin, V. V. (2004). Polytriazoles as Copper(I)-Stabilizing Ligands in Catalysis. Organic Letters.

• Presolski, S. I., Hong, V., & Finn, M. G. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology.

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(I) acetylides. Chemical Society Reviews.

• Beilstein Journals. (2017). Solvent-free copper-catalyzed click chemistry for the synthesis of N-heterocyclic hybrids based on quinoline and 1,2,3-triazole. Beilstein Journal of Organic Chemistry.

Sources

• 1. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 2. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 3. 4,4′-Bis(prop-2-yn­yloxy)biphen­yl - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - Solvent-free copper-catalyzed click chemistry for the synthesis of N-heterocyclic hybrids based on quinoline and 1,2,3-triazole [beilstein-journals.org]
• 5. interchim.fr [interchim.fr]

Application Notes and Protocols for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with Biphenyl Alkynes

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Power of CuAAC in Complex Molecule Synthesis

The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) has emerged as the quintessential "click" reaction, revolutionizing the field of chemical synthesis with its efficiency, reliability, and broad applicability.[1] This reaction facilitates the formation of a stable 1,4-disubstituted 1,2,3-triazole linkage from a terminal alkyne and an azide.[1][2] Its significance is particularly pronounced in drug discovery and development, where the robust and biocompatible triazole ring serves as a valuable pharmacophore and linker.[3][4]

This guide provides an in-depth exploration of the CuAAC reaction with a specific focus on a challenging yet increasingly important class of substrates: biphenyl alkynes . The steric bulk inherent to the biphenyl moiety presents unique considerations for reaction optimization. We will delve into the mechanistic underpinnings of the reaction, offer detailed protocols, and provide troubleshooting strategies to empower researchers to successfully employ CuAAC for the synthesis of complex molecules incorporating the biphenyl scaffold.

The Mechanism of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is not a concerted process like the uncatalyzed Huisgen cycloaddition. Instead, it proceeds through a multi-step catalytic cycle involving copper(I) intermediates, which dramatically accelerates the reaction and ensures high regioselectivity for the 1,4-isomer.[5][6][7]

The key steps in the catalytic cycle are:

• Generation of the Active Copper(I) Catalyst: The reaction is initiated by the presence of a catalytically active Cu(I) species. While Cu(I) salts like CuI or CuBr can be used directly, it is more common to generate Cu(I) in situ from a more stable Cu(II) precursor, such as CuSO₄·5H₂O, using a reducing agent like sodium ascorbate.[1][8] This approach is particularly advantageous as it mitigates the instability of Cu(I) which can disproportionate or be oxidized.[5]

• Formation of the Copper-Acetylide Complex: The Cu(I) catalyst coordinates with the terminal alkyne to form a copper-acetylide intermediate.[1][6] This step is crucial as it lowers the pKa of the alkyne's terminal proton, facilitating its removal.[8]

• Coordination of the Azide: The organic azide then coordinates to the copper-acetylide complex.[8]

• Cyclization and Formation of the Triazole Ring: A subsequent cyclization step leads to the formation of a six-membered copper-containing intermediate which then rearranges to form the stable triazolyl-copper species.[6]

• Protonolysis and Catalyst Regeneration: The final step involves protonolysis of the triazolyl-copper intermediate, which releases the 1,4-disubstituted triazole product and regenerates the active Cu(I) catalyst, allowing it to re-enter the catalytic cycle.[8]

The Critical Role of Ligands

Ligands play a multifaceted and crucial role in the CuAAC reaction.[9] Their primary functions include:

• Stabilization of the Cu(I) Oxidation State: Ligands protect the catalytically active Cu(I) from oxidation to the inactive Cu(II) state, which is especially important in aerobic conditions.[5][10]

• Prevention of Undesired Aggregation: They can prevent the formation of unreactive polynuclear copper(I) acetylides.[5]

• Enhancement of Catalytic Activity: By modulating the electronic properties of the copper center, ligands can significantly accelerate the reaction rate.[9][11]

• Increased Solubility: Ligands can improve the solubility of the copper catalyst in various solvent systems.[5]

Commonly used ligands include tris(triazolylmethyl)amine derivatives like TBTA (Tris(benzyltriazolylmethyl)amine) and THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine), which are particularly effective in aqueous and biological systems.[5][10]

Visualizing the CuAAC Catalytic Cycle and Experimental Workflow

To better understand the process, the following diagrams illustrate the catalytic cycle and a general experimental workflow for a CuAAC reaction.

Caption: A general experimental workflow for performing a CuAAC reaction.

Protocols for CuAAC with Biphenyl Alkynes

The steric hindrance of the biphenyl group may necessitate optimization of standard CuAAC protocols. [12]The following protocols provide a robust starting point for your experiments.

Protocol 1: General Procedure for Small Molecule Synthesis

This protocol is suitable for the synthesis of discrete small molecules containing a biphenyl-triazole linkage in organic solvents.

Materials:

• Biphenyl alkyne derivative

• Organic azide

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium L-ascorbate

• Solvent (e.g., a 1:1 mixture of t-butanol and water, or DMSO) [12]* Round-bottom flask and magnetic stirrer

Procedure:

• Reagent Preparation:

  • Prepare stock solutions of your biphenyl alkyne and azide substrates in the chosen solvent.

  • Prepare a 100 mM stock solution of CuSO₄·5H₂O in water.

  • Prepare a 1 M stock solution of sodium L-ascorbate in water. This solution should be freshly prepared. [12]

• Reaction Setup:

  • In a round-bottom flask, dissolve the biphenyl alkyne (1.0 eq) and the organic azide (1.0-1.2 eq) in the chosen solvent.

• Catalyst and Reductant Addition:

  • To the stirred solution, add the freshly prepared aqueous solution of sodium L-ascorbate (0.1 eq), followed by the aqueous solution of CuSO₄·5H₂O (0.01-0.05 eq). [1]A color change is often observed as the Cu(II) is reduced to Cu(I).

• Reaction Monitoring:

  • Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed.

• Workup and Purification:

  • Once the reaction is complete, dilute the mixture with water and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired 1,4-disubstituted biphenyl-triazole.

Protocol 2: Procedure for Bioconjugation

This protocol is adapted for labeling biomolecules (e.g., proteins, nucleic acids) functionalized with a biphenyl alkyne in an aqueous buffer.

Materials:

• Azide-modified biomolecule in a suitable buffer (e.g., PBS)

• Biphenyl alkyne-functionalized reporter molecule

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Sodium L-ascorbate

• Aminoguanidine (optional, to scavenge reactive carbonyl byproducts) [13]* Microcentrifuge tubes

Procedure:

• Reagent Preparation:

  • Prepare a 20 mM stock solution of CuSO₄ in water.

  • Prepare a 50 mM stock solution of THPTA in water.

  • Prepare a 100 mM stock solution of sodium L-ascorbate in water (prepare fresh).

  • Prepare a 100 mM stock solution of aminoguanidine in water (if used).

  • Prepare a premixed Cu(I)/THPTA complex by combining the CuSO₄ and THPTA solutions (a 1:5 molar ratio is common). [14]

• Reaction Setup:

  • In a microcentrifuge tube, combine the azide-modified biomolecule solution with the biphenyl alkyne-functionalized reporter (typically 10-50 equivalents).

  • If used, add the aminoguanidine solution.

• Catalyst Addition:

  • Add the premixed Cu(I)/THPTA complex to the biomolecule-alkyne mixture. A final copper concentration of 0.1-1.0 mM is common. [1]

• Initiation of Reaction:

  • Initiate the reaction by adding the freshly prepared sodium L-ascorbate solution.

• Incubation:

  • Allow the reaction to proceed at room temperature or 37°C for 1-4 hours. Protect from light if using a fluorescent reporter.

• Purification:

  • Purify the labeled biomolecule using an appropriate method such as size-exclusion chromatography, dialysis, or affinity purification to remove excess reagents and catalyst.

Quantitative Data and Optimization Strategies

The success of a CuAAC reaction, especially with sterically demanding substrates like biphenyl alkynes, often hinges on careful optimization of reaction parameters.

Table 1: Typical Reaction Conditions and Optimization Parameters

Parameter	Small Molecule Synthesis	Bioconjugation	Optimization Considerations for Biphenyl Alkynes
Biphenyl Alkyne	1.0 eq	10-50 eq (to biomolecule)	Ensure high purity. Solubility may be a factor; consider co-solvents.
Azide	1.0-1.2 eq	1.0 eq (on biomolecule)	Use a slight excess for small molecule synthesis to drive the reaction to completion.
Cu(II) Source	CuSO₄·5H₂O (1-5 mol%)	CuSO₄ (0.1-1.0 mM)	Higher catalyst loading may be required for sterically hindered substrates. [12]
Reducing Agent	Sodium Ascorbate (10 mol%)	Sodium Ascorbate (1-5 mM)	A sufficient excess is crucial to maintain the Cu(I) state and prevent oxidative homocoupling. [1]
Ligand	Optional, but recommended	THPTA (5 eq to Cu)	Polydentate ligands can accelerate the reaction. [12]Consider screening different ligands.
Solvent	t-BuOH/H₂O, DMSO, THF	PBS, HEPES, Carbonate Buffer	Avoid Tris buffer as it can chelate copper. [13]Co-solvents like DMSO can aid solubility. [15]
Temperature	Room Temperature	Room Temperature or 37°C	Moderate heating (40-60°C) may increase the reaction rate for slow reactions. [12]
Reaction Time	1-24 hours	1-4 hours	Monitor reaction progress to determine the optimal time.

Troubleshooting Common Issues

• Low Yield:

  • Cause: Inefficient catalyst activity, steric hindrance, or low reagent concentration.

  • Solution: Increase catalyst and/or ligand concentration. [12]Consider increasing the reaction temperature. [12]Ensure the sodium ascorbate solution is freshly prepared.

• Formation of Side Products (e.g., Alkyne Homocoupling):

  • Cause: Presence of oxygen and insufficient reducing agent.

  • Solution: Degas the solvent and run the reaction under an inert atmosphere (e.g., nitrogen or argon). Ensure an adequate excess of sodium ascorbate is present. [12]* Reaction Stalls:

  • Cause: Catalyst deactivation or substrate degradation.

  • Solution: Add fresh catalyst and reducing agent. Check the stability of your substrates under the reaction conditions.

Conclusion

The Copper-Catalyzed Azide-Alkyne Cycloaddition is a powerful and versatile tool for the synthesis of complex molecules. While the steric bulk of biphenyl alkynes can present challenges, a systematic approach to reaction optimization, including careful selection of catalyst, ligand, and solvent systems, can lead to high yields of the desired triazole products. The protocols and guidelines presented in this document provide a solid foundation for researchers to successfully implement CuAAC with biphenyl alkynes in their synthetic endeavors, from small molecule synthesis to complex bioconjugation.

References

• V. V. Rostovtsev, L. G. Green, V. V. Fokin, K. B. Sharpless, "A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective 'Ligation' of Azides and Terminal Alkynes," Angewandte Chemie International Edition, 2002, 41(14), 2596-2599. [Link]

• M. Meldal, C. W. Tornøe, "Peptidotriazoles on solid phase:-[5][8][15]triazoles by regiospecific copper(i)-catalyzed 1,3-dipolar cycloadditions of terminal alkynes to azides," Chemical Reviews, 2008, 108(8), 2952-3015. [Link]

• V. O. Rodionov, V. V. Fokin, M. G. Finn, "Mechanism of the Ligand-Free CuI-Catalyzed Azide-Alkyne Cycloaddition Reaction," Angewandte Chemie International Edition, 2005, 44(15), 2210-2215. [Link]

• J. A. Presolski, V. P. Hong, V. V. Fokin, "Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation," Current Protocols in Chemical Biology, 2011, 3(4), 153-162. [Link]

• S. G. Agalave, S. R. Maujan, V. S. Pore, "Click Chemistry: 1,2,3-Triazoles as Pharmacophores," Chemistry – An Asian Journal, 2011, 6(10), 2696-2718. [Link]

• W. G. Lewis, L. G. Green, F. Grynszpan, Z. Radić, P. R. Carlier, P. Taylor, M. G. Finn, K. B. Sharpless, "Click Chemistry in Situ: Acetylcholinesterase as a Reaction Vessel for the Selective Assembly of a Femtomolar Inhibitor from an Azide and an Alkyne," Angewandte Chemie International Edition, 2002, 41(6), 1053-1057. [Link]

• V. Hong, S. I. Presolski, C. Ma, M. G. Finn, "Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation," Angewandte Chemie International Edition, 2009, 48(52), 9879-9883. [Link]

• T. R. Chan, R. Hilgraf, K. B. Sharpless, V. V. Fokin, "Polytriazoles as Copper(I)-Stabilizing Ligands in Catalysis," Organic Letters, 2004, 6(17), 2853-2855. [Link]

• M. P. S. A. Kumar, S. M. M. S. C. Amarasekara, "Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media," Catalysts, 2022, 12(1), 82. [Link]

• D. D. Díaz, M. G. Finn, K. B. Sharpless, V. V. Fokin, C. J. Hawker, "Click Chemistry in Materials Synthesis," Journal of Polymer Science Part A: Polymer Chemistry, 2008, 46(23), 7029-7054. [Link]

• F. Himo, T. Lovell, R. Hilgraf, V. V. Rostovtsev, L. Noodleman, K. B. Sharpless, V. V. Fokin, "Copper(I)-Catalyzed Synthesis of 1,2,3-Triazoles. DFT Study of the Mechanism," Journal of the American Chemical Society, 2005, 127(1), 210-216. [Link]

• ChemHelpASAP, "CuAAC click triazole synthesis - laboratory experiment," YouTube. [Link]

• Bioclone Inc., "Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A Versatile and Efficient Click Chemistry for Bioconjugation and Drug Discovery," Bioclone. [Link]

• S. H. M. S. C. Amarasekara, "An Overview of Recent Advances in Biomedical Applications of Click Chemistry," Molecules, 2021, 26(16), 5049. [Link]

• Jena Bioscience, "Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation," Jena Bioscience. [Link]

• V. V. Fokin, "Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides," Chemical Society Reviews, 2013, 42(22), 8554-8568. [Link]

• Wikipedia, "Azide-alkyne Huisgen cycloaddition," Wikipedia. [Link]

• Organic Chemistry Portal, "Synthesis of 1,2,3-Triazoles," Organic Chemistry Portal. [Link]

• S. G. Hansen, "Click Chemistry Azide-Alkyne Cycloaddition," Organic Chemistry Data. [Link]

• Beilstein Journals, "Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition," Beilstein Journal of Organic Chemistry, 2013, 9, 2764-2782. [Link]

• Bentham Science, "The Use of Ligands in Copper-Catalyzed [3+2] Azide-Alkyne Cycloaddition: Clicker than Click Chemistry?," Current Organic Chemistry, 2011, 15(15), 2634-2651. [Link]

• DSpace Repository, "Mechanistic Study and Ligand Optimization of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Reaction," DSpace@MIT. [Link]

• Royal Society of Chemistry, "Tripodal amine ligands for accelerating Cu-catalyzed azide–alkyne cycloaddition: efficiency and stability against oxidation and dissociation," Catalysis Science & Technology, 2016, 6(16), 6196-6206. [Link]

• Research Journal of Pharmacy and Technology, "Click chemistry in drug development recent trends and application," Research Journal of Pharmacy and Technology, 2024, 17(1), 405-412. [Link]

• ACS Publications, "Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights," Organometallics, 2022, 41(15), 1988-2000. [Link]

• MDPI, "Synthesis of 1,2,3-Triazoles from Alkyne-Azide Cycloaddition Catalyzed by a Bio-Reduced Alkynylcopper (I) Complex," Molecules, 2020, 25(22), 5344. [Link]

• Beilstein Journals, "Synthesis of bi- and bis-1,2,3-triazoles by copper-catalyzed Huisgen cycloaddition: A family of valuable products by click chemistry," Beilstein Journal of Organic Chemistry, 2015, 11, 2586-2613. [Link]

• ResearchGate, "Recent applications of click chemistry in drug discovery," Expert Opinion on Drug Discovery, 2019, 14(7), 659-672. [Link]

• Royal Society of Chemistry, "Copper-catalysed azide–alkyne cycloadditions (CuAAC): an update," Organic & Biomolecular Chemistry, 2015, 13(28), 7592-7610. [Link]

• ResearchGate, "The copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC) “click” reaction and its applications. An overview," Coordination Chemistry Reviews, 2016, 312, 1-38. [Link]

• PMC, "Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction," Molecules, 2017, 22(8), 1337. [Link]

• PMC, "Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition," ACS Chemical Biology, 2013, 8(6), 1205-1215. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. An Overview of Recent Advances in Biomedical Applications of Click Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of 1,4-Biphenyl-triazole Derivatives as Possible 17β-HSD1 Inhibitors: An in Silico Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rjptonline.org [rjptonline.org]
• 5. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. organic-chemistry.org [organic-chemistry.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 9. benthamdirect.com [benthamdirect.com]
• 10. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tripodal amine ligands for accelerating Cu-catalyzed azide–alkyne cycloaddition: efficiency and stability against oxidation and dissociation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. jenabioscience.com [jenabioscience.com]
• 15. jenabioscience.com [jenabioscience.com]

Application Note: 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl as a "Clickable" Liquid Crystal Intermediate

Abstract & Strategic Value

In the engineering of advanced soft materials, 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl (also known as 4-(propargyloxy)biphenyl) serves as a critical "pre-mesogenic" scaffold. Its structural significance lies in the synergy between the rigid biphenyl core—which provides the necessary anisotropy for liquid crystalline (LC) behavior—and the terminal alkyne (propargyl) group.

This alkyne tail acts as a bio-orthogonal and chemically versatile handle, most notably for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) , or "Click Chemistry." By utilizing this intermediate, researchers can modularly synthesize triazole-linked liquid crystals, side-chain liquid crystalline polymers (SCLCPs), and chiral dopants without disrupting the delicate electronic balance of the mesogen core.

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9]

Property	Specification
IUPAC Name	4-(Prop-2-yn-1-yloxy)-1,1'-biphenyl
Molecular Formula	C₁₅H₁₂O
Molecular Weight	208.26 g/mol
Physical State	White to off-white crystalline solid
Melting Point	70–74 °C (Recrystallized from EtOH)
Solubility	Soluble in DCM, THF, Acetone, DMF; Insoluble in Water
Functional Group	Terminal Alkyne ( )
Storage	2–8 °C, Inert atmosphere (Argon/Nitrogen)

Protocol A: Synthesis of the Intermediate

Methodology: Williamson Ether Synthesis Rationale: This protocol utilizes a heterogeneous base system (

/Acetone) to effect the nucleophilic substitution of propargyl bromide by 4-phenylphenol. This method is preferred over hydride bases ( ) for its operational simplicity and tolerance to trace moisture, though anhydrous conditions maximize yield.

Reagents

• Precursor: 4-Phenylphenol (1.0 eq)

• Electrophile: Propargyl bromide (1.2 eq, 80% wt in toluene)

• Base: Potassium carbonate (

  ), anhydrous (2.0 eq)

• Solvent: Acetone (HPLC Grade) or DMF (for faster kinetics)

• Catalyst: 18-Crown-6 (Optional, 0.05 eq, accelerates reaction in Acetone)

Step-by-Step Procedure

• Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-phenylphenol (10 mmol, 1.70 g) in Acetone (30 mL). Add anhydrous

  (20 mmol, 2.76 g). Stir at room temperature for 15 minutes to generate the phenoxide anion.

• Alkylation: Add Propargyl bromide (12 mmol, ~1.3 mL) dropwise via syringe to the suspension.

  • Safety Note: Propargyl bromide is a lachrymator. Perform in a fume hood.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 60°C) for 6–12 hours.

  • Monitoring: Monitor via TLC (Hexane:Ethyl Acetate 9:1). The starting phenol (

    ) should disappear, and the product ( ) should appear.

• Workup:

  • Cool to room temperature.

  • Filter off the inorganic salts (

    , excess ).

  • Evaporate the solvent under reduced pressure.

• Purification:

  • Dissolve the crude residue in minimal hot Ethanol.

  • Allow to cool slowly to 4°C. Collect the white crystals via vacuum filtration.

  • Yield Expectation: 85–92%.

Protocol B: Functionalization via "Click" Chemistry

Application: Synthesis of Triazole-Linked Liquid Crystals Mechanism: The terminal alkyne reacts with an organic azide to form a 1,4-disubstituted 1,2,3-triazole.[1][2] This ring is isosteric with an amide bond but far more chemically stable, extending the mesogenic core.

Workflow Diagram

The following diagram illustrates the transformation from raw materials to the final functional liquid crystal.

Caption: Synthesis workflow converting the biphenyl precursor into a functional liquid crystal via the propargyl intermediate.

Experimental Protocol (CuAAC)

• Preparation: In a vial, dissolve the Intermediate (1.0 eq) and the target Organic Azide (1.0 eq) in a 1:1 mixture of THF and Water (or t-Butanol/Water).

• Catalyst Loading: Add Sodium Ascorbate (0.1 eq) followed by Copper(II) Sulfate Pentahydrate (

  ) (0.05 eq). The solution should turn slightly yellow/orange as Cu(I) is generated in situ.

• Reaction: Stir vigorously at room temperature for 12–24 hours.

  • Note: If the starting materials are insoluble, increase temperature to 40°C or add minimal DCM.

• Quenching: Dilute with water and extract with DCM. Wash the organic layer with dilute ammonium hydroxide (to remove copper traces) and brine.

• Isolation: Dry over

  , concentrate, and purify via column chromatography (Silica gel) or recrystallization.

Characterization of Derived LCs

Once the intermediate is converted into a final LC (e.g., by clicking a long alkyl azide tail), the following validation steps are critical.

Thermal Analysis (DSC)

Differential Scanning Calorimetry (DSC) is mandatory to identify phase transitions.

• Protocol: Cycle the sample (Heat/Cool/Heat) at 10°C/min under Nitrogen.

• Expected Signature: Look for sharp endotherms corresponding to Crystal

  Smectic/Nematic Isotropic transitions. The triazole ring typically stabilizes Smectic A (SmA) phases due to its lateral dipole.

Polarized Optical Microscopy (POM)

• Setup: Place the sample between glass slides on a hot stage.

• Observation:

  • Schlieren Texture: Indicates Nematic phase.

  • Focal Conic Fan Texture: Indicates Smectic A/C phases.

Troubleshooting & Critical Controls

Issue	Probable Cause	Corrective Action
Low Yield (Protocol A)	Incomplete deprotonation	Ensure is anhydrous and finely ground. Add 18-crown-6.
Blue/Green Product (Protocol B)	Copper contamination	Wash organic phase with 10% or EDTA solution.
Homocoupling (Glaser)	Presence of Oxygen	Degas solvents with Argon before adding Cu catalyst.
No "Click" Reaction	Steric hindrance	Switch to CuI/DIPEA in THF (organic soluble catalyst system).

References

• Gallardo, H., et al. (2006). "Applying click chemistry to synthesis of chiral [1,2,3]-triazole liquid crystals." Liquid Crystals.

• Sharpless, K. B., et al. (2002). "Click Chemistry: Diverse Chemical Function from a Few Good Reactions." Angewandte Chemie International Edition.

• Cristiano, R., et al. (2011). "Synthesis and mesomorphic properties of new 1,2,3-triazole-based liquid crystals." Journal of Materials Chemistry.

• Applegarth, L., et al. (2005). "Synthesis of 4,4'-bis(prop-2-ynyloxy)biphenyl and its use in click chemistry." Reactive and Functional Polymers.

Sources

• 1. Synthesis of 1,4-Biphenyl-triazole Derivatives as Possible 17β-HSD1 Inhibitors: An in Silico Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bot Verification [rasayanjournal.co.in]

Application Notes and Protocols for the Propargylation of 4-Phenylphenol: A Detailed Guide to Reagent Stoichiometry and Synthesis

Introduction: The Significance of Propargylated 4-Phenylphenol

The introduction of a propargyl group onto a phenolic scaffold is a pivotal transformation in medicinal chemistry and materials science. The terminal alkyne functionality of the propargyl group serves as a versatile chemical handle for a variety of subsequent modifications, most notably copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry. 4-Phenylphenol, with its biphenyl moiety, is a common structural motif in biologically active molecules and functional materials. Its propargylation to yield 4-(prop-2-yn-1-yloxy)-1,1'-biphenyl provides a valuable building block for the synthesis of complex molecular architectures, including drug conjugates, polymers, and imaging agents.

This application note provides a comprehensive guide to the reagent stoichiometry and a detailed experimental protocol for the efficient synthesis of 4-(prop-2-yn-1-yloxy)-1,1'-biphenyl via the Williamson ether synthesis. The principles and methodologies discussed herein are designed to be broadly applicable for researchers and professionals in drug development and chemical synthesis.

Understanding the Reaction: The Williamson Ether Synthesis

The propargylation of 4-phenylphenol is a classic example of the Williamson ether synthesis. This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The core principle involves the deprotonation of the weakly acidic phenolic hydroxyl group by a suitable base to form a more nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon of a propargyl halide, displacing the halide leaving group and forming the desired ether linkage.

Critical Reagent Stoichiometry: A Rationale-Driven Approach

The success of the propargylation reaction is critically dependent on the appropriate stoichiometry of the reactants and the choice of reaction conditions. Simply following a generic protocol without understanding the role of each component can lead to suboptimal yields and the formation of undesirable byproducts.

Key Reagents and Their Stoichiometric Considerations

Reagent	Role	Recommended Molar Equivalents (relative to 4-phenylphenol)	Rationale
4-Phenylphenol	Starting Material / Nucleophile Precursor	1.0	The limiting reagent that defines the theoretical yield.
Propargyl Bromide	Electrophile / Propargylating Agent	1.1 - 1.5	A slight excess is used to ensure complete consumption of the 4-phenylphenol and to compensate for any potential side reactions or volatility of the reagent.[1]
Potassium Carbonate (K₂CO₃)	Base	1.5 - 2.5	A mild inorganic base that is sufficient to deprotonate the phenol.[2] An excess is used to drive the equilibrium towards the formation of the phenoxide and to neutralize the HBr formed during the reaction.
Dimethylformamide (DMF)	Solvent	-	A polar aprotic solvent that effectively solvates the potassium cation, leaving the phenoxide anion "naked" and highly nucleophilic, thus accelerating the SN2 reaction.

Expert Insights on Reagent Selection:

• Choice of Base: While stronger bases like sodium hydride (NaH) can be used, potassium carbonate is often preferred for its ease of handling, lower cost, and reduced risk of side reactions.[2] For phenols with electron-withdrawing groups that increase their acidity, a weaker base like potassium carbonate is highly effective.

• Propargylating Agent: Propargyl bromide is a common and effective electrophile. Propargyl chloride can also be used, though it is generally less reactive.

• Solvent Selection: Polar aprotic solvents such as DMF, acetone, or acetonitrile are ideal for SN2 reactions as they do not form strong hydrogen bonds with the nucleophile, thereby enhancing its reactivity.[3] DMF is particularly effective at dissolving the reagents and promoting the reaction.

Experimental Protocol: Synthesis of 4-(prop-2-yn-1-yloxy)-1,1'-biphenyl

This protocol provides a detailed, step-by-step procedure for the propargylation of 4-phenylphenol.

Materials and Equipment:

• 4-Phenylphenol

• Propargyl bromide (80% solution in toluene is commonly available)

• Anhydrous potassium carbonate (powdered)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Hexane

• Deionized water

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel)

• UV lamp for TLC visualization

• Glassware for extraction and filtration

• Column chromatography setup (optional, for high purity)

Reaction Workflow Diagram

Caption: A generalized workflow for the synthesis of 4-(prop-2-yn-1-yloxy)-1,1'-biphenyl.

Step-by-Step Procedure:

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar, add 4-phenylphenol (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous DMF.

  • Stir the resulting suspension at room temperature for 15-20 minutes to ensure good mixing.

• Addition of Propargyl Bromide:

  • Slowly add propargyl bromide (1.2 eq) to the reaction mixture dropwise using a syringe.

• Reaction:

  • Heat the reaction mixture to 60-70 °C using a heating mantle or oil bath.[1]

  • Maintain the temperature and stir the reaction for 3-5 hours.

  • Monitor the progress of the reaction by TLC (e.g., using a 1:4 ethyl acetate/hexane eluent system). The reaction is complete when the starting 4-phenylphenol spot is no longer visible.

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Pour the reaction mixture into a separatory funnel containing deionized water.

  • Extract the aqueous layer with ethyl acetate (3 x volume of DMF).

  • Combine the organic layers and wash with deionized water (2x) and then with brine (1x) to remove residual DMF and inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure 4-(prop-2-yn-1-yloxy)-1,1'-biphenyl as a solid.

Trustworthiness and Self-Validation

The protocol described above incorporates self-validating checkpoints. The progress of the reaction can be reliably monitored by TLC, which will clearly show the consumption of the starting material and the formation of a new, less polar product spot. The work-up procedure is designed to systematically remove unreacted reagents, the base, and the solvent. The final purification step, whether by recrystallization or column chromatography, ensures the isolation of the target compound with high purity, which can be confirmed by standard analytical techniques such as NMR spectroscopy and mass spectrometry.

Conclusion

The propargylation of 4-phenylphenol is a fundamental and highly useful transformation for the synthesis of versatile chemical building blocks. By understanding the underlying SN2 mechanism and carefully controlling the reagent stoichiometry, researchers can achieve high yields of the desired product. The detailed protocol provided in this application note offers a reliable and reproducible method for the synthesis of 4-(prop-2-yn-1-yloxy)-1,1'-biphenyl, empowering scientists in their drug discovery and materials science endeavors.

References

• Farooq, H., et al. (2018). Selective arylation of phenol protected propargyl bromide via Pd-catalysed Suzuki coupling reaction: Synthesis, mechanistic studies by DFT calculations and Their Pharmacological Aspects. Lat. Am. J. Pharm., 37(5), 911-921.

• Farooq, H., et al. (2018). General procedure for the synthesis of intermediate compound 4-bromo-2-chloro-1-(prop-2-yn-1-yloxy)benzene (2). Biblioteka Nauki.

• Sivakumar, K., et al. (2011). (E)-1-[4-(Prop-2-yn-1-yloxy)phenyl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one. Acta Crystallographica Section E: Structure Reports Online, 67(7), o1763.

• Chin, Y. J., et al. (2009). 4-(Prop-2-yn-1-yloxy)benzene-1,2-dicarbonitrile. Acta Crystallographica Section E: Structure Reports Online, 65(11), o2843.

• Parrish, J. P., et al. (2023). Synthesis of 4-Phenylpyrrolidin-2-one via an Aza-Baeyer-Villiger Rearrangement. Organic Syntheses, 100, 347-360.

• Guesmi, A., et al. (2026). 4-(4-Chlorophenyl)-6-phenyl-2-(prop-2-yn-1-yloxy)nicotinonitrile. Molbank, 2026(1), M1.

• Zhao, J., et al. (2012). K2CO3-catalyzed synthesis of chromones and 4-quinolones through the cleavage of aromatic C-O bonds. Organic Letters, 14(11), 2710–2713.

• Burchell, T. J., et al. (2008). 4,4′-Bis(prop-2-ynyloxy)biphenyl. Acta Crystallographica Section E: Structure Reports Online, 64(2), o307.

• Supplementary Information for "Dendronized mPEG-poly(amidoamine)s for synergistic delivery of drugs and siRNA in cancer therapy". Royal Society of Chemistry.

• S. G. R. (n.d.). Synthesis of compound 4 and 5. ResearchGate.

• Williamson Ether Synthesis. Master Organic Chemistry.

Sources

• 1. (E)-1-[4-(Prop-2-yn-1-yl­oxy)phen­yl]-3-(3,4,5-trimeth­oxy­phen­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Strategic Solvent Selection for Nucleophilic Substitution with Propargyl Bromide

Executive Summary

Propargyl bromide (3-bromopropyne) is a high-energy alkylating agent widely used to introduce alkyne functionalities into phenols, amines, and active methylene compounds. While the reaction mechanism is predominantly SN2 , the choice of solvent is the single most critical variable determining reaction rate, regioselectivity (propargyl vs. allenyl formation), and operational safety.

This guide moves beyond generic "polar aprotic" advice. We analyze the specific interplay between propargyl bromide’s shock sensitivity and solvent polarity, providing a validated framework for selecting the optimal reaction medium.

Safety Directive: The "Toluene Factor"

CRITICAL WARNING: Propargyl bromide is a high-energy, shock-sensitive compound. Pure propargyl bromide can detonate under confinement or mild shock.

• Commercial Form: It is almost exclusively sold as an 80% wt solution in toluene .

• The Stabilizer Rule: Toluene acts as a phlegmatizer (desensitizer). Never distill the commercial solution to remove toluene unless strictly necessary and performed behind a blast shield.

• Solvent Compatibility: When selecting a reaction solvent, you are effectively creating a binary mixture with toluene. Ensure your chosen solvent is miscible with toluene to avoid phase separation, which can lead to "hot spots" of reactivity.

Mechanistic Drivers: SN2 vs. SN2'

The reaction of propargyl bromide with a nucleophile (

) can proceed via two pathways. Solvent polarity influences the transition state energy of these pathways.[1][2]

• Direct Substitution (

  ): Attack at the -carbon (bearing the Br). Yields the desired propargyl product.

• Conjugate Substitution (

  ): Attack at the -carbon (alkyne terminus). Yields the allenyl byproduct.

Figure 1: Mechanistic Pathways & Solvent Influence

Caption: Pathway divergence in propargylation. Polar aprotic solvents favor the direct SN2 pathway by increasing the ground-state energy of the nucleophile.

Solvent Selection Matrix

The choice of solvent dictates the "nakedness" of the nucleophile. In

reactions, hydrogen bonding (protic solvents) cages the nucleophile, significantly retarding the rate.[3]

Solvent Class	Representative Solvents	Reaction Rate ( )	Safety & Workup Profile	Best Application
Polar Aprotic (High Dipole)	DMF, DMSO, NMP	Fastest (1000x)	Caution: High boiling point makes removal difficult. DMSO can be hazardous with active halides (exotherms).	Unreactive nucleophiles; Sterically hindered substrates; Large scale (if workup is aqueous).
Polar Aprotic (Volatile)	Acetone, Acetonitrile (MeCN)	Fast (100x)	Excellent: Easy to remove (rotovap). Acetone is "Greener". MeCN is toxic but clean.	Standard Choice. Phenols, primary amines. Finkelstein-like conditions.
Polar Protic	Ethanol, Methanol	Slow (1x)	Good: Benign, cheap. Reaction may require reflux, increasing thermal risk.	Solvolysis; When H-bonding is needed to activate electrophile (rare for propargyl).
Non-Polar / Biphasic	Toluene, DCM	Slowest	Variable: Requires Phase Transfer Catalyst (PTC) to work.	Safety Choice. Large scale industrial synthesis where water separation is desired.

The "Acetone Advantage"

For 80% of laboratory-scale propargylations (especially O-alkylation of phenols), Acetone is the superior choice over DMF.

• Reasoning: While DMF is faster, Acetone allows for a simple filtration of the inorganic salt (

  ) and evaporation of the solvent, leaving crude product often pure enough for the next step. DMF requires aqueous extraction which can form emulsions.

Validated Protocols

Protocol A: O-Propargylation of Phenols (The "Green" Acetone Method)

Target: Synthesis of aryl propargyl ethers.

Reagents:

• Substrate: Phenol derivative (1.0 equiv)

• Electrophile: Propargyl bromide (80% in toluene) (1.2 equiv)

• Base: Potassium Carbonate (

  ), anhydrous, finely ground (2.0 equiv)

• Solvent: Acetone (Reagent Grade) - Concentration: 0.2 M - 0.5 M

Step-by-Step:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

• Dissolution: Add the phenol and acetone. Stir until dissolved.

• Base Addition: Add the finely ground

  . The mixture will become a suspension.

• Electrophile Addition: Add propargyl bromide dropwise via syringe at room temperature.

  • Note: The toluene content is negligible here; acetone is miscible with the toluene stabilizer.

• Reaction: Heat to varying degrees based on phenol acidity:

  • Electron-Poor Phenols (e.g., 4-nitrophenol): Reflux (56°C) for 4-8 hours.

  • Electron-Rich Phenols (e.g., 4-methoxyphenol): Room temperature for 12-16 hours (or mild warming).

• Monitoring: Check TLC. Propargyl ethers usually run higher (less polar) than the free phenol.

• Workup:

  • Cool to room temperature.

  • Filter the solids (excess base and KBr byproduct) through a sintered glass funnel or Celite pad.

  • Wash the pad with small amounts of acetone.

  • Concentrate the filtrate under reduced pressure (Rotovap).

  • Result: The residue is usually the clean product. Recrystallize from EtOH if needed.

Protocol B: N-Propargylation of Amines (Controlled Selectivity)

Target: Mono-propargylation of secondary amines. Challenge: Avoiding bis-propargylation (Quaternary ammonium salt formation).

Reagents:

• Substrate: Secondary Amine (1.0 equiv)

• Electrophile: Propargyl bromide (80% in toluene) (1.1 equiv)

• Base: Cesium Carbonate (

  ) or DIPEA (Hunig's Base)

• Solvent: Acetonitrile (MeCN) at 0°C.

Step-by-Step:

• Rationale: MeCN is polar enough to facilitate the reaction but less ionizing than DMF, helping control the rate. Low temperature (0°C) is crucial to stop at the mono-alkylated stage.

• Procedure:

  • Dissolve amine and base (1.5 equiv) in MeCN (0.1 M). Cool to 0°C in an ice bath.

  • Add propargyl bromide slowly over 15 minutes.

  • Stir at 0°C for 2 hours, then allow to warm to room temperature.

• Quench: Dilute with water and extract with Ethyl Acetate.

• Purification: Column chromatography is almost always required to separate mono- from bis-propargylated byproducts.

Optimization Decision Tree

Use this logic flow to determine the correct solvent system for your specific substrate.

Caption: Decision matrix for solvent selection based on nucleophile type and solubility constraints.

References

• Mondal, S., et al. (2018). Scope and advances in the catalytic propargylic substitution reaction. Royal Society of Chemistry Advances, 8, 31761-31806. Retrieved from [Link]

• Organic Syntheses. (1943).[4] o-Heptanoylphenol (Example of Phenol Alkylation Workup). Organic Syntheses, Coll. Vol. 2, p.543.[4] Retrieved from [Link]

• LibreTexts Chemistry. (2024). Characteristics of the SN2 Reaction: Solvent Effects. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 7842, Propargyl bromide. Retrieved from [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. users.wfu.edu [users.wfu.edu]
• 3. spcmc.ac.in [spcmc.ac.in]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Notes &amp; Protocols: Polymerization of Propargyl Ether-Based Benzoxazine Monomers for High-Performance Thermosets

Introduction: Advancing Polybenzoxazine Performance

Polybenzoxazines represent a significant class of phenolic resins, addressing many of the shortcomings of traditional phenolic systems.[1] They offer a unique combination of desirable properties, including high thermal stability, excellent flame retardance, low water absorption, near-zero shrinkage upon curing, and dimensional stability.[1][2] The polymerization of benzoxazine monomers proceeds via a ring-opening mechanism, which avoids the release of volatile byproducts, a common issue with conventional phenolic and condensation resins.[3][4]

Despite these advantages, the demand for materials with even higher performance, particularly for applications in harsh environments like aerospace and advanced electronics, necessitates further improvements in the thermal and mechanical properties of polybenzoxazines.[5] A promising strategy to achieve this is the incorporation of additional cross-linkable functionalities into the benzoxazine monomer structure.[2][6]

This guide focuses on the incorporation of propargyl ether groups, a thermally reactive moiety known for its ability to enhance high-temperature resistance and reduce water absorption.[1][5] The propargyl group can undergo thermal polymerization without releasing any volatile compounds, making it an ideal candidate for creating densely cross-linked, high-performance polymer networks.[1][5] We present detailed protocols for the synthesis of propargyl ether-based benzoxazine monomers and their subsequent thermal polymerization, along with methods for characterizing the resulting thermosets.

Synthesis of Propargyl Ether-Based Benzoxazine Monomers

The synthesis is a multi-step process that begins with the preparation of a key intermediate, p-aminophenyl propargyl ether (APPE), followed by the Mannich-like condensation reaction to form the benzoxazine ring. We will detail the synthesis of both a monofunctional monomer, 4-propargyloxyphenyl-3,4-dihydro-2H-1,3-benzoxazine (P-appe) , and a bifunctional monomer, bis(4-propargyloxyphenyl-3,4-dihydro-2H-1,3-benzoxazinyl)isopropane (B-appe) .[5][7]

Diagram of Synthesis Workflow

Caption: Workflow for the synthesis of propargyl ether-based benzoxazine monomers.

Protocol 2.1: Synthesis of p-Nitrophenyl Propargyl Ether (NPPE)

This step involves a Williamson ether synthesis using a phase transfer catalyst to improve reaction efficiency.[5]

• Dissolve Reactants: In a 1 L flask, dissolve 400 mmol of p-nitrophenol in 500 mL of 0.8 N aqueous NaOH. Heat the mixture to 60°C until a clear solution is obtained.[5]

• Add Catalyst: To the clear solution, add 40 mmol of tetrabutylammonium bromide, which acts as a phase transfer catalyst.[5]

• Add Alkylating Agent: Prepare a solution of 420 mmol of propargyl bromide in 200 mL of toluene. Add this solution portionwise to the reaction flask.[5]

• Reaction: Maintain the reaction mixture at 60°C with continuous stirring for 24 hours.[5]

• Isolation and Purification: After cooling, the product will precipitate. Collect the crystals by filtration, wash thoroughly with water, and dry under vacuum. This procedure typically yields colorless crystals of NPPE.[5]

Protocol 2.2: Synthesis of p-Aminophenyl Propargyl Ether (APPE)

The nitro group of NPPE is reduced to an amine group to yield the key aniline derivative.[1][5]

• Prepare Reaction Mixture: In a suitable flask, dissolve the synthesized NPPE in dioxane.

• Add Reducing Agents: Add stannous chloride dihydrate and concentrated HCl to the solution.[1]

• Reaction: Stir the mixture until the reaction is complete (monitor by TLC).

• Work-up: Neutralize the reaction mixture carefully with a base (e.g., NaOH solution) until the solution is alkaline.

• Extraction and Purification: Extract the product with a suitable organic solvent (e.g., diethyl ether). Dry the organic layer with anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified by distillation or sublimation to afford APPE as colorless crystals.[5]

Protocol 2.3: Synthesis of Benzoxazine Monomers (P-appe and B-appe)

This final step is a Mannich condensation of the APPE, formaldehyde, and a phenolic compound.[5][8]

For Monofunctional Monomer (P-appe):

• Reactants: React APPE with phenol and formaldehyde (formalin) in a 1:1:2 molar ratio in dioxane as a solvent.[5]

• Reaction: Stir the mixture at a controlled temperature (e.g., reflux) until the reaction is complete.

• Purification: After cooling, dissolve the crude product in diethyl ether. Wash the ether solution with aqueous sodium hydroxide to remove any unreacted phenol or phenolic oligomers, followed by washing with water.[5]

• Final Product: Dry the ether solution with anhydrous sodium sulfate and evaporate the solvent to obtain P-appe as a yellow viscous product.[5]

For Bifunctional Monomer (B-appe):

• Reactants: React APPE with bisphenol A and formaldehyde in a 2:1:4 molar ratio.[5]

• Reaction and Purification: Follow a similar procedure as for P-appe. B-appe is typically obtained as yellow crystals after purification.[5]

Synthesis Step	Key Reactants	Typical Yield	Melting Point	Reference
NPPE	p-Nitrophenol, Propargyl Bromide	92%	114-115°C	[1][5]
APPE	NPPE, SnCl₂·2H₂O, HCl	86%	49-50°C	[1][5]
P-appe	APPE, Phenol, Formaldehyde	67%	Viscous Fluid	[5]
B-appe	APPE, Bisphenol A, Formaldehyde	64%	61-63°C	[5]

Thermal Polymerization (Curing) Protocol

The thermal curing of propargyl ether-based benzoxazine monomers involves a dual polymerization mechanism: the ring-opening polymerization (ROP) of the benzoxazine ring and the cross-linking reaction of the propargyl ether group.[5][7] These two reactions occur concurrently within a similar temperature range.[5]

Polymerization Mechanism

Upon heating, the propargyl ether group undergoes a Claisen-type rearrangement to form a 2H-chromene (2H-1-benzopyranes), which subsequently polymerizes.[5] Simultaneously, the oxazine ring opens, leading to the formation of a cross-linked phenolic structure.[9] This dual cross-linking process results in a highly dense and thermally stable network.

Caption: Dual polymerization mechanism of propargyl ether-based benzoxazines.

Protocol 3.1: Thermal Curing Procedure

• Sample Preparation: Cast the monomer (if liquid, like P-appe) or melt-cast the monomer (if solid, like B-appe) onto a suitable substrate (e.g., a glass plate) to form a thin film.[2][7]

• Pre-curing: Heat the cast films in an air-circulating oven at 120°C for 2 hours to remove any residual solvent and initiate polymerization slowly.[7]

• Staged Curing: Implement a staged curing cycle to ensure complete polymerization and prevent internal stresses. A typical cycle is:

  • 150°C for 1 hour[7]

  • 180°C for 1 hour[7]

  • 200°C for 2 hours[7]

  • 240°C for 1 hour[7]

• Cooling: Allow the cured sample to cool down slowly to room temperature. The resulting polymer should be a transparent, deep wine-colored solid.[7]

Curing Behavior Analysis (DSC)

Differential Scanning Calorimetry (DSC) is essential for studying the curing behavior. The thermograms of propargyl ether-based benzoxazines typically show a single, large exotherm, indicating that the benzoxazine ring-opening and propargyl group polymerization occur simultaneously.[5][7]

Monomer	Onset Temp. (°C)	Peak Exotherm (°C)	Heat of Polymerization (cal/g)	Reference
P-a (Conventional)	~201	230	62	[5]
P-appe	~191	235	170	[5]
B-a (Conventional)	~223	249	79	[7]
B-appe	~191	241	190	[7]

The significantly higher heat of polymerization for P-appe and B-appe compared to their conventional counterparts (P-a and B-a) confirms the contribution of the propargyl group's polymerization to the overall curing process.[5][7]

Characterization of Cured Polymers

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR is used to confirm the completion of the polymerization.

• Procedure: Record the IR spectrum of the monomer and the cured polymer.

• Expected Observations: In the cured sample's spectrum, the characteristic absorption bands of the propargyl group (HC≡ at ~3290 cm⁻¹ and C≡C at ~2125 cm⁻¹) should completely disappear.[5][7] Additionally, changes in the bands associated with the benzoxazine ring (e.g., C-O-C asymmetric stretching at ~1235 cm⁻¹) will be observed, confirming the ring-opening.[5] A new absorption band around 1489 cm⁻¹ may appear, suggesting the formation of a tetrasubstituted benzene ring from the ring-opening process.[1]

Thermogravimetric Analysis (TGA)

TGA evaluates the thermal stability of the polymers.

• Procedure: Heat a small sample of the cured polymer (~10 mg) from room temperature to 1000°C at a heating rate of 10°C/min under a nitrogen atmosphere.[10]

• Key Metrics:

  • T₅ and T₁₀: Temperature at 5% and 10% weight loss, respectively.

  • Char Yield: The percentage of material remaining at a high temperature (e.g., 800°C).

• Expected Results: Polybenzoxazines derived from propargyl ether monomers exhibit significantly enhanced thermal stability compared to conventional polybenzoxazines.[5]

Polymer	T₅ (°C)	T₁₀ (°C)	Char Yield at 800°C (%)	Reference
PP-a (from P-a)	342	380	~31	[1][5]
PP-appe (from P-appe)	394	433	~42	[5]
PB-a (from B-a)	363	397	~34	[5]
PB-appe (from B-appe)	412	453	~47	[5]

Dynamic Mechanical Analysis (DMA)

DMA is used to determine the thermomechanical properties, particularly the glass transition temperature (Tg) and storage modulus (E').

• Procedure: A rectangular sample of the cured polymer is subjected to an oscillating force at a set frequency (e.g., 1 Hz) while the temperature is increased at a constant rate (e.g., 5°C/min).[10]

• Key Metrics:

  • Glass Transition Temperature (Tg): Determined from the peak of the loss modulus or tan δ curve.

  • Storage Modulus (E'): Represents the material's stiffness.

• Expected Results: The introduction of the propargyl group leads to a higher cross-link density, resulting in a substantial increase in the glass transition temperature and retention of stiffness at higher temperatures.[6]

Polymer	Tg from tan δ (°C)	Storage Modulus (E') at 50°C (GPa)	Reference
PP-a	161	~2.5	[5]
PP-appe	251	~3.0	[5]
PB-a	181	~2.8	[5]
PB-appe	322	~3.2	[5]

The Tg values for the propargyl-containing polymers are higher by approximately 100-140°C than their conventional analogues, demonstrating a remarkable improvement in thermomechanical performance.[5][7]

Applications

The superior thermal stability, high glass transition temperature, and excellent mechanical properties of polybenzoxazines derived from propargyl ether-based monomers make them highly suitable for demanding applications. These include:

• Aerospace: High-performance composites for structural components.

• Electronics: Encapsulants and laminates for printed circuit boards requiring high thermal resistance.

• Adhesives: High-temperature structural adhesives.

• Coatings: Protective coatings for harsh environments.

References

• Synthesis and Polymerization of Novel Benzoxazine Monomers Containing /7‑PropargylEther Groups. (URL not available)

• Agag, T., & Takeichi, T. (2001). Novel Benzoxazine Monomers Containing p-Phenyl Propargyl Ether: Polymerization of Monomers and Properties of Polybenzoxazines. Macromolecules, 34(21), 7257–7263. [Link]

• Request PDF: Novel Benzoxazine Monomers Containingp-Phenyl Propargyl Ether: Polymerization of Monomers and Properties of Polybenzoxazines. (2025). ResearchGate. [Link]

• Agag, T., & Takeichi, T. Novel Benzoxazine Monomers Containing p-Phenyl Propargyl Ether. American Chemical Society. (URL not available)

• Liu, Y., & Ishida, H. (1999). Cationic ring-opening polymerization of benzoxazines. Polymer, 40(15), 4365-4374. [Link]

• Zhang, K., et al. (2022). Properties and Curing Kinetics of a Processable Binary Benzoxazine Blend. Polymers, 14(1), 1-15. [Link]

• Agag, T., & Takeichi, T. (2003). Synthesis and Characterization of Novel Benzoxazine Monomers Containing Allyl Groups and Their High Performance Thermosets. Macromolecules, 36(16), 6010–6017. [Link]

• Simplified mechanisms for the polymerization of benzoxazines. (a) The... - ResearchGate. ResearchGate. [Link]

• Request PDF: Synthesis of novel allylamine-fluorene based benzoxazine and its copolymerization with typical benzoxazine: curing behavior and thermal properties. (URL not available)

• Chernykh, A. (2009). Main Chain Type Benzoxazine Polymers for High Performance Applications. OhioLINK. [Link]

• Al-Sarah, J. A., et al. (2023). Design of advanced and highly effective partially bio-energetic polybenzoxazines as the next generation of reactive structure materials. Journal of Energetic Materials, 1-21. [Link]

• Review on the Accelerated and Low-Temperature Polymerization of Benzoxazine Resins: Addition Polymerizable Sustainable Polymers. (2021). MDPI. [Link]

• Kiskan, B., & Yagci, Y. (2021). Review on the Accelerated and Low-Temperature Polymerization of Benzoxazine Resins: Addition Polymerizable Sustainable Polymers. Polymers, 13(8), 1260. [Link]

• Wang, C., et al. (2022). Curing Kinetics of Main-Chain Benzoxazine Polymers Synthesized in Continuous Flow. Industrial & Engineering Chemistry Research, 61(7), 2759-2768. [Link]

• Properties of Polybenzoxazine-Based Conducting Materials in Energy-Related Applications. (2025). MDPI. [Link]

• Ishida, H., & Rodriguez, Y. (1999). Synthesis and thermal characterization of polybenzoxazines based on acetylene-functional monomers. Polymer, 40(16), 4577-4586. [Link]

• Pegylated Polybenzoxazine Networks with Increased Thermal Stability from Miscible Blends of Tosylated Poly(ethylene glycol) and a Benzoxazine Monomer. (URL not available)

• Sivasamy, A., et al. (2012). Structurally diverse benzoxazines: synthesis, polymerization, and thermal stability. Designed Monomers and Polymers, 15(4), 389-401. [Link]

Sources

• 1. ando-cap.mac.titech.ac.jp [ando-cap.mac.titech.ac.jp]
• 2. pubs.acs.org [pubs.acs.org]
• 3. cpsm.kpi.ua [cpsm.kpi.ua]
• 4. cpsm.kpi.ua [cpsm.kpi.ua]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Review on the Accelerated and Low-Temperature Polymerization of Benzoxazine Resins: Addition Polymerizable Sustainable Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Properties and Curing Kinetics of a Processable Binary Benzoxazine Blend - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Streamlining Biphenyl Functionalization via Sonogashira Coupling

Audience: Researchers, scientists, and drug development professionals.

Abstract: The biphenyl moiety is a privileged scaffold in medicinal chemistry and materials science. Its functionalization is critical for modulating physicochemical properties and biological activity. This document provides a comprehensive guide to the functionalization of biphenyls using the palladium- and copper-catalyzed Sonogashira cross-coupling reaction. We delve into the underlying mechanisms, offer detailed experimental protocols for both classical and copper-free conditions, present a comparative analysis of catalyst systems, and provide a thorough troubleshooting guide to empower researchers in overcoming common challenges.

Introduction: The Strategic Importance of Arylalkynes

The Sonogashira reaction, a cross-coupling of terminal alkynes with aryl or vinyl halides, is a powerful and versatile tool for the formation of carbon-carbon bonds.[1][2] This reaction is particularly valuable in drug discovery and materials science for its ability to introduce a rigid alkyne linker into molecular architectures, enabling the synthesis of complex molecules like conjugated enynes and arylalkynes under mild conditions.[1][3] For biphenyl scaffolds, the introduction of an alkynyl group can significantly alter conformation, electronic properties, and receptor binding interactions, making the Sonogashira coupling an indispensable technique for lead optimization and the development of novel molecular entities.

The Catalytic Machinery: Mechanism of Action

A deep understanding of the reaction mechanism is paramount for rational optimization and troubleshooting. The classical Sonogashira coupling operates through two interconnected, yet independent, catalytic cycles: a palladium cycle and a copper cycle.[4]

The Palladium Cycle (The Primary Engine):

• Reductive Activation: The reaction typically starts with a Pd(II) precatalyst, such as PdCl₂(PPh₃)₂, which is reduced in situ to the active Pd(0) species.[4]

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition with the biphenyl halide (Ar-X), forming a Pd(II) intermediate. The reactivity of the halide is crucial, following the general trend: I > OTf > Br >> Cl.[5]

• Transmetalation: A copper(I) acetylide, generated in the copper cycle, transfers the alkyne group to the palladium center.

• Reductive Elimination: The diarylalkyne product is expelled from the palladium complex, regenerating the active Pd(0) catalyst, which re-enters the cycle.[6]

The Copper Co-catalyst Cycle (The Acetylide shuttle):

• π-Alkyne Complex Formation: The copper(I) salt (typically CuI) coordinates with the terminal alkyne.[6]

• Deprotonation: An amine base (e.g., triethylamine, diisopropylamine) deprotonates the alkyne, forming the key copper acetylide nucleophile.[6][4] This species then participates in the transmetalation step of the palladium cycle.

The synergy between these two cycles allows the reaction to proceed under mild conditions, often at room temperature.[1]

The Rise of Copper-Free Conditions

While effective, the copper co-catalyst can promote an undesirable side reaction: the oxidative homocoupling of the terminal alkyne to form a 1,3-diyne (Glaser coupling).[7][8] To circumvent this, copper-free Sonogashira protocols have been developed. These methods are particularly advantageous for more challenging substrates and can simplify product purification.[9][10][11] In the absence of copper, the mechanism is thought to involve direct coordination and deprotonation of the alkyne at the palladium(II) center.[12] These reactions often require more specialized, bulky, and electron-rich phosphine ligands to facilitate the catalytic cycle.[13]

Visualizing the Process

Catalytic Cycle Diagram

Caption: Figure 1. Interconnected catalytic cycles of the Sonogashira reaction.

Experimental Workflow Diagram

Caption: Figure 2. General experimental workflow for Sonogashira coupling.

Experimental Protocols & Key Parameters

Success in Sonogashira coupling hinges on the careful selection and handling of reagents and reaction conditions.

Catalyst and Ligand Selection

The choice of palladium source and ligand is critical. While standard catalysts are effective for many substrates, challenging couplings (e.g., with aryl chlorides or sterically hindered biphenyls) benefit from specialized systems.

Catalyst System	Type	Typical Loading (mol%)	Substrate Scope	Key Considerations
Pd(PPh₃)₄	Homogeneous, Pd(0)	0.5 - 2	Aryl Iodides, Bromides	Air-sensitive. Best for reactive halides.[14]
PdCl₂(PPh₃)₂ / CuI	Homogeneous, Pd(II)	0.5 - 2.5	Aryl Iodides, Bromides	More air-stable precatalyst. The workhorse for many applications.[14]
Pd/C / CuI	Heterogeneous	1 - 5	Aryl Bromides	Allows for easier catalyst removal, though leaching can occur.[15]
(AllylPdCl)₂ / P(t-Bu)₃	Homogeneous, Pd(II)	1 - 2	Aryl Bromides	Copper-free protocol. Bulky, electron-rich ligand enhances reactivity.[13]
Pd(dppf)Cl₂	Homogeneous, Pd(II)	1 - 3	Aryl Bromides, Chlorides	Bidentate ligand provides stability and promotes oxidative addition.[4]

Protocol 1: Classical Pd/Cu-Catalyzed Coupling of 4-Iodobiphenyl

This protocol is a robust starting point for coupling aryl iodides.

Materials:

• 4-Iodobiphenyl (1.0 mmol, 280 mg)

• Phenylacetylene (1.2 mmol, 122 mg, 132 µL)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.02 mmol, 14 mg)

• Copper(I) Iodide (CuI) (0.04 mmol, 7.6 mg)

• Triethylamine (Et₃N) (5 mL, degassed)

• Tetrahydrofuran (THF) (5 mL, anhydrous and degassed)

• Schlenk flask, magnetic stirrer, nitrogen/argon line, syringes

Procedure:

• To a dry Schlenk flask under an inert atmosphere (N₂ or Argon), add 4-iodobiphenyl, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with inert gas three times.

• Add degassed THF (5 mL) and degassed triethylamine (5 mL) via syringe. The mixture should be a suspension.[7]

• Add phenylacetylene dropwise via syringe.

• Stir the reaction at room temperature. Monitor progress by Thin-Layer Chromatography (TLC) or GC-MS.[7] Aryl iodide reactions are often complete within 1-3 hours.[5]

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of Celite to remove catalyst residues.[7]

• Transfer the filtrate to a separatory funnel, wash with saturated aqueous NH₄Cl (2 x 15 mL) and brine (1 x 15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., hexane/ethyl acetate gradient) to yield the desired 4-(phenylethynyl)-1,1'-biphenyl.

Protocol 2: Copper-Free Coupling of 4-Bromobiphenyl

This protocol is preferable for less reactive aryl bromides or when Glaser homocoupling is a concern.[5]

Materials:

• 4-Bromobiphenyl (1.0 mmol, 233 mg)

• Phenylacetylene (1.2 mmol, 122 mg, 132 µL)

• Allylpalladium(II) chloride dimer [(AllylPdCl)₂] (0.01 mmol, 3.7 mg)

• Tri-tert-butylphosphine [P(t-Bu)₃] (0.04 mmol, 8.1 mg or as a 0.5 M solution in toluene)

• Cesium Carbonate (Cs₂CO₃) (2.0 mmol, 652 mg)

• N,N-Dimethylformamide (DMF) (5 mL, anhydrous and degassed)

• Schlenk flask, magnetic stirrer, nitrogen/argon line, syringes

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-bromobiphenyl, (AllylPdCl)₂, P(t-Bu)₃, and Cs₂CO₃.

• Evacuate and backfill the flask with inert gas three times.

• Add anhydrous, degassed DMF (5 mL) via syringe.

• Add phenylacetylene dropwise via syringe.

• Stir the reaction at room temperature. Note: Less reactive or sterically hindered aryl bromides may require gentle heating (e.g., 50-80 °C).[5][16] Monitor progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with diethyl ether (25 mL) and water (25 mL).

• Separate the layers. Extract the aqueous layer with diethyl ether (2 x 15 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous MgSO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Troubleshooting Common Issues

Even robust reactions can encounter problems. A systematic approach is key to identifying and solving issues.

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Product Yield	1. Inactive catalyst (oxidized Pd(0) or degraded Pd(II) precatalyst).[5][7]2. Poor quality reagents (impure halide/alkyne, wet solvent/base).3. Insufficient temperature for less reactive halides (e.g., bromides).[16]	1. Use fresh catalyst from a reputable source, stored under inert gas.2. Purify starting materials. Use anhydrous solvents and freshly distilled amine bases.[17]3. Increase temperature incrementally (e.g., to 60-80 °C).[16]
Alkyne Homocoupling (Glaser Product)	1. Presence of oxygen in the reaction vessel.2. High concentration or reactivity of the copper co-catalyst.[7]	1. Ensure a strictly inert atmosphere. Thoroughly degas all solvents and reagents.[7]2. Reduce CuI loading. Add the alkyne slowly to the mixture.[7]3. Switch to a copper-free protocol.[5]
Formation of Palladium Black	Decomposition of the Pd(0) catalyst. Can be caused by impurities, high temperature, or inappropriate solvent choice.[5][17]	1. Use high-purity reagents and solvents.2. Consider a different solvent (e.g., DMF instead of THF).[17]3. Use a more robust ligand (e.g., dppf, XPhos) to stabilize the catalyst.[7][8]
Stalled Reaction	Oxidative addition is often the rate-limiting step, especially for aryl bromides and chlorides.[16]	1. Switch to a more electron-rich, bulky phosphine ligand (e.g., P(t-Bu)₃, XPhos, SPhos) to accelerate oxidative addition.[8]2. If using an aryl bromide, consider synthesizing the more reactive aryl iodide analogue.[16]

Conclusion

The Sonogashira coupling is a highly reliable and adaptable method for the functionalization of biphenyls. By understanding the core mechanism, carefully selecting the catalyst system, and adhering to rigorous experimental technique, researchers can efficiently synthesize a diverse range of alkynyl-substituted biphenyls. The protocols and troubleshooting guidance provided herein serve as a robust foundation for applying this critical transformation in the pursuit of novel therapeutics and advanced materials.

References

• Sonogashira Coupling: Mechanism, Steps & Applications Explained. Vedantu. [Link]

• Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Sonogashira Coupling of Aryl Halides Catalyzed by Palladium on Charcoal. The Journal of Organic Chemistry. [Link]

• Copper-Free Sonogashira Coupling Reaction with PdCl2 in Water under Aerobic Conditions. The Journal of Organic Chemistry. [Link]

• Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review. CiteDrive. [Link]

• A very efficient, copper-free palladium catalyst for the Sonogashira reaction with aryl halides. Sci-Hub. [Link]

• The Sonogashira coupling reaction mechanism. ResearchGate. [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. PMC - NIH. [Link]

• Efficient and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Bromides at Room Temperature. Organic Letters. [Link]

• Copper-free Sonogashira coupling reactions in the presence of the Pd(PPh3)4. ResearchGate. [Link]

• Sonogashira troubleshooting help needed. Reddit. [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. RSC Publishing. [Link]

• Development of the Inverse Sonogashira Reaction for DEL Synthesis. PMC - NIH. [Link]

• Sonogashira Coupling. Synthetic Methods in Drug Discovery: Volume 1. [Link]

• Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. ResearchGate. [Link]

• Struggling to make a sonogashira coupling reaction happen. Reddit. [Link]

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scirp.org. [Link]

• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. [Link]

• Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. PMC. [Link]

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI. [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. scirp.org [scirp.org]
• 3. citedrive.com [citedrive.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. books.rsc.org [books.rsc.org]
• 9. Sonogashira Coupling: Mechanism, Steps & Applications Explained [vedantu.com]
• 10. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. reddit.com [reddit.com]
• 17. reddit.com [reddit.com]

Application Note: Preparation of Triazole-Linked Biphenyl Derivatives for Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Introduction & Scientific Rationale

The integration of biphenyl scaffolds with 1,2,3-triazole linkers has emerged as a highly effective molecular hybridization strategy in modern drug discovery. This pharmacophoric combination is currently being leveraged to develop advanced therapeutics, ranging from small-molecule PD-1/PD-L1 immune checkpoint inhibitors to novel antimicrobial and antivirulence agents ([1]).

As a Senior Application Scientist, I approach the design of these molecules by looking at the specific physicochemical contributions of each moiety:

• The Biphenyl Fragment: Provides critical lipophilicity and structural rigidity. In oncology targets, such as the PD-1/PD-L1 axis, the biphenyl group is essential for anchoring the molecule deep within the cylindrical hydrophobic pocket of the PD-L1 protein dimer ([2]).

• The 1,2,3-Triazole Linker: Synthesized via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the 1,4-disubstituted triazole acts as a robust bioisostere for amide bonds. Unlike amides, triazoles are completely resistant to proteolytic cleavage and metabolic degradation. Furthermore, their strong dipole moment and three adjacent nitrogen atoms facilitate critical hydrogen-bonding interactions with target proteins, significantly improving the drug's solubility and binding affinity ([1]).

Mechanistic Workflows & Visualizations

The synthesis of these derivatives relies on a highly modular two-step approach: the preparation of a terminal biphenyl alkyne (or azide), followed by a regioselective CuAAC "Click" reaction to form the 1,4-disubstituted triazole.

Figure 1: Synthetic workflow for the preparation of triazole-linked biphenyl derivatives.

Once synthesized, these hybrid molecules exert their biological effects by disrupting protein-protein interactions. For example, in cancer immunotherapy, the biphenyl-triazole physically blocks the PD-1/PD-L1 interaction, preventing tumor immune evasion.

Figure 2: Pharmacological mechanism of biphenyl-triazoles as PD-1/PD-L1 inhibitors.

Quantitative Data Presentation: Reaction Optimization

The choice of solvent and catalyst system during the CuAAC step is the primary determinant of yield and purity. The table below summarizes the optimization of reaction conditions for coupling a biphenyl alkyne with an aryl azide.

Table 1: Optimization of CuAAC Reaction Conditions for Biphenyl-Triazole Synthesis

Entry	Catalyst System	Solvent System	Temp (°C)	Time (h)	Isolated Yield (%)	Mechanistic Observation
1	CuI (10 mol%), DIPEA	DMF	80	12	45%	High heat led to alkyne degradation and homocoupling.
2	CuSO₄ / Na-Ascorbate	DCM / H₂O (1:1)	RT	12	60%	Poor phase transfer limited reaction kinetics.
3	CuSO₄ / Na-Ascorbate	t-BuOH / H₂O (1:1)	RT	8	92%	Excellent solubility profile for both reagents.
4	CuSO₄ / Na-Ascorbate	THF / H₂O (1:1)	RT	8	95%	Optimal miscible system; complete conversion.

Note: The THF/H₂O system (Entry 4) provides the optimal balance of organic substrate solubility and aqueous catalyst activation, making it the standard protocol for these derivatives.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Every reagent choice is grounded in chemical causality to ensure reproducible, high-yield synthesis of biphenyl-triazole pharmacophores ([2],[3]).

Protocol A: Synthesis of the Biphenyl Alkyne Intermediate

Example: Preparation of 2-methyl-3-((prop-2-ynyloxy)methyl)biphenyl

• Reaction Setup & Deprotonation:

  • Flame-dry a 100 mL round-bottom flask and flush with Argon.

  • Dissolve (2-methylbiphenyl-3-yl)methanol (1.0 equiv, 5.0 mmol) in 20 mL of anhydrous DMF.

  • Cool the solution to 0 °C using an ice bath.

  • Causality: Cooling is mandatory to control the exothermic deprotonation step and prevent solvent degradation.

  • Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 equiv) portion-wise. Stir for 30 minutes at 0 °C until H₂ gas evolution ceases, indicating complete formation of the highly nucleophilic alkoxide.

• Alkylation (Sₙ2):

  • Add propargyl bromide (80% wt in toluene, 1.2 equiv) dropwise via syringe.

  • Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Workup & Isolation:

  • Quench the reaction carefully with 30 mL of ice-cold water to neutralize unreacted NaH.

  • Extract the aqueous mixture with Ethyl Acetate (3 × 30 mL).

  • Causality: Wash the combined organic layers vigorously with brine (3 × 50 mL). DMF is highly water-soluble; repeated brine washes are critical to pull residual DMF out of the organic phase.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil via silica gel flash chromatography (Eluent: 9:1 Hexanes/Ethyl Acetate) to afford the pure biphenyl alkyne.

Protocol B: CuAAC Synthesis of the Biphenyl-1,2,3-Triazole

Example: Coupling the biphenyl alkyne with 3-azidobenzonitrile

• Substrate Solubilization:

  • In a 50 mL reaction vial, dissolve the biphenyl alkyne (1.0 equiv, 2.0 mmol) and the selected aryl azide (e.g., 3-azidobenzonitrile, 1.0 equiv) in 10 mL of a 1:1 mixture of THF and deionized H₂O.

  • Causality: This specific solvent mixture is critical. THF fully dissolves the lipophilic biphenyl and azide, while water is required to dissolve and activate the inorganic copper catalyst system.

• In Situ Catalyst Generation:

  • Add Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O, 10 mol%) to the stirring mixture.

  • Immediately add Sodium Ascorbate (20 mol%).

  • Causality: Sodium ascorbate serves as a mild reducing agent that reduces Cu(II) to the catalytically active Cu(I) species in situ. Generating Cu(I) in this manner prevents the oxidative homocoupling of the terminal alkyne (Glaser coupling), which is a common side reaction when using unreduced copper salts.

• Cycloaddition:

  • Stir the mixture vigorously at room temperature for 8–12 hours. The reaction will typically transition from a pale blue to a yellow/brown suspension as the triazole precipitates. Monitor completion via TLC or LC-MS.

• Workup & Purification:

  • Evaporate the THF under reduced pressure.

  • Extract the remaining aqueous suspension with Ethyl Acetate (3 × 20 mL).

  • Wash the organic layer with saturated aqueous NH₄Cl. Causality: Ammonium chloride acts as a chelating agent to efficiently strip residual copper ions from the organic product.

  • Dry over Na₂SO₄, concentrate, and purify via flash chromatography (Eluent: 7:3 Hexanes/Ethyl Acetate) to isolate the 1,4-disubstituted biphenyl-1,2,3-triazole as a solid.

References

• Synthesis and Evaluation of Biphenyl-1,2,3-Triazol-Benzonitrile Derivatives as PD-1/PD-L1 Inhibitors Source: ACS Omega (via PubMed Central) URL:[Link]

• Antivirulence C-Mannosides as Antibiotic-Sparing, Oral Therapeutics for Urinary Tract Infections Source: Journal of Medicinal Chemistry (via PubMed Central) URL:[Link]

• CuAAC-Ensembled 1,2,3-Triazole-Linked Biphenyl and N-Arylamide Systems as Diverse Antimicrobial Agents Source: Russian Journal of Organic Chemistry URL:[Link]

Sources

• 1. Synthesis and Evaluation of Biphenyl-1,2,3-Triazol-Benzonitrile Derivatives as PD-1/PD-L1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Antivirulence C-Mannosides as Antibiotic-Sparing, Oral Therapeutics for Urinary Tract Infections - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Propargylation of 4-Phenylphenol

Welcome to the technical support center for the propargylation of 4-phenylphenol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific Williamson ether synthesis. Here, we will delve into common experimental challenges, provide evidence-based solutions, and explain the underlying chemical principles to empower you to optimize your reaction yields and purity.

Reaction Overview: The Williamson Ether Synthesis

The propargylation of 4-phenylphenol is a classic Williamson ether synthesis. The reaction proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism. First, a base deprotonates the acidic phenolic hydroxyl group of 4-phenylphenol to form a nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic methylene carbon of propargyl bromide, displacing the bromide ion and forming the desired ether product, 4-(prop-2-yn-1-yloxy)-1,1'-biphenyl.[1]

Caption: General mechanism of 4-phenylphenol propargylation.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable base for this reaction?

For standard phenols like 4-phenylphenol, a moderately weak inorganic base like potassium carbonate (K₂CO₃) is often the best choice.[2] It is strong enough to deprotonate the phenol effectively but mild enough to minimize side reactions.[2] For less acidic phenols or if the reaction is sluggish, a stronger base like sodium hydroxide (NaOH) could be used, but with caution, as it may increase the likelihood of side reactions.[2] Very strong bases like sodium hydride (NaH) are typically unnecessary and can promote unwanted pathways.[2]

Q2: Which solvent should I use?

Polar aprotic solvents are highly recommended. Acetonitrile (ACN) and N,N-dimethylformamide (DMF) are excellent choices as they effectively dissolve the phenoxide salt and do not solvate the nucleophile excessively, which accelerates the SN2 reaction rate.[2] Protic solvents, such as ethanol or water, should be avoided as they can form hydrogen bonds with the phenoxide oxygen, shielding it and reducing its nucleophilicity, which can lead to lower yields or promote undesired C-alkylation.[3]

Q3: What are typical reaction temperatures and times?

A good starting point for this reaction is a temperature between 50-80°C.[1][2] Reaction times can vary from 1 to 8 hours.[1][2] It is crucial to monitor the reaction's progress using a technique like Thin-Layer Chromatography (TLC) to determine the optimal reaction time and avoid the formation of degradation products from prolonged heating.

Q4: How can I monitor the reaction's progress?

Thin-Layer Chromatography (TLC) is the most straightforward method. Spot the reaction mixture alongside your starting materials (4-phenylphenol and propargyl bromide) on a TLC plate. The product, being less polar than the starting phenol, will have a higher Rf value. The reaction is complete when the 4-phenylphenol spot has been completely consumed.

Troubleshooting Guide

This section addresses specific problems you might encounter during the experiment.

Problem	Potential Cause(s)	Recommended Solution(s)
1. Low or No Yield; Starting Material Recovered	Incomplete Deprotonation: The base is not strong enough to fully convert the phenol to the phenoxide.[2]	Switch to a stronger base. If using K₂CO₃, consider trying NaOH. Ensure the base is fresh and anhydrous.
Insufficient Reaction Time/Temperature: The reaction has not been allowed to proceed to completion.	Increase the reaction time or temperature. Monitor by TLC until the 4-phenylphenol is consumed. Typical conditions are 50-100°C for 1-8 hours.[1][2]
Poor Reagent Quality: Propargyl bromide can degrade over time.[4][5][6] It is often supplied as a solution in toluene stabilized with magnesium oxide.[7]	Use a fresh bottle of propargyl bromide or purify it by distillation if necessary. Ensure your 4-phenylphenol is pure.
2. Major Product is the C-Alkylated Isomer	Solvent Choice: Protic solvents (e.g., water, ethanol) can solvate the phenoxide oxygen via hydrogen bonding, making the carbon atoms of the aromatic ring more accessible for alkylation.[3]	Use a polar aprotic solvent like DMF, DMSO, or acetonitrile.[2][3] These solvents do not strongly solvate the phenoxide oxygen, favoring O-alkylation.[3]
Counter-ion Effect: The nature of the cation can influence the site of alkylation.	While less common, using a different base (e.g., switching from a sodium to a potassium salt) can sometimes alter the C/O alkylation ratio.
3. Formation of Multiple Unidentified Byproducts	Propargyl Bromide Decomposition/Side Reactions: Propargyl bromide is highly reactive and can undergo self-reaction, isomerization to an allene, or oxidative coupling (Glaser coupling), especially at high temperatures or in the presence of certain metals.[4][8]	Maintain a controlled reaction temperature. Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative side reactions.[8]
Reaction Temperature Too High: Elevated temperatures can favor elimination reactions or other decomposition pathways over the desired SN2 substitution.[9]	Lower the reaction temperature and extend the reaction time as needed. Find the lowest temperature that allows for a reasonable reaction rate.[9]
4. Difficulty in Product Purification	Similar Polarity of Product and Starting Material: If the reaction is incomplete, separating the slightly more polar 4-phenylphenol from the product can be challenging.	Ensure the reaction goes to completion. A basic wash (e.g., with dilute NaOH) during the workup can extract unreacted acidic phenol into the aqueous layer, simplifying purification.
Presence of Non-polar Byproducts: Side reactions like the homocoupling of propargyl bromide can create non-polar impurities that are difficult to separate from the desired ether product.	Optimize reaction conditions (see above) to minimize byproduct formation. Purification via column chromatography on silica gel is typically effective for separating the product.

Experimental Protocols

Protocol 1: Optimized Propargylation of 4-Phenylphenol

This protocol is a robust starting point for achieving a high yield of 4-(prop-2-yn-1-yloxy)-1,1'-biphenyl.

Materials:

• 4-Phenylphenol

• Anhydrous Potassium Carbonate (K₂CO₃), finely ground

• Propargyl Bromide (80% solution in toluene is common)

• Acetonitrile (ACN), anhydrous

• Ethyl Acetate

• Saturated Sodium Bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add 4-phenylphenol (1.0 eq).

• Solvent and Base: Add anhydrous acetonitrile (to make a ~0.2 M solution) followed by anhydrous potassium carbonate (2.0 eq).

• Reagent Addition: Stir the suspension vigorously. Add propargyl bromide (1.2 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 60-70°C and stir for 4-6 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent). The reaction is complete when the 4-phenylphenol spot is no longer visible.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture through a pad of celite to remove the inorganic salts, washing the filter cake with ethyl acetate.

  • Combine the filtrates and concentrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash sequentially with water (2x) and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of hexane and ethyl acetate as the eluent.

Protocol 2: TLC Monitoring

• Prepare TLC Plate: Draw a baseline in pencil on a silica gel TLC plate.

• Spotting:

  • Spot 1: Dissolve a small amount of pure 4-phenylphenol in ethyl acetate and spot it on the baseline.

  • Spot 2 (Co-spot): On the same spot as Spot 1, carefully spot the reaction mixture. This helps identify the starting material spot in the reaction lane.

  • Spot 3: Spot the reaction mixture.

• Elution: Place the plate in a TLC chamber containing a suitable eluent system (e.g., 4:1 Hexanes:Ethyl Acetate).

• Visualization: After the solvent front has nearly reached the top, remove the plate, mark the solvent front, and allow it to dry. Visualize the spots under a UV lamp (254 nm). The disappearance of the lower Rf 4-phenylphenol spot in the reaction lane indicates the reaction's progression.

Visualization of Workflows and Logic

Caption: A typical experimental workflow for the propargylation reaction.

Caption: Decision tree for troubleshooting low reaction yield.

References

• PharmaXChange.info. (2011, April 9). Phenolates- O-alkylation and C-alkylation | Notes. Retrieved March 7, 2026, from [Link]

• Wikipedia. (n.d.). Propargyl bromide. Retrieved March 7, 2026, from [Link]

• Grokipedia. (n.d.). Propargyl bromide. Retrieved March 7, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pharmaxchange.info [pharmaxchange.info]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. echemi.com [echemi.com]
• 6. Propargyl bromide - Wikipedia [en.wikipedia.org]
• 7. grokipedia.com [grokipedia.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

preventing C-alkylation during synthesis of propargyl aryl ethers

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most persistent challenges in etherification: controlling the regioselectivity of phenol propargylation.

When synthesizing propargyl aryl ethers via the Williamson ether synthesis, the phenoxide ion acts as an ambident nucleophile [1]. While O-alkylation is kinetically favored, C-alkylation at the ortho or para positions frequently occurs under suboptimal conditions, leading to complex mixtures and poor yields [1][2].

This guide breaks down the causality behind these competing pathways and provides self-validating protocols to ensure absolute O-selectivity in your workflows.

Mechanistic Insight: The Causality of Regioselectivity

To prevent C-alkylation, we must first understand why it happens. The phenoxide anion has electron density distributed between the oxygen atom and the aromatic ring. The choice of attack depends entirely on how we manipulate the transition state through solvent, base, and temperature.

• Solvent Solvation Effects: In protic solvents (like water or ethanol), the highly electronegative oxygen atom of the phenoxide is heavily solvated via hydrogen bonding. This "masks" the oxygen, forcing the electrophile to react with the less solvated carbon atoms on the ring (C-alkylation). Conversely, polar aprotic solvents (like DMF or Acetone) solvate the metal cation but leave the oxygen "naked" and highly reactive, driving O-alkylation [1][3].

• The Claisen Rearrangement Trap: Often, researchers mistake a thermal[3,3]-sigmatropic Claisen rearrangement for direct C-alkylation. Propargyl aryl ethers are thermally labile. If your reaction temperature exceeds 80–100°C, the successfully formed O-alkylated ether will rearrange into an ortho-allenyl phenol, which rapidly tautomerizes to an ortho-propargyl phenol [4].

Reaction pathways for phenol propargylation showing O- vs C-alkylation.

Troubleshooting & FAQs

Q1: I am using Sodium Hydride (NaH) in THF, but I am seeing significant C-alkylation and polymeric byproducts. Why? A: NaH is often too strong for standard phenol propargylation. While it ensures complete deprotonation, the "hard" nature of the sodium counterion combined with the extreme basicity can trigger E2 elimination of the propargyl halide (forming allenes) or deprotonate the terminal alkyne, leading to polymerization [2]. Actionable Fix: Switch to a milder, "softer" base like anhydrous Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃). The larger ionic radius of K⁺ and Cs⁺ provides poor coordination to the phenoxide oxygen, leaving it highly nucleophilic for the Sₙ2 attack [3].

Q2: My LC-MS shows a mass matching my product, but NMR confirms it is an ortho-substituted phenol. How did C-alkylation happen in DMF? A: If you are using DMF and K₂CO₃, direct C-alkylation is highly unlikely. You are likely observing a Claisen rearrangement [4]. Propargyl ethers undergo this rearrangement at much lower temperatures than standard allyl ethers. Actionable Fix: Lower your reaction temperature. Do not exceed 60°C. If the reaction is sluggish at 50°C, add a catalytic amount of Potassium Iodide (KI) to convert the propargyl chloride/bromide into a more reactive propargyl iodide in situ (Finkelstein catalysis), allowing the reaction to proceed at room temperature.

Q3: Does the choice of propargyl electrophile matter? A: Yes. Propargyl bromide (typically supplied as an 80% solution in toluene) is highly reactive but prone to degradation. Propargyl chloride is less reactive but more stable [3]. If using propargyl tosylate, ensure your reaction is strictly anhydrous, as tosylates are highly susceptible to hydrolysis by adventitious moisture, which will quench your phenoxide.

Quantitative Optimization Data

To standardize your approach, refer to the following matrix of reaction conditions and their empirical impact on regioselectivity.

Solvent System	Base Choice	Temperature	Dominant Pathway	Expected O-Alkylation Yield
Acetone (Anhydrous)	K₂CO₃ (2.0 eq)	50°C (Reflux)	O-Alkylation	>85%
DMF (Anhydrous)	Cs₂CO₃ (1.5 eq)	25°C - 40°C	O-Alkylation	>90%
Water / Ethanol	NaOH (1.1 eq)	80°C	Mixed (O + C)	<40%
Toluene	NaH (1.2 eq)	110°C	C-Alkylation / Claisen	<10%

Standard Operating Procedure: High-Selectivity O-Propargylation

This protocol is designed as a self-validating system. By strictly controlling moisture and temperature, we kinetically lock the reaction into the Sₙ2 O-alkylation pathway [2][3].

Materials Required:

• Phenol substrate (1.0 eq)

• Propargyl bromide (80% wt in toluene) (1.2 eq)

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered (2.0 eq)

• Anhydrous Acetone or DMF (0.2 M relative to phenol)

Step-by-Step Methodology:

• System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Deprotonation: Dissolve the phenol (1.0 eq) in the anhydrous solvent. Add the finely powdered K₂CO₃ (2.0 eq). Stir the suspension vigorously at room temperature for 30 minutes. Note: A color change is often observed as the phenoxide ion forms.

• Electrophile Addition: Cool the reaction mixture to 0°C using an ice bath. Add propargyl bromide (1.2 eq) dropwise over 10 minutes. Causality: Dropwise addition at 0°C prevents localized exothermic spikes that could trigger premature Claisen rearrangement.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. If using Acetone, heat to a gentle reflux (50°C). If using DMF, maintain at room temperature. Stir for 4–8 hours, monitoring via TLC (Hexanes/EtOAc).

• Quench & Workup: Once the phenol is consumed, cool to room temperature. Quench the reaction by adding ice-cold distilled water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Washing: Wash the combined organic layers with a 5% aqueous LiCl solution (if DMF was used) or brine (if Acetone was used) to remove residual polar solvent. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo (bath temperature strictly <40°C).

Standard operating procedure for the base-catalyzed O-propargylation of phenols.

References

• Williamson ether synthesis Wikipedia[Link]

Technical Support Center: Managing Unreacted Propargyl Bromide

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the removal of unreacted propargyl bromide from reaction mixtures. As a highly reactive and toxic reagent, its effective removal is critical for the purity of your final product and for ensuring laboratory safety.[1][2][3][4][5] This document is designed to provide you with the necessary technical insights and practical protocols to address this common synthetic challenge.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and removal of propargyl bromide.

Q1: Why is it crucial to remove unreacted propargyl bromide?

A1: Complete removal of propargyl bromide is essential for several reasons:

• Toxicity and Safety: Propargyl bromide is a toxic, lachrymatory (tear-inducing), and highly flammable liquid.[2][3][5][6][7] Exposure can cause severe irritation to the eyes, skin, and respiratory system.[1][3] It is also a suspected carcinogen and teratogen.[2][4]

• Product Purity: Residual propargyl bromide can interfere with downstream reactions and complicate the purification of the desired product. It can also lead to the formation of unwanted byproducts over time.

• Reaction Control: Leaving excess propargyl bromide in the reaction mixture can lead to undesired side reactions, such as over-alkylation or polymerization, especially if the mixture is heated or stored for extended periods.

Q2: What are the primary methods for removing unreacted propargyl bromide?

A2: The most common methods for removing unreacted propargyl bromide include:

• Quenching: Chemical inactivation of the reactive bromide.

• Distillation/Evaporation: Removal under reduced pressure, taking advantage of its volatility.

• Aqueous Extraction (Workup): Partitioning the bromide into an aqueous phase.

• Chromatography: Separation based on polarity.

The choice of method depends on the stability of your product, the scale of the reaction, and the available equipment.

Q3: What are the key physical properties of propargyl bromide to consider during removal?

A3: Understanding the physical properties of propargyl bromide is fundamental to selecting an appropriate removal strategy.

Property	Value	Significance for Removal
Boiling Point	89-97°C	Relatively low boiling point allows for removal by distillation or evaporation under reduced pressure.[1][7][8]
Solubility	Immiscible in water; Miscible with many organic solvents (e.g., ethanol, ether, benzene, chloroform, carbon tetrachloride).[1][6][9]	Its immiscibility with water is key for removal via aqueous extraction.
Density	~1.38 - 1.57 g/mL at 20°C	Denser than water, which should be considered during phase separation in an extractive workup.[1][7][10]
Reactivity	Highly reactive alkylating agent.[7][11] Reacts with nucleophiles.	This reactivity is exploited in quenching strategies.

Q4: Can I quench unreacted propargyl bromide with water?

A4: While adding water is a common first step in a workup procedure to dissolve salts and dilute the reaction mixture, it is generally not an effective method for quenching propargyl bromide on its own.[12][13] The rate of hydrolysis is often too slow to be practical. However, quenching with aqueous solutions of nucleophiles is a viable strategy.

II. Troubleshooting and In-Depth Guides

This section provides detailed protocols and the scientific rationale behind various methods for removing unreacted propargyl bromide.

Method 1: Quenching (Chemical Inactivation)

Quenching involves adding a reagent that selectively reacts with the excess propargyl bromide, converting it into a more easily removable or benign substance.

Causality and Experimental Choices:

The choice of quenching agent is dictated by the need to react with the electrophilic propargyl bromide without affecting the desired product. Nucleophilic reagents are ideal for this purpose. The resulting product of the quenching reaction should ideally be easily separable from the main product, for instance, by being water-soluble or highly volatile.

Recommended Quenching Agents:

• Aqueous Ammonia or Amines: Primary or secondary amines are excellent nucleophiles that react readily with propargyl bromide to form water-soluble ammonium salts or propargylamines.

• Aqueous Thiol Solutions: Thiols are strong nucleophiles that will rapidly react with propargyl bromide. The resulting thioether may be water-soluble depending on the chosen thiol.

• Saturated Aqueous Sodium Bicarbonate or Carbonate: These basic solutions can promote the hydrolysis of propargyl bromide, although this can be slow.[14] They are more effective at neutralizing any acidic byproducts.

• Saturated Aqueous Ammonium Chloride: This is a common quenching agent used to neutralize reactive organometallic species and can also help in the workup of propargyl bromide reactions.[15]

Step-by-Step Quenching Protocol:

• Cool the Reaction Mixture: Before adding the quenching agent, cool the reaction mixture to 0°C in an ice bath to control any potential exotherm.

• Slow Addition: Slowly add the chosen quenching solution dropwise with vigorous stirring.

• Monitor the Quench: Monitor the disappearance of propargyl bromide by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Proceed to Workup: Once the propargyl bromide is consumed, proceed with the standard aqueous workup.

Caption: Workflow for quenching unreacted propargyl bromide.

Method 2: Distillation / Evaporation Under Reduced Pressure

This physical separation method is suitable for products that are not volatile and are stable to moderate heating.

Causality and Experimental Choices:

Propargyl bromide has a relatively low boiling point (89-97°C), which allows for its selective removal from less volatile reaction products by distillation or rotary evaporation.[1][7][8] Applying a vacuum lowers the boiling point further, enabling removal at a lower temperature and minimizing thermal degradation of the desired product.

Step-by-Step Protocol for Removal by Evaporation:

• Solvent Removal: If the reaction was conducted in a volatile solvent (e.g., acetone, THF), first remove the bulk of the solvent by rotary evaporation.[16][17]

• High Vacuum Application: Once the primary solvent is removed, apply a higher vacuum to the reaction flask. A cold trap should be used to collect the propargyl bromide.

• Gentle Heating (Optional): If necessary, gently warm the flask using a water bath to facilitate the evaporation of the residual propargyl bromide. Do not overheat, as propargyl bromide can be shock-sensitive and may decompose explosively upon heating.[6][7][9]

• "Chasing" with a Solvent: To aid in the removal of the last traces of propargyl bromide, a higher boiling point solvent that is a good solvent for your product but in which propargyl bromide is also soluble (e.g., toluene) can be added and then co-evaporated.[12]

Caption: Workflow for removal of propargyl bromide by distillation.

Method 3: Aqueous Extraction (Workup)

This is a standard and often effective method for removing propargyl bromide, especially when it is present in smaller quantities.

Causality and Experimental Choices:

This technique relies on the principle of liquid-liquid extraction. Propargyl bromide is immiscible with water, while many organic products are soluble in a water-immiscible organic solvent.[1][6] By washing the organic layer containing the product with water or a brine solution, the unreacted propargyl bromide can be partitioned into the aqueous phase and removed.

Step-by-Step Protocol for Extractive Workup:

• Dilution: Dilute the reaction mixture with a water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate, dichloromethane).[16][17]

• Aqueous Wash: Transfer the diluted mixture to a separatory funnel and wash with water. Repeat the washing several times to maximize the removal of propargyl bromide.

• Brine Wash: Perform a final wash with a saturated aqueous solution of sodium chloride (brine). This helps to break up any emulsions and further removes water from the organic layer.

• Drying and Concentration: Separate the organic layer, dry it over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate), filter, and concentrate under reduced pressure to obtain the crude product.[16][17]

Method 4: Chromatographic Purification

For high-purity requirements, column chromatography is the most effective method for separating the product from any remaining propargyl bromide and other impurities.

Causality and Experimental Choices:

Silica gel column chromatography separates compounds based on their polarity. Propargyl bromide is a relatively nonpolar compound and will typically elute quickly from a silica gel column with a nonpolar eluent system (e.g., hexane/ethyl acetate).[15] Your product, if more polar, will be retained on the column longer, allowing for effective separation. Reversed-phase HPLC can also be employed for this separation.[18][19]

General Guidance for Chromatographic Purification:

• TLC Analysis: First, analyze the crude reaction mixture by TLC to determine an appropriate solvent system that provides good separation between your product and propargyl bromide.

• Column Packing: Pack a silica gel column with the chosen eluent system.

• Loading and Elution: Load the crude product onto the column and elute with the solvent system, collecting fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

III. Safety Precautions

Working with propargyl bromide requires strict adherence to safety protocols.

• Ventilation: Always handle propargyl bromide in a well-ventilated chemical fume hood.[2]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[2][4]

• Ignition Sources: Propargyl bromide is highly flammable. Keep it away from heat, sparks, and open flames.[2][3][5]

• Storage: Store in a cool, dry, well-ventilated area, away from incompatible materials such as strong oxidizing agents and bases.[1][2][9]

• Disposal: Dispose of propargyl bromide and any contaminated materials as hazardous waste according to your institution's guidelines.

IV. References

• ChemBK. (2025, August 19). Propargyl bromide. Retrieved from [Link]

• Santa Cruz Biotechnology, Inc. (n.d.). Propargyl bromide solution, 80% (w/w) Toluene, Stabilized with Magnesium Oxide. Material Safety Data Sheet.

• Thermo Fisher Scientific. (2025, December 19). Propargyl bromide, 80 wt% solution in toluene, stabilized. SAFETY DATA SHEET.

• FUJIFILM Wako Chemicals. (n.d.). SAFETY DATA SHEET - Propargyl Bromide.

• Thermo Fisher Scientific. (2025, October 24). SAFETY DATA SHEET - Propargyl bromide, 80% w/w in toluene.

• Wikipedia. (n.d.). Propargyl bromide. Retrieved from [Link]

• Organic Syntheses. (1973). 1-PHENYL-1,4-PENTADIYNE and 1-PHENYL-1,3-PENTADIYNE. Coll. Vol. 5, p.921; Vol. 48, p.116.

• Google Patents. (2003). WO2003087024A1 - Stabilization and use of propargyl bromide.

• BenchChem. (2025). In-Depth Technical Guide to Propargyl-PEG8-bromide (CAS: 2055046-25-6).

• convenient method for the synthesis of (prop-2-ynyloxy)benzene derivatives via reaction with propargyl bromide, their optimization, scope and biological evaluation. (2014). PLoS ONE, 9(12), e115663.

• BenchChem. (2025). A Comparative Guide to the Reactivity of 4-Bromobut-2-yn-1-ol and Propargyl Bromide in Nucleophilic Substitution Reactions.

• Re-orienting coupling of organocuprates with propargyl electrophiles from SN2′ to SN2. (2016). Chemical Science, 7(8), 5565–5570.

• ResearchGate. (2016). How to quench propargyl bromide?. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of propargyl bromide. Retrieved from [Link]

• Google Patents. (2015). US9169178B2 - Manufacturing of stabilized propargyl bromide.

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information for: A novel one-pot synthesis of fused polycyclic quinolines via gold-catalyzed intramolecular cascade reaction of diynes.

• Organic Syntheses. (n.d.). Synthesis of Quinolines by Electrophilic Cyclization of N-(2-Alkynyl)Anilines: 3-Iodo-4-Phenylquinoline.

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. (2020). Molecules, 25(23), 5782.

• Google Patents. (2015). US20150225318A1 - Manufacturing of stabilized propargyl bromide.

• ResearchGate. (2014). Is it essential to quench NaH after the completion of a reaction?. Retrieved from [Link]

• Zn Mediated Regioselective Barbier Reaction of Propargylic Bromides in THF/aq. NH4Cl Solution. (2001). Molecules, 6(12), 976-982.

• Alkyne Ligation Handles: Propargylation of Hydroxyl, Sulfhydryl, Amino, and Carboxyl Groups via the Nicholas Reaction. (2013). Molecules, 18(6), 6245–6266.

• BenchChem. (2025). Technical Support Center: Purification of Propargyl-PEG14-Boc Conjugates by HPLC.

• Google Patents. (2018). CN108947764A - A method of activation 3- propargyl bromide.

• Delhaye, L., Ceccato, A., Jacobs, P., Köttgen, C., & Merschaert, A. (2007). Removal of Reaction Solvent by Extractive Workup: Survey of Water and Solvent Co-extraction in Various Systems. Organic Process Research & Development, 11(6), 1163–1167.

• SIELC Technologies. (2018, February 16). Separation of Propargyl bromide on Newcrom R1 HPLC column. Retrieved from [Link]

• A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide, Their Optimization, Scope and Biological Evaluation. (2014). PLoS ONE, 9(12), e115663.

• University of Rochester. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. msds.nipissingu.ca [msds.nipissingu.ca]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. Propargyl bromide | 106-96-7 [chemicalbook.com]
• 7. Propargyl bromide - Wikipedia [en.wikipedia.org]
• 8. prepchem.com [prepchem.com]
• 9. Chemical properties and Applications of Propargyl Bromide_Chemicalbook [chemicalbook.com]
• 10. Propargyl bromide purum, 80 toluene 106-96-7 [sigmaaldrich.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. rsc.org [rsc.org]
• 16. A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide, Their Optimization, Scope and Biological Evaluation | PLOS One [journals.plos.org]
• 17. A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide, Their Optimization, Scope and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Separation of Propargyl bromide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

minimizing Glaser homocoupling side products in alkyne synthesis

A Senior Application Scientist's Guide to Minimizing Glaser Homocoupling Side Products

Welcome to the technical support center for advanced alkyne synthesis. This guide is designed for researchers, chemists, and drug development professionals who utilize copper-catalyzed reactions and encounter the common, yet often frustrating, challenge of Glaser homocoupling. As a ubiquitous side reaction, the formation of symmetric 1,3-diynes can significantly reduce the yield of your desired product and complicate purification.

This document provides in-depth, field-proven insights into why homocoupling occurs and presents actionable troubleshooting strategies and optimized protocols to suppress this unwanted pathway.

Understanding the Problem: The Glaser Coupling Mechanism

First discovered by Carl Glaser in 1869, the Glaser coupling is an oxidative homocoupling of terminal alkynes to form symmetrical 1,3-diynes.[1] The reaction is catalyzed by copper(I) salts in the presence of a base and an oxidant, typically oxygen from the air.[1][2] Understanding the fundamental steps of this mechanism is crucial for diagnosing and preventing it as a side reaction.

The accepted mechanism involves three key stages:

• Formation of Copper(I) Acetylide : The terminal alkyne is deprotonated by a base, allowing it to coordinate with the copper(I) catalyst.[1][2]

• Oxidative Coupling : Two molecules of the copper(I) acetylide intermediate undergo an oxidative coupling step. This forms the 1,3-diyne C-C bond and produces copper(0).[2]

• Catalyst Reoxidation : An oxidant, most commonly O₂, reoxidizes Cu(0) back to the active Cu(I) species, thus completing the catalytic cycle.[2]

Caption: The catalytic cycle of Glaser homocoupling.

Troubleshooting Guide: Question & Answer Format

Q1: My reaction is plagued by the homocoupled diyne byproduct. What are the most common culprits?

A1: The formation of the Glaser product is almost always linked to two primary factors: the presence of oxygen and the activity of the copper(I) catalyst.[3][4] This side reaction is especially prevalent in copper-catalyzed cross-coupling reactions like the Sonogashira coupling.[5]

• Oxygen Contamination: Oxygen is the terminal oxidant in the Glaser-Hay catalytic cycle.[2][6] Even trace amounts of air in your reaction vessel can be sufficient to turn over the catalytic cycle, leading to significant byproduct formation.[4] This is the most critical factor to control.[4]

• High Copper(I) Concentration: While catalytic, higher loadings of the copper salt can increase the rate of the undesired homocoupling pathway relative to your desired cross-coupling reaction.[4]

• Ligand Choice: The ligand used can significantly influence the propensity for Glaser coupling. For instance, in Atom Transfer Radical Polymerization (ATRP) systems, it was found that linear bidentate ligands were more active in promoting Glaser coupling than tridentate or tetradentate ligands.[7][8]

Q2: How can I modify my experimental setup and procedure to physically minimize oxygen exposure?

A2: Rigorous exclusion of oxygen is the single most effective strategy to suppress Glaser homocoupling.[3][4][5]

• Solvent and Reagent Degassing: All solvents and liquid reagents must be thoroughly degassed before use. Standard laboratory techniques include:

  • Freeze-Pump-Thaw: This is one of the most effective methods for removing dissolved oxygen. It involves freezing the solvent with liquid nitrogen, applying a high vacuum, and then thawing. This cycle should be repeated at least three times.

  • Sparging: Bubbling a stream of inert gas (high-purity argon or nitrogen) through the solvent for at least 30-60 minutes can effectively displace dissolved oxygen.[4]

• Inert Atmosphere: The reaction must be conducted under a strictly inert atmosphere from start to finish.

  • Use a Schlenk line or a glovebox for the entire setup and duration of the reaction.[3]

  • Ensure the reaction flask is thoroughly purged with an inert gas before adding any reagents.[3]

  • Maintain a positive pressure of inert gas throughout the reaction.

Q3: Beyond physical setup, what chemical modifications can I make to the reaction mixture to suppress homocoupling?

A3: Several chemical strategies can be employed to create an environment that disfavors the Glaser pathway.

• Add a Reducing Agent: The addition of a mild reducing agent can help prevent the oxidation of Cu(I) required for the homocoupling mechanism or maintain the catalyst in a less active state for dimerization.[3][8]

  • Example: In certain applications, adding an excess of a reducing agent like (+)-sodium L-ascorbate or tin(II) 2-ethylhexanoate has been shown to suppress Glaser coupling.[7]

• Optimize Catalyst and Ligand Loading:

  • Reduce Copper Loading: High concentrations of Cu(I) can favor homocoupling. Try reducing the copper catalyst loading to the minimum effective level, often in the range of 0.5-2 mol%.[4]

  • Ligand Selection: The choice of ligand is critical. Bidentate nitrogenous ligands like N,N,N',N'-tetramethylethylenediamine (TMEDA) are common in the Hay modification of the Glaser coupling.[2] However, multidentate ligands may suppress homocoupling by coordinatively saturating the copper center, making it less available for the dimerization pathway.[9]

• Slow Addition of Alkyne: If your desired reaction is a cross-coupling (e.g., Sonogashira), a slow, continuous addition of the terminal alkyne via syringe pump can help maintain its concentration at a low level. This kinetically disfavors the second-order homocoupling reaction while allowing the desired first-order cross-coupling to proceed.[3][5]

Caption: A troubleshooting workflow for minimizing Glaser homocoupling.

Frequently Asked Questions (FAQs)

FAQ 1: What are the key differences between Glaser, Eglinton, and Hay couplings?

These are all related copper-catalyzed oxidative homocouplings of terminal alkynes, but they differ in their specific reagents and conditions.

Coupling Type	Copper Source	Oxidant	Base/Solvent System	Key Feature
Glaser	Catalytic Cu(I) salts (e.g., CuCl)	O₂ (Air)	Typically NH₄OH or other amines	The original method, often heterogeneous.[1]
Eglinton	Stoichiometric Cu(II) salts (e.g., Cu(OAc)₂)	Cu(II) acts as the oxidant	Pyridine (acts as base and solvent)	Does not require an external oxidant like O₂.[1][10]
Hay	Catalytic Cu(I) with TMEDA (e.g., CuCl/TMEDA)	O₂ (Air)	TMEDA (acts as base and ligand)	The CuCl-TMEDA complex is soluble in many organic solvents, offering greater versatility and milder conditions.[1][2][6]

FAQ 2: I am performing a Sonogashira reaction, not a homocoupling. Why is Glaser coupling my main side reaction?

The Sonogashira reaction typically uses a palladium catalyst and a copper(I) co-catalyst (like CuI).[5] The copper co-catalyst, while essential for the Sonogashira cycle, is also a competent catalyst for the Glaser coupling.[4][5] If oxygen is present in your Sonogashira reaction, the copper will readily catalyze the oxidative homocoupling of your terminal alkyne, directly competing with the desired cross-coupling pathway.[3][4] This makes the rigorous exclusion of oxygen paramount in these reactions.

FAQ 3: When should I give up on suppressing homocoupling and use a protecting group instead?

If your substrate is particularly valuable or if you have exhausted all optimization strategies without success, using a protecting group is a robust, albeit less atom-economical, solution.

• Strategy: Mask the terminal alkyne with a bulky silyl group, such as trimethylsilyl (TMS) or triisopropylsilyl (TIPS).[5] This sterically and electronically prevents the alkyne from participating in the Glaser coupling.

• Workflow:

  • Protect the terminal alkyne with a silyl group.

  • Perform your desired coupling reaction.

  • Remove the silyl protecting group in a subsequent step (e.g., with a fluoride source like TBAF or mild base).

• Consideration: This adds two steps to your synthesis (protection/deprotection), which may impact overall yield and efficiency.[7] However, it is a highly reliable method for completely eliminating the homocoupling side product.

Optimized Protocols

Protocol 1: General Procedure for Hay-Type Homocoupling (When the Dimer is the Goal)

This protocol outlines the Hay modification, which uses a soluble catalyst complex for improved versatility.[2]

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add the terminal alkyne (1.0 mmol), Copper(I) chloride (CuCl, 0.1 mmol, 10 mol%), and N,N,N',N'-tetramethylethylenediamine (TMEDA, 0.12 mmol, 12 mol%).

• Solvent: Add a suitable solvent (e.g., acetone or DCM, 10 mL).

• Reaction: Stir the reaction mixture vigorously at room temperature under an atmosphere of air (or bubble air through the solution) for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[2]

Protocol 2: Modified Sonogashira Coupling with Minimized Homocoupling

This protocol incorporates best practices for suppressing the Glaser side reaction.

• Rigorous Degassing: Degas all solvents (e.g., THF/diisopropylamine mixture) and liquid reagents using the freeze-pump-thaw method (3 cycles).

• Inert Setup: Assemble the reaction glassware (dried in an oven) under a high-purity argon or nitrogen atmosphere. Use a Schlenk line.

• Reagent Addition: In the inert atmosphere, charge the flask with the aryl halide (1.0 equiv), Pd-catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and Copper(I) iodide (CuI, 1-2 mol%).

• Solvent Addition: Add the degassed solvent mixture via cannula or gas-tight syringe.

• Slow Alkyne Addition: Add the terminal alkyne (1.1 equiv) dropwise or via syringe pump over a period of 1-2 hours to the stirring reaction mixture at room temperature.

• Reaction: Allow the reaction to stir at room temperature or with gentle heating (e.g., 40-50 °C) until the starting material is consumed (monitor by TLC/GC-MS).

• Workup and Purification: Once complete, cool the reaction, filter through a pad of celite to remove catalyst residues, and concentrate. Proceed with a standard aqueous workup and purify by column chromatography.

References

• Development of optimized conditions for Glaser-Hay bioconjugations. PMC. [Link]

• Eglinton Reaction. SynArchive. [Link]

• Eglinton Reaction. Organic Chemistry Portal. [Link]

• Organic Chemistry - Eglinton Coupling Mechanism. YouTube. [Link]

• Copper‐Catalyzed Eglinton Oxidative Homocoupling of Terminal Alkynes: A Computational Study. Scilit. [Link]

• Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions. ResearchGate. [Link]

• Toward a mechanistic understanding of oxidative homocoupling: the Glaser–Hay reaction. Catalysis Science & Technology (RSC Publishing). [Link]

• Glaser coupling. Wikipedia. [Link]

• Glaser Coupling, Hay Coupling. Organic Chemistry Portal. [Link]

• Mechanistic investigation and further optimization of the aqueous Glaser-Hay bioconjugation. PMC. [Link]

• Copper-Catalyzed Eglinton Oxidative Homocoupling of Terminal Alkynes: A Computational Study. ResearchGate. [Link]

• The Glaser–Hay Reaction: Optimization and Scope Based on 13C NMR Kinetics Experiments. ResearchGate. [Link]

• Anaerobic photoinduced Cu(0/I)-mediated Glaser coupling in a radical pathway. PMC. [Link]

• Preventing Alkyne–Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions. Journal of the American Chemical Society. [Link]

• Glaser coupling – Knowledge and References. Taylor & Francis. [Link]

• Recent advances and applications of Glaser coupling employing greener protocols. RSC Publishing. [Link]

• Ligand Development for Copper-Catalyzed Enantioconvergent Radical Cross-Coupling of Racemic Alkyl Halides. Journal of the American Chemical Society - ACS Publications. [Link]

• Glaser Coupling Reaction without Organic Solvents and Bases under Near-critical Water Conditions. ResearchGate. [Link]

• glaser coupling - Organic Chemistry Portal - Literature. Organic Chemistry Portal. [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Glaser coupling - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Eglinton Reaction [organic-chemistry.org]

purification of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl by recrystallization vs chromatography

Technical Support Center: Purification of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges in the purification of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl. We will compare and contrast recrystallization and column chromatography, offering troubleshooting advice and detailed protocols grounded in established chemical principles.

Section 1: Method Selection Guide

The choice between recrystallization and chromatography is determined by the scale of your synthesis, the nature of the impurities, and the required final purity. 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl is typically synthesized via a Williamson ether synthesis, reacting 4-hydroxybiphenyl with propargyl bromide or a related halide.[1][2][3] This reaction context is critical for anticipating impurities and selecting an appropriate purification strategy.

Decision-Making Workflow

The following workflow provides a logical path to selecting the optimal purification technique for your specific situation.

Caption: Decision workflow for purification method selection.

Comparative Analysis: Recrystallization vs. Chromatography

Feature	Recrystallization	Column Chromatography
Principle	Difference in solubility of the compound and impurities in a solvent at different temperatures.	Differential partitioning of components between a stationary phase (e.g., silica gel) and a mobile phase (eluent).
Ideal For	Removing small amounts of impurities with significantly different solubility profiles. Purifying moderate to large quantities (>1 g) of solid material.	Separating complex mixtures, isomers, or impurities with similar polarity. Purifying small to moderate quantities (<10 g).
Pros	- Highly scalable- Cost-effective (less solvent and no stationary phase)- Can yield very high-purity crystalline material- Environmentally friendlier	- High resolving power for complex mixtures- Effective for both solid and oil samples- Versatile through choice of stationary and mobile phases
Cons	- Only applicable to solids- Compound loss in the mother liquor- Can be ineffective if impurities co-crystallize- Finding the right solvent can be time-consuming	- Labor-intensive and time-consuming- Requires large volumes of solvent- Limited by column capacity (less scalable)- Potential for sample decomposition on acidic silica gel

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my synthesis of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl?

A1: Based on the Williamson ether synthesis pathway, the primary impurities are:

• Unreacted 4-hydroxybiphenyl: This starting material is significantly more polar than the product due to its phenolic hydroxyl group. It will have a much lower Rf value on a silica gel TLC plate.

• Excess Propargyl Bromide/Chloride: This reagent is volatile and can often be removed under high vacuum, but residual amounts may persist.

• Inorganic Base: The base used (e.g., K₂CO₃, Cs₂CO₃) is typically removed during the aqueous workup.

• Elimination Side Products: While the SN2 reaction is generally favored with primary halides like propargyl bromide, some elimination can occur, leading to alkene byproducts.[1][3]

Q2: My crude product is a persistent oil, not a solid. Can I still use recrystallization?

A2: No, recrystallization is fundamentally a process for purifying solids. If your product is an oil, it indicates the presence of significant impurities that are depressing the melting point. You must use column chromatography to isolate the pure compound. Once purified, the product, which is expected to be a solid, can then be recrystallized for final polishing if necessary.

Q3: How can I efficiently remove the unreacted 4-hydroxybiphenyl before chromatography or recrystallization?

A3: An acid-base extraction is highly effective. The phenolic hydroxyl group of 4-hydroxybiphenyl is acidic. By dissolving your crude product in an organic solvent (like ethyl acetate or dichloromethane) and washing it with a dilute aqueous base (e.g., 1M NaOH), the acidic starting material will be deprotonated to its water-soluble phenoxide salt and will move into the aqueous layer.[4] The desired ether product, being neutral, will remain in the organic layer. Remember to wash the organic layer with water and brine afterward to remove residual base.

Q4: How do I quickly check the purity of my fractions during chromatography?

A4: Thin-Layer Chromatography (TLC) is the standard method. Collect fractions in an array of test tubes. Using a capillary spotter, spot a small amount from every few tubes onto a single TLC plate, along with a co-spot of your starting material and crude mixture as references. Develop the plate in the same solvent system used for the column to visualize the separation.

Section 3: Troubleshooting Guide: Recrystallization

Q: My compound "oils out" during cooling instead of forming crystals. What's wrong and how do I fix it?

A: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the compound's melting point, causing it to separate as a liquid instead of a solid.

Causality & Solution Workflow:

• Impurity Presence: Impurities can significantly lower the melting point of your compound. The primary cause is often residual starting material or solvent.

• Cooling Too Rapidly: Fast cooling doesn't give the molecules enough time to align into an ordered crystal lattice.

• Solvent Choice: The solvent may be too "good," meaning the compound remains highly soluble even at low temperatures.

Caption: Troubleshooting workflow for "oiling out".

Q: I have very low recovery after recrystallization. Where did my compound go?

A: Low recovery is usually due to one of two reasons:

• Using Too Much Solvent: If you add more than the minimum amount of hot solvent required to dissolve the solid, a significant portion of your product will remain dissolved in the cold mother liquor. Always aim for a saturated solution at the solvent's boiling point.

• Filtering Too Early: If you don't cool the solution sufficiently (an ice bath is recommended after slow cooling to room temperature), the solubility of your compound will still be high, leading to loss.

Q: My recrystallized product is still colored. How can I get a white solid?

A: Colored impurities can sometimes be removed by adding a small amount of activated charcoal to the hot solution before filtration. The charcoal adsorbs colored, often highly conjugated, impurities. Use charcoal sparingly, as it can also adsorb your product. You must perform a hot filtration through a fluted filter paper or a Celite® pad to remove the charcoal before letting the solution cool.

Section 4: Troubleshooting Guide: Column Chromatography

Q: My product and an impurity have very similar Rf values on the TLC plate. How can I improve the separation?

A: This is a common challenge. Here are several strategies:

• Decrease Solvent Polarity: A less polar eluent will cause all compounds to move more slowly, often exaggerating small differences in polarity and improving separation. For a typical hexane/ethyl acetate system, decrease the percentage of ethyl acetate.

• Change Solvents: Sometimes, changing one of the solvents can alter the selectivity. For instance, substituting dichloromethane for ethyl acetate can change the specific interactions with the silica and your compounds. Biphenyl stationary phases in HPLC are also known to provide alternative selectivity for aromatic compounds compared to standard C18 phases.[5]

• Use a Longer Column: A longer column provides more surface area for the separation to occur, increasing the resolution between closely eluting bands.[4]

• Dry Loading: If your compound is not very soluble in the eluent, it can be "dry loaded." Dissolve the crude product in a minimal amount of a strong, volatile solvent (like dichloromethane), add a small amount of silica gel, and evaporate the solvent to get a dry, free-flowing powder. This powder is then carefully added to the top of the column, which prevents band broadening at the start.

Q: My compound is streaking on the TLC plate. What does this mean?

A: Streaking is usually caused by one of the following:

• Sample Overload: You have spotted too much material on the TLC plate. Try diluting your sample.

• Strong Interaction with Silica: If your compound is acidic or basic, it can interact too strongly with the silica gel. For acidic compounds, adding a trace amount of acetic acid to the eluent can help. For basic compounds, a trace of triethylamine is used.[4]

• Insolubility: The compound may be poorly soluble in the eluent, causing it to smear as it moves up the plate. A different solvent system may be required.

Section 5: Detailed Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol assumes the primary impurity is the more polar 4-hydroxybiphenyl, which has been mostly removed by an alkaline wash.

• Solvent Selection: Based on the biphenyl core structure, a good starting point for solvent screening is ethanol, isopropanol, or a mixed solvent system like toluene/heptane.[6][7] The ideal solvent will fully dissolve the compound when hot but provide low solubility when cold.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., ethanol) and heat the mixture to boiling with gentle swirling. Continue adding small portions of hot solvent until the solid just dissolves.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, add a spatula-tip of activated charcoal, and reheat to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal was used, or if there are insoluble impurities, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. Do not disturb the flask. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor.

• Drying: Dry the crystals under vacuum to remove all traces of solvent. Determine the melting point and run a TLC to confirm purity.

Protocol 2: Purification by Flash Column Chromatography

• TLC Analysis: First, determine the optimal eluent composition. Spot the crude mixture on a TLC plate and test various solvent systems. A good starting point for a molecule like this is a mixture of hexanes and ethyl acetate. Aim for an Rf value of ~0.3 for the desired product.

• Column Packing: Prepare a glass column with a stopcock. Add a small plug of cotton or glass wool, followed by a thin layer of sand. Fill the column with the chosen eluent. Slowly pour silica gel into the eluent-filled column while gently tapping the side to ensure even packing without air bubbles. Add another layer of sand on top of the silica bed.

• Sample Loading: Dissolve the crude product (ideally after an alkaline wash) in a minimal amount of a solvent like dichloromethane. Using a pipette, carefully apply this solution to the top of the silica gel bed. Open the stopcock and allow the sample to just enter the silica, then carefully add the eluent.

• Elution: Add the eluent to the column and maintain a constant head of solvent. Apply gentle pressure (using a pump or bulb) to achieve a steady flow rate. Collect fractions in an array of test tubes.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Solvent Evaporation: Combine the pure fractions in a round-bottomed flask and remove the solvent using a rotary evaporator to yield the purified 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl.

References

• ChemTalk. (2022, October 23). Williamson Ether Synthesis. Available from: [Link]

• PubChem. 4,4'-Bis(allyloxy)-1,1'-biphenyl. National Center for Biotechnology Information. Available from: [Link]

• PubChem. 4-Propyl-1,1'-biphenyl. National Center for Biotechnology Information. Available from: [Link]

• BYJU'S. Williamson Ether Synthesis reaction. Available from: [Link]

• Organic Syntheses. Synthesis of Quinolines by Electrophilic Cyclization of N-(2-Alkynyl)Anilines: 3-Iodo-4-Phenylquinoline. Available from: [Link]

• Advanced Materials Technology. BIPHENYL - HPLC. Available from: [Link]

• Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis. Available from: [Link]

• Organic Chemistry Portal. Williamson Synthesis. Available from: [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Available from: [Link]

• Cheméo. Biphenyl (CAS 92-52-4). Available from: [Link]

• LCGC International. (2017, June 1). Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases. Available from: [Link]

• MDPI. (2026, January 4). 4-(4-Chlorophenyl)-6-phenyl-2-(prop-2-yn-1-yloxy)nicotinonitrile. Available from: [Link]

• PubChem. 4-(Prop-2-yn-1-yloxy)aniline. National Center for Biotechnology Information. Available from: [Link]

• Organic Syntheses. synthesis of 2-aryl pyridines by palladium-catalyzed direct arylation of pyridine n-oxides. Available from: [Link]

• ResearchGate. 4-(Prop-2-yn-1-yloxy)benzene-1,2-dicarbonitrile. Available from: [Link]

Sources

• 1. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 2. byjus.com [byjus.com]
• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Biphenyl CAS#: 92-52-4 [m.chemicalbook.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing Reflux Time for K₂CO₃-Mediated Ether Synthesis in Acetone

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals seeking to troubleshoot and optimize the Williamson ether synthesis using potassium carbonate (K₂CO₃) in acetone.

Mechanistic Grounding & The Causality of Reflux Time

The Williamson ether synthesis is a fundamental

reaction where a deprotonated alcohol or phenol (alkoxide/phenoxide) attacks an alkyl halide to form an ether[1]. When optimizing this reaction, the combination of K₂CO₃ and acetone presents unique kinetic characteristics:

• The Solvent (Acetone): As a polar aprotic solvent with a boiling point of ~56 °C, acetone accelerates the

  pathway by leaving the phenoxide nucleophile relatively unsolvated and highly reactive.

• The Base (K₂CO₃): Potassium carbonate is a mild, heterogeneous base. Because it is largely insoluble in acetone, the deprotonation of the phenol occurs at the solid-liquid interface.

• The Causality of Reflux Time: A typical Williamson reaction under these conditions is complete in 1 to 8 hours[1]. Reflux time is the primary thermal variable controlling the reaction's fate. Under-refluxing leaves the reaction kinetically stranded with unreacted starting materials. Conversely, over-refluxing pushes the system into thermodynamic sinks, promoting side reactions such as E2 elimination or C-alkylation[2].

Troubleshooting Guides & FAQs

Q1: My reaction is incomplete after the standard 8-hour reflux. Should I just leave it boiling overnight (24+ hours)? A1: No. Simply extending the reflux time without addressing the root kinetic bottleneck often leads to product degradation. Incomplete reactions in K₂CO₃/acetone systems are rarely due to insufficient time alone; they are usually caused by mass transfer limitations or moisture[2]. Causality & Solution: Because K₂CO₃ is heterogeneous, a low surface area limits the deprotonation rate. Always pulverize anhydrous K₂CO₃ into a fine powder before use and maintain a high stirring rate (>800 rpm). Additionally, acetone is highly hygroscopic; water ingress will solvate the nucleophile and hydrolyze the alkyl halide. Ensure strict anhydrous conditions rather than arbitrarily extending the reflux time.

Q2: I extended the reflux time to 16 hours, and now TLC shows multiple new spots. What are these byproducts? A2: Prolonged heating in a basic acetone environment triggers several competing pathways. Causality:

• E2 Elimination: If your alkyl halide has beta-hydrogens (especially secondary halides), prolonged exposure to the basic environment leads to dehydrohalogenation, producing an alkene instead of the desired ether[3].

• C-Alkylation: Phenoxide ions are ambident nucleophiles. While O-alkylation is kinetically favored, extended reflux allows thermodynamically stable C-alkylated products to accumulate[2].

• Solvent Condensation: Acetone can undergo aldol condensation under prolonged basic reflux, generating colored impurities that complicate purification.

Q3: How do I systematically determine the exact optimal reflux time for my specific substrates? A3: Implement a self-validating kinetic tracking protocol. Do not rely on literature averages, as steric hindrance on the phenol or alkyl halide drastically shifts the activation energy. Sample the reaction every 1-2 hours and analyze via GC-MS or TLC until the starting material plateau is reached.

Self-Validating Experimental Protocol

Standard Operating Procedure: Kinetic Optimization of Allyl Phenyl Ether Synthesis This protocol establishes a feedback loop to find the precise reflux time, preventing both under-reaction and degradation. Adapted from standard allyl phenyl ether synthesis protocols[4].

Materials:

• Phenol (1.0 eq, e.g., 94 g)

• Allyl bromide (1.2 eq, e.g., 121 g)

• Anhydrous K₂CO₃ (finely powdered, 1.5 - 2.0 eq, e.g., 140 g)

• Anhydrous Acetone (150 g / ~190 mL)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Add the phenol and finely pulverized anhydrous K₂CO₃[4].

• Solvation: Add anhydrous acetone. Stir vigorously (800-1000 rpm) at room temperature for 15 minutes to pre-form the phenoxide at the solid-liquid interface.

• Electrophile Addition: Add the allyl bromide dropwise. Attach a reflux condenser fitted with a drying tube (CaCl₂) to exclude atmospheric moisture[4].

• Thermal Initiation & Tracking (The Optimization Loop):

  • Heat the mixture to a gentle reflux (bath temperature ~60-65 °C). Start the timer.

  • At T = 1h, 2h, 4h, 6h, and 8h, briefly pause stirring, allow the salts to settle for 30 seconds, and withdraw a 50 µL aliquot.

  • Dilute the aliquot in 1 mL of ethyl acetate, filter through a micro-plug of silica to remove K₂CO₃, and analyze via TLC (e.g., 10% ethyl acetate in hexane)[5].

• Termination: Halt the reflux exactly when the phenol spot disappears or plateaus (stops decreasing between two consecutive time points). For this specific reaction, optimal time is typically 8 hours[4].

• Workup: Cool to room temperature. Filter the heterogeneous mixture to remove K₂CO₃ and KBr salts. Wash the filter cake with fresh acetone. Concentrate the filtrate under reduced pressure to isolate the crude ether[4].

Quantitative Data Presentation

The following table summarizes the typical impact of reflux time on yield and byproduct formation, demonstrating why precise timing is critical.

Reflux Time (h)	Phenol Conversion (%)	Desired Ether Yield (%)	E2 / C-Alkylation Byproducts (%)	Physical Observation
2.0	45	45	< 1	Clear, white suspension
4.0	75	74	~ 1	Clear, white suspension
8.0 (Optimal)	> 98	95	~ 3	Slight yellow tint
16.0	> 99	82	17	Deep yellow/brown
24.0	100	65	35	Dark brown mixture

Note: Data represents a generalized kinetic profile for unhindered primary alkyl halides. Highly sterically hindered substrates may shift the optimal window.

Visualizations

Caption: Kinetic sampling workflow for precise reflux time optimization.

Caption: Mechanistic divergence based on reflux duration in Williamson ether synthesis.

References

• [1] Title: Williamson ether synthesis | Source: Wikipedia | URL:[Link]

• [5] Title: Mono-Alkylation of a Phenol with 1,2-Dibromoethane via Williamson Ether Synthesis | Source: ChemSpider Synthetic Pages | URL: [Link]

• [3] Title: Solved Williamson Ether Synthesis Ethers can be readily | Source: Chegg | URL: [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chegg.com [chegg.com]
• 4. benchchem.com [benchchem.com]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

troubleshooting low conversion rates in biphenyl ether synthesis

Welcome to the technical support center for biphenyl ether synthesis. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low conversion rates in these critical C-O cross-coupling reactions. Biphenyl ethers are pivotal structural motifs in a vast array of pharmaceuticals, agrochemicals, and materials.[1][2] However, their synthesis, primarily through Ullmann and Buchwald-Hartwig reactions, can be challenging. This resource provides a structured, in-depth troubleshooting framework to enhance your reaction yields and experimental success.

Core Troubleshooting Workflow

Low conversion is a frustrating but diagnosable issue. Before delving into exhaustive optimization, it's crucial to follow a logical diagnostic sequence. The workflow below outlines a systematic approach to identifying the root cause of poor reaction performance.

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Figure 1. A systematic workflow for troubleshooting low conversion rates.

Frequently Asked Questions (FAQs)

This section expands on the core workflow, providing detailed, evidence-based answers to common problems.

Part 1: Reagent & Starting Material Integrity

Q1: My reaction shows very little consumption of starting materials. What should I check first?

A: Before suspecting complex catalytic issues, always begin with the fundamentals: the integrity of your reagents and starting materials. Low conversion is frequently traced back to impure or degraded components.

• Starting Material Purity: Verify the purity of your aryl halide and phenol/alcohol using techniques like NMR or LC-MS. Impurities can act as catalyst poisons or introduce competing side reactions.

• Solvent Quality: The vast majority of modern cross-coupling reactions are sensitive to oxygen and water.[3] Ensure you are using anhydrous solvents that have been properly degassed (e.g., by sparging with argon or nitrogen, or through freeze-pump-thaw cycles). Oxygen can lead to the oxidation and deactivation of the active catalyst, particularly Pd(0) species in Buchwald-Hartwig reactions.[3]

• Base Integrity: Solid bases like K₃PO₄, Cs₂CO₃, or NaOtBu can be hygroscopic. Use a freshly opened bottle or dry the base in an oven before use. An inactive or hydrated base will fail to generate the necessary nucleophilic phenoxide, halting the catalytic cycle.

Q2: How critical is the choice of base?

A: The base is a crucial parameter. It not only deprotonates the phenol but also influences the catalyst's activity and stability.

• For Ullmann Reactions: Potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are common choices. The choice can depend on the acidity of the phenol.

• For Buchwald-Hartwig Reactions: A strong, non-nucleophilic base is typically required.[4] Sodium tert-butoxide (NaOtBu), potassium tert-butoxide (KOtBu), and lithium bis(trimethylsilyl)amide (LHMDS) are frequently used.[5] The base must be strong enough to deprotonate the phenol but not so reactive that it causes degradation of the substrates or ligands.

Part 2: The Catalytic System

The catalyst is the engine of your reaction. Problems here are common and often depend on whether you are running a copper- or palladium-catalyzed process.

Q3: I'm performing an Ullmann condensation, but the reaction is sluggish even at high temperatures. What's wrong with my copper catalyst?

A: Classical Ullmann reactions required harsh conditions, often with stoichiometric copper powder at temperatures exceeding 200 °C.[6][7] Modern protocols are far milder, but catalyst choice and activation remain key.

• Copper Source and Oxidation State: While many protocols use copper(I) salts like CuI or CuBr, Cu(II) sources can also be effective as they can be reduced in situ.[8] The active catalytic species is generally considered to be a Cu(I) complex.[8] If using an older bottle of a Cu(I) salt, its partial oxidation to Cu(II) could be a factor. Using fresh, high-purity copper salts is recommended.

• The Critical Role of Ligands: The biggest advance in Ullmann chemistry has been the development of accelerating ligands.[8] Running the reaction without a ligand often requires the harsh, classical conditions. Ligands stabilize the copper center, increase its solubility, and facilitate the key steps of the catalytic cycle. Common effective ligands include 1,10-phenanthroline and N,N'-dimethylethylenediamine (DMEDA).[9][10] If your ligand-assisted reaction is failing, the ligand itself may be the issue.

graph UllmannCycle { graph [rankdir="LR", fontname="Arial", fontsize=10]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

A [label="[L-Cu(I)-X]"]; B [label="[L-Cu(I)-OAr']"]; C [label="[L-Cu(III)(Ar)(X)(OAr')]"]; D [label="Ar-OAr'"];

A -> B [label="+ Ar'OH, -HX"]; B -> C [label="+ ArX\n(Oxidative Addition)"]; C -> A [label="(Reductive Elimination)"]; C -> D [style=dashed, arrowhead=none];

{rank=same; A; B; C;} }

Figure 2. Simplified catalytic cycle for a ligand-assisted Ullmann ether synthesis.

Q4: My Buchwald-Hartwig reaction mixture is turning black and the yield is low. What does this mean?

A: The formation of a black precipitate ("palladium black") is a classic sign of catalyst decomposition.[3] The active Pd(0) catalyst is aggregating into an inactive bulk palladium metal. This is a common failure mode and points to several potential issues:

• Inadequate Ligand: The primary role of the phosphine ligand is to stabilize the monomeric Pd(0) species. If the ligand is not bulky or electron-rich enough, it can dissociate, allowing the palladium atoms to aggregate. For C-O coupling, bulky biarylphosphine ligands like BrettPhos or RuPhos are often required.[4]

• Presence of Oxygen: As mentioned, oxygen can oxidize the Pd(0) catalyst, leading to decomposition pathways.[3] Rigorous exclusion of air is critical.

• High Temperature: While heat is needed, excessive temperatures can accelerate ligand decomposition and subsequent catalyst precipitation. If you observe blackening, consider reducing the reaction temperature.

Q5: How do I select the right ligand for my Buchwald-Hartwig O-arylation?

A: Ligand selection is arguably the most critical variable in a successful Buchwald-Hartwig reaction and is highly substrate-dependent. There is no single "best" ligand. A systematic screening approach is the most reliable way to find the optimal choice for a new substrate combination.

Catalyst/Ligand Type	Common Examples	Typical Use Case
Ullmann (Copper)	1,10-Phenanthroline, DMEDA, Oxalamides	General C-O coupling, can lower reaction temperatures significantly compared to ligand-free systems.[10]
Buchwald-Hartwig (Pd)	Bulky Monophosphines: RuPhos, XPhos, BrettPhos	Highly effective for a wide range of aryl halides and phenols, including sterically hindered substrates.[3][4]
Buchwald-Hartwig (Pd)	Bidentate Phosphines: BINAP, DPEPhos	First-generation ligands, still effective for some systems but often superseded by bulky monophosphines.[11]

Table 1. Common Ligands for Biphenyl Ether Synthesis.

Part 3: Mitigating Side Reactions

Q6: My starting material is consumed, but the yield of my desired ether is still low. What other reactions could be happening?

A: If your starting materials are reacting but not forming the product, unwanted side reactions are the likely culprit. Analyzing your crude reaction mixture by LC-MS or GC-MS is essential for diagnosis.

• Hydrodehalogenation: This is the replacement of the halide on your aryl halide with a hydrogen atom. It is often caused by the presence of water or other protic impurities and can be exacerbated by certain bases or high temperatures.[3]

• Homocoupling: You may observe the formation of biaryl (Ar-Ar) or a peroxide (Ar'-O-O-Ar') species. This can be favored if the cross-coupling is slow, and is sometimes promoted by oxygen.

• Competing C-Arylation: In some cases, particularly with certain ligands or solvents, the arylation can occur on a carbon atom of the phenol ring instead of the oxygen, leading to a biphenyl derivative.[9] The choice of solvent can sometimes tune the selectivity between O- and C-arylation.

Experimental Protocols: A Self-Validating Approach

Instead of relying on a single literature procedure that may not be optimal for your specific substrates, a systematic screening approach is the most robust method for troubleshooting and optimization.

Protocol 1: Microscale Screening of Ligand/Base for Buchwald-Hartwig O-Arylation

This protocol allows for the rapid and parallel testing of multiple conditions to identify the most promising system for scale-up.

1. Stock Solution Preparation:

• Solution A (Substrates): In a glovebox, prepare a stock solution of your aryl halide (1.0 equiv) and phenol (1.2 equiv) in your chosen anhydrous, degassed solvent (e.g., toluene or dioxane).
• Solution B (Base): Prepare a separate stock solution or slurry of the base (e.g., NaOtBu, 2.0 equiv) in the same solvent. Note: Some bases have low solubility. Ensure you can dispense it reproducibly.

2. Array Setup:

• In an array of labeled microscale reaction vials (e.g., 2 mL HPLC vials with stir bars), add the palladium precatalyst (e.g., BrettPhos Pd G3, 2 mol%).
• To each vial, add the specific phosphine ligand you are testing (2 mol%). It is crucial that the Pd:Ligand ratio is appropriate.

3. Reaction Execution:

• Using a pipette, add a precise volume of Solution A to each vial.
• Add a precise volume of Solution B to each vial.
• Seal the vials tightly with screw caps.
• Place the array in a heating block set to the desired temperature (e.g., 100 °C) and stir for a set time (e.g., 12-24 hours).

4. Analysis:

• After cooling, take a small, measured aliquot from each vial.
• Dilute the aliquot with a suitable solvent (e.g., acetonitrile or ethyl acetate).
• Analyze by LC-MS or GC to determine the conversion rate and the ratio of product to side products for each condition. This data will clearly indicate the optimal ligand and base combination.

References

• Wikipedia. (n.d.). Ullmann condensation.
• University of Groningen. (n.d.). The mechanism of the modified Ullmann reaction.
• Al-Masoudi, N. A., et al. (2013). Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. Arabian Journal of Chemistry.
• ACS Publications. (2025, May 16).
• BYJU'S. (2020, January 6). Ullmann Reaction.
• National Center for Biotechnology Information. (n.d.).
• Organic Chemistry Portal. (n.d.). Ullmann Reaction.
• BenchChem. (2025). Troubleshooting low yield in intramolecular copper-catalyzed O-arylation.
• BenchChem. (2025). Technical Support Center: Troubleshooting Guide for Buchwald-Hartwig Amination Side Reactions.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• University of Windsor. (n.d.). Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point.
• BenchChem. (2025). Technical Support Center: Optimizing Ullmann Coupling Reactions.

Sources

• 1. Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties - Arabian Journal of Chemistry [arabjchem.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Palladium-Catalyzed Cross-Couplings by C–O Bond Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uwindsor.ca [uwindsor.ca]
• 6. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 7. byjus.com [byjus.com]
• 8. research.rug.nl [research.rug.nl]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Technical Support Center: Thermal Stability of Propargyl Ethers During Workup

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth information, troubleshooting advice, and validated protocols for managing the thermal stability of propargyl ethers during experimental workup and purification. Propargyl ethers are invaluable synthetic intermediates, but their high reactivity, particularly the terminal alkyne moiety, presents significant thermal hazards that must be expertly managed to ensure both safety and experimental success.

Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common questions regarding the handling and stability of propargyl ethers.

Q1: What are the primary thermal hazards associated with propargyl ethers and related structures?

A1: The primary hazard is uncontrolled, rapid exothermic decomposition or polymerization. Propargyl alcohol, a common precursor, exhibits a significant decomposition exotherm (3667 J/g) with a thermal onset as low as 100 °C, which can be lowered further by the presence of bases.[1] Dipropargyl ether itself is known to potentially form explosive peroxides and may decompose explosively upon heating, shock, or friction.[2] This inherent instability necessitates careful temperature control during all workup steps, especially concentration and distillation.

Q2: What is the most common thermal decomposition pathway for aryl propargyl ethers?

A2: The most well-documented thermal decomposition pathway for aryl propargyl ethers is a[3][3]-sigmatropic rearrangement known as the Claisen rearrangement.[4] This reaction, which can occur at elevated temperatures (e.g., 160-220 °C), converts the aryl propargyl ether into an allenylphenol intermediate, which can subsequently cyclize to form chromenes or other products.[3][5] This is not just a degradation pathway but a potential runaway reaction if not controlled.

Q3: How do residual reagents from my synthesis affect the thermal stability of my propargyl ether during workup?

A3: Residual reagents, particularly strong bases like potassium hydroxide (KOH) or sodium hydride (NaH) often used in Williamson ether synthesis, can significantly decrease the decomposition temperature of propargyl-containing compounds.[6] For instance, the thermal onset for propargyl alcohol decomposition drops from 100 °C to 85 °C in the presence of 3 M KOH.[1] It is therefore critical to thoroughly quench and wash the reaction mixture to remove all basic residues before any heating steps are performed.

Q4: What is the safest general method for removing solvents from a reaction mixture containing a propargyl ether?

A4: The safest method is to use reduced pressure at the lowest feasible temperature, for example, via a rotary evaporator with a well-controlled water bath. Avoid heating the bath more than necessary. For compounds that are particularly sensitive or have high boiling points, techniques that avoid high temperatures altogether, such as crystallization, precipitation, or column chromatography, are strongly preferred over distillation.[7][8] If distillation is unavoidable, it must be performed under high vacuum to keep the pot temperature as low as possible.[9][10]

Troubleshooting Guide

This section addresses specific experimental issues in a problem-solution format, explaining the underlying chemistry and providing actionable solutions.

Q: My reaction mixture turned dark brown and viscous while I was removing the solvent on the rotary evaporator. What happened and is my product salvageable?

A: Probable Cause & Scientific Explanation

You have likely initiated thermal decomposition or polymerization. The darkening and increase in viscosity are classic signs that the propargyl ether is undergoing an uncontrolled reaction. As discussed, this can be a Claisen rearrangement for aryl ethers or a more general radical or base-catalyzed polymerization for other types.[1][3] The heat from the rotary evaporator bath, even if seemingly moderate, may have exceeded the decomposition onset temperature, which could have been lowered by residual catalysts (e.g., base) in your crude mixture.[1]

Solution & Path Forward

• Immediate Action: Safely stop the rotation and heating, and carefully vent the apparatus. Allow the flask to cool to room temperature behind a blast shield. Do not attempt to scrape or handle the residue until it is fully cooled.

• Product Assessment: Once cool, attempt to dissolve a small sample of the residue in a deuterated solvent (e.g., CDCl₃) and acquire a ¹H NMR spectrum. The presence of broad, unresolved humps in the baseline suggests polymerization. If sharp signals corresponding to your desired product are still visible, you may be able to salvage some material.

• Alternative Purification: If the product is salvageable, avoid all further heating. Use non-thermal purification methods. Flash column chromatography on silica gel at room temperature is the most common and effective alternative. If your compound is a solid, recrystallization from a suitable solvent system is another excellent option.[7]

Q: My NMR spectrum shows unexpected peaks in the allenic region (~4.5-5.5 ppm) after my workup. Where did they come from?

A: Probable Cause & Scientific Explanation

The presence of an allene strongly suggests that your propargyl ether has undergone rearrangement. This can happen in two primary ways:

• Thermal Rearrangement: As noted, the[3][3]-Claisen rearrangement of an aryl propargyl ether proceeds through an allenyl intermediate.[3][11] If this intermediate is somewhat stable or the subsequent cyclization is slow, you may observe it spectroscopically.

• Base-Catalyzed Isomerization: Residual base from the synthesis can catalyze the isomerization of a terminal propargyl group to its more thermodynamically stable internal allene or another alkyne isomer.[12]

Solution & Path Forward

• Refine Your Workup: Ensure your aqueous wash steps are effective at removing all catalytic base. Washing with a saturated solution of a weak acid like ammonium chloride (NH₄Cl), followed by water and then brine, can be more effective at neutralizing and removing basic residues than water alone.

• Temperature Control: Re-evaluate all steps where heat was applied. If you used heat to dissolve your crude product or during extraction, this may have been enough to trigger the rearrangement. Perform all steps at or below room temperature if possible.

• Protecting Groups: If the isomerization is unavoidable under the required reaction conditions, consider protecting the terminal alkyne with a bulky group like trimethylsilyl (TMS).[12] This group can be removed in a later step under mild conditions once the sensitive functionality is no longer needed.

Safety & Protocols: A Proactive Approach

A proactive safety assessment is paramount when working with potentially energetic materials like propargyl ethers.

Key Safety Metric: Differential Scanning Calorimetry (DSC)

For any process involving propargyl ethers at scale (beyond a few grams) or involving significant heating, a thermal hazard assessment using Differential Scanning Calorimetry (DSC) is strongly recommended.[1][13] DSC measures the heat flow into or out of a sample as it is heated, revealing the onset temperature and energy of any exothermic (heat-releasing) decomposition events.[14] This data can be used to calculate critical safety parameters like the TD24 , which is the temperature at which the time to maximum rate of decomposition under adiabatic conditions is 24 hours. As a rule, the planned operating temperature should always be significantly below the TD24.[1]

Table 1: Thermal Hazard Data for Propargyl Alcohol

This table summarizes critical DSC data for propargyl alcohol, illustrating the profound effect of a common basic reagent on its thermal stability.

Sample	Onset Temperature (°C)	Exotherm (J/g)	TD24 (°C)	Reference
Propargyl Alcohol (Neat)	100	3667	73.5	[1]
Propargyl Alcohol with 3 M KOH	85	2433	45.9	[1]

This data clearly demonstrates that residual base makes the system significantly more hazardous at lower temperatures.

Detailed Protocol: Safety-First Solvent Removal via Rotary Evaporation

This protocol provides a self-validating workflow for safely concentrating a solution containing a propargyl ether.

Objective: To remove a volatile organic solvent (e.g., THF, Ethyl Acetate, Dichloromethane) from a crude reaction mixture containing a propargyl ether while minimizing the risk of thermal decomposition.

Pre-Requisites:

• The reaction has been fully quenched.

• The organic layer has been thoroughly washed to remove all catalysts and reagents (verified by pH paper if necessary).

• The organic layer has been dried with an anhydrous salt (e.g., MgSO₄, Na₂SO₄) and filtered.

Procedure:

• Apparatus Setup:

  • Use a round-bottom flask no more than 50% full.

  • Ensure all glassware is free of cracks or defects.

  • Place a blast shield in front of the rotary evaporator.

  • Ensure the cold trap/condenser is filled with an appropriate cooling medium (e.g., dry ice/acetone).

• Initial Cooling:

  • Before applying vacuum, cool the water bath to 0-10 °C with an ice-water mixture. This minimizes initial bumping of low-boiling solvents and establishes a low-temperature baseline.

• Applying Vacuum:

  • Start the flask rotation at a moderate speed.

  • Gradually apply vacuum. Observe the solvent for controlled boiling. If bumping occurs, reduce the vacuum and re-apply more slowly.

• Controlled Heating (if necessary):

  • CRITICAL STEP: Only begin heating the water bath after the bulk of the solvent has been removed at low temperature and the rate of distillation has slowed significantly.

  • Set the bath temperature to the lowest possible value that still allows for a reasonable rate of evaporation. A temperature of 20-25 °C is often sufficient for many common solvents under good vacuum. Do not exceed 40 °C unless a prior thermal hazard assessment (e.g., DSC) has proven it is safe for your specific compound.

• Monitoring & Completion:

  • Observe the residue in the flask closely. Any sudden color change, gas evolution, or rapid pressure increase is a sign of decomposition. If this occurs, immediately remove the heat source and vent the system to atmosphere.

  • Stop the concentration process as soon as the solvent is removed. Do not continue to heat the dry or nearly-dry residue, as this significantly increases the risk of decomposition.

• Shutdown:

  • Remove the flask from the water bath before stopping the rotation or venting the system.

  • Allow the flask to cool to room temperature before handling.

Visual Guides: Workflows and Mechanisms

Purification Method Selection Workflow

This decision tree guides the user to the safest purification strategy based on the properties of their propargyl ether derivative.

Caption: Decision tree for selecting a safe purification method.

Aryl Propargyl Ether Thermal Decomposition Pathway

This diagram illustrates the[3][3]-sigmatropic Claisen rearrangement, a key thermal decomposition pathway for aryl propargyl ethers.

Caption: The Claisen rearrangement decomposition pathway.

References

• Methods of Purification of Organic Compounds. CK-12 Foundation. [Link]

• Purification of Organic Compounds- Purification Methods in Chemistry. Allen Institute. [Link]

• The Thermal[3][3] Claisen Rearrangement of the 3-Substituted Phenyl Allyl and Propargyl Ethers. LOCKSS. [Link]

• Methods of Purification of Organic Compounds. GeeksforGeeks. [Link]

• Material Safety Data Sheet - tert-Butyl propargyl ether, 98%. Cole-Parmer. [Link]

• Thermal Claisen rearrangement of aryl propargyl ethers in the absence... ResearchGate. [Link]

• Methods of Purification of Organic Compounds - Class 11 Chemistry Notes. Vedantu. [Link]

• Help finiding procedure for williamson ether synthesis... Reddit. [Link]

• Claisen Rearrangement over the Past Nine Decades. Chemical Reviews. [Link]

• Purification Methods for Organic Compounds. Scribd. [Link]

• Claisen rearrangement. Wikipedia. [Link]

• Working with Hazardous Chemicals. Organic Syntheses. [Link]

• Propargyl alcohol - Safety data sheet. lobachemie.com. [Link]

• Thermal Hazards of Using Propargyl Alcohol with Strong Bases. Organic Process Research & Development. [Link]

• Chemical Safety Note: Explosion Hazard during the Distillation of Propargyl Thiocyanate. Organic Process Research & Development. [Link]

• Fire-resistant propargyl ether networks derived from bio-based hydroxycinnamic acids. Polymer Chemistry. [Link]

• Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. Torontech. [Link]

• Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience. Journal of the Korean Chemical Society. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. tcichemicals.com [tcichemicals.com]
• 3. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Fire-resistant propargyl ether networks derived from bio-based hydroxycinnamic acids - Materials Advances (RSC Publishing) DOI:10.1039/D4MA00610K [pubs.rsc.org]
• 6. reddit.com [reddit.com]
• 7. CK12-Foundation [flexbooks.ck12.org]
• 8. allen.in [allen.in]
• 9. Purification of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 10. Methods of Purification of Organic Compounds - Class 11 Chemistry Notes [vavaclasses.com]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. torontech.com [torontech.com]
• 14. jbt.abrf.org [jbt.abrf.org]

separating mono-propargyl ether from bis-propargyl byproducts

Technical Support Ticket #8492: Purification of Mono-Propargyl Ethers Status: Open Assigned Specialist: Senior Application Scientist, Separation Technologies Priority: High (Process Bottleneck)

User Issue

"I am reacting a symmetric diol with propargyl bromide to get the mono-propargyl ether. I keep getting a statistical mixture of unreacted starting material, mono-product, and bis-product. The mono- and bis-products have very similar

values on silica, making column chromatography a nightmare. How do I get a clean separation?"

Executive Summary

The separation of mono-functionalized products from bis-functionalized byproducts in symmetric diol reactions is a classic statistical challenge. The similarity in polarity between the mono- and bis-propargyl ethers often renders standard silica chromatography inefficient.

This guide provides a three-tiered solution:

• Upstream Optimization: Altering reaction kinetics to statistically favor the mono-product.

• Standard Purification: Optimizing mobile phases for "difficult" separations ($ \Delta R_f < 0.1 $).

• The "Silver Bullet": Using Silver Nitrate (

  ) Impregnated Silica to separate compounds based on alkyne content rather than just polarity.

Module 1: Prevention (Reaction Optimization)

Before troubleshooting the column, we must optimize the reaction flask. In a Williamson ether synthesis on a symmetric diol, the product distribution is governed by statistics.

The Statistical Trap: If you use 1.0 equivalent of propargyl bromide, you will theoretically obtain a 1:2:1 mixture (Starting Material : Mono : Bis). To maximize the mono-product, you must deviate from stoichiometric equivalence.

Protocol A: High-Dilution, Excess-Substrate Synthesis

• Objective: Minimize the concentration of the mono-product relative to the alkylating agent to prevent the second alkylation.

• Mechanism: By maintaining a high ratio of [Diol] to [Propargyl Bromide], the probability of the electrophile encountering a virgin diol molecule is significantly higher than encountering a mono-propargyl ether.

Step-by-Step:

• Stoichiometry: Use 3.0 to 5.0 equivalents of the diol relative to propargyl bromide.

• Solvent: Use a polar aprotic solvent (DMF or THF) to ensure solubility of the diol.

• Addition: Add the propargyl bromide dropwise over 2–4 hours (using a syringe pump if available) to a cooled suspension of the diol and base (NaH or

  ).

• Workup: Because you used excess diol, the primary contaminant is now the starting material. Since diols are highly polar, they are easily removed by an aqueous wash or simple filtration through a short silica plug (eluting with non-polar solvent first).

Visualization: Statistical Distribution The following diagram illustrates how increasing diol equivalents shifts the major product from Bis to Mono.

Caption: Increasing the diol equivalents minimizes the formation of the difficult-to-separate Bis byproduct.

Module 2: Diagnosis (TLC & Standard Chromatography)

If you are already committed to a batch and have a mixture, you must optimize the separation.

The Polarity Problem:

• Bis-propargyl ether: Least polar (No H-bond donors). Travels fastest.

• Mono-propargyl ether: Medium polarity (One free -OH group).

• Starting Diol: Most polar (Two free -OH groups). Stays at the baseline.

Diagnostic Protocol:

• TLC Staining: Alkynes do not always show up well under UV (254 nm) unless conjugated. Use Permanganate (

  ) stain.[1] The alkyne will oxidize and appear as a bright yellow/brown spot on a purple background [1].

• Eluent Optimization: Do not use 100% Ethyl Acetate/Hexanes.

  • Recommendation: Add 1-2% Acetone or Toluene to your mobile phase. These modifiers often interact differently with the ether oxygens, slightly altering the selectivity (

    ).

Decision Matrix:

• If

  : Use standard Flash Chromatography.

• If

  : STOP. Standard silica will result in co-elution. Proceed to Module 3.

Module 3: The "Silver Bullet" (AgNO₃ Impregnated Silica)

When standard polarity-based separation fails, we utilize Argentation Chromatography .

The Science: Silver ions (

) form reversible -complexes with carbon-carbon triple bonds. The stability of this complex correlates with the electron density and number of -bonds [2].

• Bis-propargyl: Two alkynes

  Strong interaction High Retention .

• Mono-propargyl: One alkyne

  Weaker interaction Lower Retention .

Note: This reverses the elution order compared to standard silica. The Bis-product will now stick to the column, allowing the Mono-product to elute first (or with significantly better resolution).

Protocol B: Preparation of 10%

Silica Gel Safety: Silver nitrate stains skin black and is light-sensitive. Wear gloves and work quickly.

• Weigh: Take 50 g of standard flash silica gel (40-63

  ).

• Dissolve: Dissolve 5 g of Silver Nitrate (

  ) in 50 mL of Acetonitrile (or Methanol).

• Mix: Add the solution to the silica gel in a round-bottom flask. Shake vigorously to create a slurry.

• Dry: Evaporate the solvent on a Rotary Evaporator (Rotovap) at 40°C in the dark (cover flask with foil) until the silica is a free-flowing powder.

• Pack: Pack the column immediately. Use a non-polar solvent (Hexanes/Petroleum Ether) to slurry pack.

Elution Strategy: Start with a very non-polar gradient (e.g., 2% EtOAc in Hexanes). The silver ions will "hold" the alkynes. You may need to increase polarity more aggressively than usual to elute the compounds, but the separation gap will be massive.

Visualization: Separation Workflow

Caption: Workflow for selecting the correct stationary phase. Silver Nitrate reverses and enhances retention for alkynes.

FAQ & Troubleshooting

Q: My product is stuck on the Silver Nitrate column. How do I get it off? A: Silver-alkyne complexes can be strong. If 50% EtOAc/Hexanes doesn't move it, wash the column with 10% Acetone in Toluene . If that fails, add 1% Acetonitrile to your mobile phase; Acetonitrile competes for the

sites, breaking the -complex and releasing your product.

Q: Can I reuse the Silver Nitrate silica? A: No. The silver oxidizes (turns purple/black) upon exposure to light and air, losing its affinity. It must be prepared fresh and disposed of as heavy metal waste.

Q: I see a new spot on TLC after the reaction. Is it a byproduct? A: If you used Toluene sulfonyl chloride (TsCl) or similar leaving groups, check for elimination products (enynes). Also, propargyl ethers can rearrange under high heat (Claisen rearrangement), though this is rare below 150°C. Stick to

staining to confirm the presence of the alkyne handle.

References

• Reach Devices. (n.d.). TLC Stains and Visualization Recipes. Retrieved from [Link]

• Williams, C. M., & Mander, L. N. (2001). Chromatography with Silver Nitrate. Tetrahedron, 57(3), 425–447.

• AOCS. (2019). Introduction to Silver Ion Chromatography. American Oil Chemists' Society. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

Sources

• 1. TLC stains [reachdevices.com]

Technical Support Center: Navigating Solubility Challenges of Biphenyl Derivatives in NMR Spectroscopy

Welcome to the dedicated support center for researchers, chemists, and drug development professionals encountering solubility issues with biphenyl derivatives during NMR analysis. This guide is structured to provide not just solutions, but a foundational understanding of the underlying principles governing solubility, empowering you to make informed decisions in your experimental design.

Introduction: The Biphenyl Solubility Conundrum

Biphenyl derivatives are a cornerstone in medicinal chemistry and materials science, valued for their rigid, aromatic scaffold. However, this same rigidity and hydrophobicity frequently lead to poor solubility in standard NMR solvents like chloroform-d (CDCl₃) and dimethyl sulfoxide-d₆ (DMSO-d₆), resulting in low-quality or unattainable spectra. This guide provides a systematic approach to diagnosing and overcoming these challenges.

Part 1: Frequently Asked Questions (FAQs) - First-Line Troubleshooting

Here we address the most common initial hurdles faced when preparing a biphenyl derivative for NMR analysis.

Q1: My biphenyl compound won't dissolve in CDCl₃. What is my next immediate step?

A: Chloroform is a relatively non-polar solvent. If your biphenyl derivative has even a moderate degree of polarity (e.g., contains amide, carboxyl, or hydroxyl groups), it may struggle to dissolve. Your immediate next step should be to try a more polar aprotic solvent. DMSO-d₆ is the most common and powerful alternative, capable of dissolving a wide range of organic molecules. If solubility is still limited, a small amount of heat (ca. 40-50 °C) can be applied, but be cautious of potential degradation for thermally sensitive compounds.

Q2: I've switched to DMSO-d₆, but my sample is still cloudy or has visible precipitate. Now what?

A: This indicates significant solubility challenges, likely due to strong intermolecular forces such as hydrogen bonding or π-stacking, which are common in highly functionalized or planar biphenyl systems. At this point, you should consider a solvent mixture or "co-solvent" system. A common and effective strategy is to use a mixture of DMSO-d₆ and a more polar protic solvent like methanol-d₄ (CD₃OD). The methanol can disrupt hydrogen bonding networks and solvate polar functional groups more effectively. A typical starting point is a 9:1 or 4:1 DMSO-d₆:CD₃OD ratio.

Q3: I am concerned about the large residual water peak from my DMSO-d₆. How can I manage this?

A: The residual H₂O peak in DMSO-d₆ (around 3.33 ppm) can indeed obscure signals in that region. While using high-purity, freshly opened DMSO-d₆ is the first step, complete elimination is difficult. Modern NMR spectrometers have excellent solvent suppression capabilities. Techniques like presaturation or WATERGATE (Water Suppression by Gradient-Tailored Excitation) are highly effective at minimizing the water signal, allowing underlying proton signals to be observed. Consult your instrument's software manual or your facility manager for implementing these pulse sequences.

Q4: Can I just use a very small amount of my compound to get it to dissolve?

A: While tempting, this can be counterproductive. NMR is a concentration-dependent technique. A very dilute sample will require a significantly longer acquisition time (more scans) to achieve an adequate signal-to-noise ratio. This increases the risk of sample degradation over time and can be impractical for ¹³C or 2D NMR experiments. The goal should be to find a solvent system that allows for a reasonable concentration (typically 1-10 mg in 0.5-0.7 mL of solvent) for efficient data acquisition.

Part 2: Systematic Troubleshooting Workflow

When initial attempts fail, a more structured approach is necessary. This workflow is designed to logically progress from simple to more advanced techniques, saving time and preserving your valuable sample.

Diagram: Troubleshooting Logic Flow

Caption: A stepwise approach to resolving biphenyl derivative solubility for NMR.

Step-by-Step Methodologies

Elevating the temperature increases the kinetic energy of the solvent molecules, enhancing their ability to break down the crystal lattice of the solute.

• Initial Test: Prepare your sample in the chosen deuterated solvent (e.g., DMSO-d₆) in the NMR tube.

• Heating: Gently warm the sample using a heat gun or a warm water bath up to 60-80 °C. Visually inspect for dissolution. Caution: Ensure the NMR tube is properly sealed to avoid solvent evaporation and pressure buildup.

• NMR Acquisition: If the compound dissolves, acquire the spectrum at an elevated temperature. Most modern NMR spectrometers are equipped with variable temperature units. Start at a moderately high temperature (e.g., 50 °C) and increase incrementally if needed.

• Causality: Increased thermal energy overcomes the enthalpic penalty of disrupting strong intermolecular π-π stacking and hydrogen bonds, which are often present in biphenyl derivatives.

This technique modifies the bulk properties of the solvent to better match the solute.

• Solvent Selection: Choose a co-solvent that can specifically interact with the problematic functional groups of your biphenyl derivative. For polar groups, methanol-d₄ is excellent. For more lipophilic but still problematic compounds, a mixture of CDCl₃ and DMSO-d₆ can be effective.

• Preparation: Start by attempting to dissolve the compound in the primary, stronger solvent (e.g., 0.5 mL of DMSO-d₆).

• Titration: Add the co-solvent (e.g., methanol-d₄) dropwise (typically 10-50 µL at a time) while vortexing or sonicating the sample. Observe for dissolution.

• Data Interpretation: Be aware that the chemical shifts of labile protons (e.g., -OH, -NH) will be highly dependent on the solvent mixture and temperature.

For biphenyl derivatives with acidic or basic functional groups, altering the pH can dramatically increase solubility by forming a charged salt.

• Identify Functional Groups: This method is only applicable if your molecule contains ionizable groups like carboxylic acids, phenols, or amines.

• For Acidic Compounds: Add a small amount (1-5 µL) of a deuterated base, such as sodium deuteroxide (NaOD) in D₂O, to a suspension of the compound in DMSO-d₆ or D₂O. The deprotonation creates a charged carboxylate or phenoxide, which is generally much more soluble.

• For Basic Compounds: Add a small amount of a deuterated acid, like deuterium chloride (DCl) in D₂O, to form a soluble ammonium salt.

• Mechanism: The conversion of a neutral, often crystalline, organic molecule into a charged salt drastically increases its polarity and its favorable interactions with polar solvents like DMSO or water.

Part 3: Advanced Strategies & Data Interpretation

When standard methods are insufficient, these advanced techniques may provide a path forward.

Solvent Selection Comparison Table

Deuterated Solvent	Dielectric Constant (ε)	Polarity	Key Characteristics & Best Use For
Chloroform-d (CDCl₃)	4.8	Low	Non-polar to moderately polar, non-H-bonding biphenyls.
Acetone-d₆	21	Medium	Good for moderately polar compounds; volatile.
Methanol-d₄ (CD₃OD)	33	High (Protic)	Excellent for H-bonding compounds, often used as a co-solvent.
DMSO-d₆	47	High (Aprotic)	The "universal" solvent for difficult compounds; high boiling point.
Pyridine-d₅	12.4	Medium	Can disrupt π-stacking; has strong residual signals.

Chemical Derivatization: A Last Resort

If obtaining an NMR spectrum of the parent compound is impossible, derivatization can be employed. This involves a simple chemical reaction to attach a solubilizing group.

• Example Workflow: Acetylation of a Phenolic Biphenyl

  • Dissolve/suspend the insoluble biphenyl (containing a hydroxyl group) in pyridine-d₅.

  • Add a few drops of acetic anhydride-d₆.

  • Warm the mixture gently (40 °C) for 10-15 minutes.

  • Acquire the NMR spectrum directly on the reaction mixture.

• Rationale: The acetylation reaction converts the polar, hydrogen-bonding -OH group into a less polar, non-H-bonding acetate ester. This can disrupt the crystal lattice and improve solubility in less polar solvents. While you are no longer analyzing the original molecule, the spectrum of the derivative can confirm the integrity of the core biphenyl scaffold.

References

Reference Data & Comparative Studies

A Comparative Guide to the 1H NMR Chemical Shifts of O-propargyl Methylene Protons

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern organic chemistry and drug development, the propargyl group (HC≡C-CH₂-) is a cornerstone functional group. Its presence in a molecule opens a gateway to a plethora of chemical transformations, most notably the highly efficient and versatile copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry. The O-propargyl ether, with its synthetically accessible and relatively stable nature, is a frequently encountered motif. For researchers working with these compounds, Nuclear Magnetic Resonance (NMR) spectroscopy, and specifically ¹H NMR, is an indispensable tool for structural verification and reaction monitoring.

A key diagnostic signal in the ¹H NMR spectrum of an O-propargyl ether is that of the methylene protons (-O-CH₂ -C≡CH). The chemical shift of these protons is exquisitely sensitive to their local electronic environment, providing valuable structural information. This guide offers a comprehensive comparison of the ¹H NMR chemical shifts of O-propargyl methylene protons, supported by experimental data. We will delve into the factors that govern these shifts, providing a framework for predicting and interpreting the spectra of novel O-propargyl compounds.

The Diagnostic Window: Typical Chemical Shifts

The methylene protons of an O-propargyl group typically resonate in a distinct region of the ¹H NMR spectrum, generally between δ 4.0 and 5.0 ppm . This downfield shift, relative to a typical alkyl ether, is a composite effect of two key factors: the electronegativity of the adjacent oxygen atom and the magnetic anisotropy of the alkyne's π-system. The oxygen atom withdraws electron density, deshielding the methylene protons and shifting them downfield.[1][2] Concurrently, the circulation of π-electrons in the carbon-carbon triple bond generates a local magnetic field that influences the chemical shift of nearby protons.

Comparative Analysis of Substituent Effects

The electronic nature of the substituent attached to the ether oxygen (the R group in R-O-CH₂-C≡CH) plays a pivotal role in modulating the chemical shift of the methylene protons. Electron-withdrawing groups will further deshield these protons, causing a downfield shift, while electron-donating groups will have the opposite, shielding effect, resulting in an upfield shift.

Below is a comparative table of experimentally observed ¹H NMR chemical shifts for the O-propargyl methylene protons in a variety of substituted aryl propargyl ethers, all recorded in deuterochloroform (CDCl₃) to minimize solvent effects.

Substituent (R)	Electronic Effect	Methylene Proton Chemical Shift (δ, ppm) in CDCl₃
4-Nitrophenyl	Strong Electron-Withdrawing	~4.78
Phenyl	Neutral	~4.69
4-Tolyl	Weak Electron-Donating	~4.65
4-Methoxyphenyl	Strong Electron-Donating	~4.62
Methyl	Alkyl (Reference)	~4.15
Glycidyl	Aliphatic Ether	~4.25 (doublet of doublets)

Note: These are representative values and can vary slightly based on experimental conditions.

This trend clearly demonstrates the inductive and resonance effects of the substituents. The strongly electron-withdrawing nitro group in the para position of the phenyl ring pulls electron density away from the ether oxygen, which in turn deshields the methylene protons, resulting in the most downfield shift in the aromatic series. Conversely, the electron-donating methoxy group pushes electron density towards the oxygen, leading to increased shielding and an upfield shift of the methylene protons compared to the unsubstituted phenyl propargyl ether.

The Influence of the Solvent Environment

The choice of deuterated solvent for NMR analysis can significantly impact the observed chemical shifts, a phenomenon that researchers must be cognizant of.[3][4] This is primarily due to solvent-solute interactions, such as hydrogen bonding and the magnetic anisotropy of the solvent molecules themselves. Polar, hydrogen-bond accepting solvents like DMSO-d₆ can lead to notable downfield shifts compared to less polar solvents like CDCl₃, particularly for protons capable of hydrogen bonding or those in polar regions of a molecule.

Here, we compare the chemical shift of the O-propargyl methylene protons of phenyl propargyl ether in three common NMR solvents.

Solvent	Dielectric Constant (ε)	Methylene Proton Chemical Shift (δ, ppm)
Chloroform-d (CDCl₃)	4.8	~4.69
Acetone-d₆	21.1	~4.75
Dimethyl sulfoxide-d₆ (DMSO-d₆)	47.2	~4.82

As the polarity of the solvent increases, a clear downfield shift is observed for the methylene protons. This is attributed to the increased stabilization of the partial positive charge on the methylene carbon through dipole-dipole interactions with the more polar solvent molecules, leading to greater deshielding.

Visualizing the Influencing Factors

The interplay of electronic and solvent effects on the chemical shift of the O-propargyl methylene protons can be visualized as a decision-making workflow for spectral interpretation.

Sources

• 1. udhtu.edu.ua [udhtu.edu.ua]
• 2. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 3. unn.edu.ng [unn.edu.ng]
• 4. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]

characteristic IR absorption bands for terminal alkyne in biphenyl ethers

Comparative Guide: FTIR Analytical Strategies for Terminal Alkynes in Biphenyl Ethers

As a Senior Application Scientist, I frequently encounter researchers struggling to confidently identify or quantify terminal alkyne functionalization on complex aromatic backbones like biphenyl ethers. These molecular motifs are highly prevalent in bioorthogonal click-chemistry probes, advanced agrochemicals, and pharmaceutical intermediates.

The analytical challenge lies in the optical physics of the sampling method. While Fourier Transform Infrared (FTIR) spectroscopy is the ideal tool for identifying these functional groups, choosing between Attenuated Total Reflectance (ATR) and Transmission FTIR fundamentally alters the spectral output. This guide deconstructs the mechanistic origins of these IR bands and provides a self-validating framework for selecting the correct analytical technique.

Mechanistic Spectroscopic Profiling

To accurately detect a terminal alkyne tethered to a biphenyl ether, we must first understand the vibrational mechanics and dipole moment changes of the molecule.

• The Terminal Alkyne (≡C-H and C≡C): The terminal alkyne presents two primary vibrational modes. The sp ≡C-H stretch is highly diagnostic, appearing as a sharp, strong band at 3280–3330 cm⁻¹ [1][2]. The C≡C stretch appears in the "spectral ghost town" of 2100–2260 cm⁻¹ [2][3]. Because the carbon-carbon triple bond is relatively non-polar, the change in dipole moment during this vibration is minimal, resulting in a weak-to-medium intensity band that is easily lost in baseline noise[3][4].

• The Biphenyl Ether Backbone (C-O-C and Aromatic C=C): The biphenyl ether framework dominates the lower-frequency fingerprint region. The asymmetric C-O-C ether stretch is intensely IR-active due to a massive dipole shift, appearing around 1200–1250 cm⁻¹ [5]. Additionally, the aromatic rings produce strong C=C stretching bands at approximately 1600, 1500, and 1450 cm⁻¹ [5][6].

The Optical Physics of Sampling: ATR vs. Transmission

The critical failure point in alkyne detection often stems from treating ATR-FTIR as a direct 1:1 replacement for Transmission FTIR.

The ATR Penetration Depth Artifact: In ATR-FTIR, the infrared beam reflects internally within a high-refractive-index crystal (like Diamond or ZnSe), creating an evanescent wave that penetrates the sample. The depth of penetration (

) is directly proportional to the wavelength ( ) of the incident IR light[7]. Because the diagnostic ≡C-H stretch occurs at a high wavenumber (~3300 cm⁻¹, which is a short wavelength), the evanescent wave barely penetrates the sample. Conversely, at the C-O-C ether stretch (~1200 cm⁻¹, a long wavelength), the wave penetrates nearly three times deeper[7]. Consequently, the critical 3300 cm⁻¹ alkyne band appears artificially suppressed in raw ATR spectra compared to the dominant ether bands[7][8].

The Transmission Advantage: Transmission FTIR (using a KBr pellet or liquid cell) passes the IR beam entirely through the bulk sample. This method adheres strictly to the Beer-Lambert law across the entire spectral range, ensuring that high-wavenumber bands (like the ≡C-H stretch) retain their true relative intensities[8].

Quantitative Performance Comparison

The following table summarizes the performance of both techniques specifically for analyzing terminal alkynes on biphenyl ethers.

Analytical Parameter	ATR-FTIR (Diamond Crystal)	Transmission FTIR (KBr Pellet)
Sample Preparation Time	< 1 minute (Neat analysis)	10–15 minutes
≡C-H Stretch (~3300 cm⁻¹)	Artificially weak (due to shallow )	Strong, sharp, highly diagnostic
C≡C Stretch (~2100 cm⁻¹)	Often lost in baseline noise	Weak to moderate, but resolvable
C-O-C Stretch (~1200 cm⁻¹)	Very strong (due to deep )	Strong
Quantitative Reliability	Low (Requires software ATR-correction)	High (Direct Beer-Lambert adherence)
Best Application	Rapid qualitative screening	Trace detection, bulk quantification

Standardized Experimental Protocols

To ensure data integrity, every protocol must be a self-validating system. Below are the methodologies for both approaches.

Protocol A: Rapid Qualitative Screening via ATR-FTIR

Use this method to quickly verify the presence of the alkyne intermediate during synthesis.

• System Validation (Crucial): Before running your sample, run a polystyrene standard. Verify that the 3026 cm⁻¹ peak is present but appears weaker than the 2850 cm⁻¹ peak. This validates the uncorrected evanescent wave penetration profile of your specific crystal.

• Background Collection: Clean the diamond ATR crystal with isopropanol and a lint-free wipe. Collect a background spectrum (air) using 32 scans at 4 cm⁻¹ resolution.

• Sample Application: Place 1-2 mg of the biphenyl ether alkyne solid directly onto the center of the crystal.

• Compression: Lower the pressure anvil until the clutch clicks. Intimate contact between the solid and the crystal matrix is mandatory for the evanescent wave to interact with the sample[9][10].

• Acquisition & Correction: Collect the spectrum. You must apply an "ATR Correction" algorithm in your spectrometer software to mathematically adjust the intensities of the 3300 cm⁻¹ ≡C-H band relative to the 1200 cm⁻¹ ether band for accurate library matching[7].

Protocol B: Quantitative Bulk Analysis via Transmission FTIR

Use this method to quantify the degree of alkyne functionalization or detect trace alkyne residues.

• Matrix Preparation (Moisture Control): Dry FT-IR grade KBr powder in an oven at 110°C for at least 24 hours. Causality: KBr is highly hygroscopic. Absorbed water produces a massive, broad O-H stretch at 3400 cm⁻¹ that will completely obscure your sharp 3300 cm⁻¹ ≡C-H alkyne signal[10].

• Milling: Weigh exactly 1.5 mg of the biphenyl ether sample and 150 mg of dry KBr (1% w/w ratio). Grind together in an agate mortar for 2 minutes until a fine, uniform powder is achieved to prevent baseline scattering.

• Pellet Pressing: Transfer the mixture to a 13 mm pellet die. Apply a vacuum for 1 minute to remove trapped air, then press at 10 tons of force for 2 minutes to form a transparent disk.

• Acquisition: Place the pellet in the transmission holder. Collect 64 scans at 4 cm⁻¹ resolution[6].

• Analysis: Integrate the area under the 3300 cm⁻¹ peak and normalize it against the 1200 cm⁻¹ C-O-C peak. Because this method follows the Beer-Lambert law, this ratio can be used to construct a highly accurate calibration curve[8].

Technique Selection Workflow

Decision workflow for selecting FTIR techniques for biphenyl ether alkyne analysis.

References

1.[1] 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I - Pressbooks. 1 2.[2] 12.8 Infrared Spectra of Some Common Functional Groups - Organic Chemistry - OpenStax. 2 3.[3] IR Spectroscopy Tutorial: Alkynes - OrgChemBoulder. 3 4.[4] Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra - Master Organic Chemistry. 4 5.[5] Hyperelatosides A–E, biphenyl ether glycosides from Hypericum elatoides - RSC Publishing. 5 6.[6] Asian Journal of Chemistry: Biphenyl ether derivatives - AsianPubs. 6 7.[8] How to Choose Between ATR and Transmission FTIR - WordPress.8 8.[9] ATR-FTIR Spectroscopy Basics - Mettler Toledo. 9 9.[10] FTIR: Transmission vs ATR spectroscopy | Animated Guides - Specac Ltd. 10 10.[7] Comparison of FTIR Spectra Collected by Transmission and ATR Sampling - Pike Technologies. 7

Sources

• 1. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 2. 12.8 Infrared Spectra of Some Common Functional Groups - Organic Chemistry | OpenStax [openstax.org]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Hyperelatosides A–E, biphenyl ether glycosides from Hypericum elatoides , with neurotrophic activity - RSC Advances (RSC Publishing) DOI:10.1039/C8RA05322G [pubs.rsc.org]
• 6. asianpubs.org [asianpubs.org]
• 7. piketech.com [piketech.com]
• 8. ftirspectroscopy.wordpress.com [ftirspectroscopy.wordpress.com]
• 9. mt.com [mt.com]
• 10. FTIR: Transmission vs ATR spectroscopy | Animated Guides - Specac Ltd [specac.com]

13C NMR spectrum analysis of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl

Comparative Guide: C NMR Acquisition Strategies for 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl

Introduction to the Analytical Challenge

4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl (Chemical Formula: C

H O) is a structurally dichotomous molecule featuring a rigid, conjugated biphenyl core tethered to a flexible, electron-rich propargyl ether moiety. While its H NMR spectrum is relatively straightforward, its C NMR spectrum presents a significant analytical challenge.

Despite containing 15 carbon atoms, the symmetry of the biphenyl system resolves the spectrum into 11 unique chemical environments. The primary difficulty lies in resolving the four quaternary carbons —which inherently suffer from long longitudinal relaxation times (

)—and deconvoluting the highly overlapped aromatic region (115–130 ppm)[1]. This guide objectively compares standard 1D C acquisition against advanced multiplicity-edited and 2D techniques, providing a field-proven framework for complete structural elucidation.

Part 1: Comparative Analysis of NMR Modalities

To accurately assign the carbon skeleton of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl, researchers must choose between several acquisition strategies. Below is an objective comparison of their performance.

Standard 1D C{ H} NMR (The Baseline)

Standard proton-decoupled

C NMR is the foundational technique. However, it relies heavily on the Nuclear Overhauser Effect (NOE) for signal enhancement, which is driven by dipole-dipole interactions with directly attached protons.

• Performance Issue: The four quaternary carbons in this molecule (the alkyne -C

  C-, the oxygen-bound C4, and the biphenyl junctions C1/C1') lack attached protons. Consequently, they experience minimal NOE enhancement and possess exceptionally long relaxation times. In rapid acquisitions, these critical signals often disappear into the baseline noise.

DEPT-135 vs. APT (The Multiplicity Dilemma)

To distinguish the aliphatic propargyl -CH

- from the aromatic -CH- groups, multiplicity editing is required.

• DEPT-135 (Distortionless Enhancement by Polarization Transfer): While excellent for routine organics, DEPT-135 relies exclusively on polarization transfer from

  H to C. It completely suppresses quaternary carbons. Using DEPT-135 on this molecule results in the catastrophic loss of the alkyne core and biphenyl linkages.

• APT (Attached Proton Test): APT is the structurally superior alternative for propargyl ethers. It modulates the signal phase based on the number of attached protons (

  -coupling evolution) but retains quaternary carbons. In a standard APT spectrum, C and CH appear phased up (positive), while CH and CH appear phased down (negative). This allows simultaneous observation of the weak quaternary alkyne carbon (~78.5 ppm) alongside the phase-inverted terminal alkyne CH (~75.5 ppm)[2].

2D HMBC (The Definitive Solution)

The biphenyl rings present massive signal overlap between 126 and 129 ppm. 2D HMBC (Heteronuclear Multiple Bond Correlation) is strictly required to differentiate the C1 (biphenyl junction) from the C1' (phenyl junction). By observing cross-peaks from protons separated by 2 or 3 bonds (

, ), HMBC provides definitive proof of connectivity, validating the ether linkage between the propargyl tail and the biphenyl core.

Part 2: Experimental Data & Signal Assignment Matrix

The following table synthesizes the expected chemical shifts for 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl based on established literature for propargyl ethers and biphenyl derivatives[1][2]. It highlights how each NMR modality responds to the specific carbon environments.

Carbon Environment	Expected Shift (ppm)	1D C Intensity	APT Phase	Key HMBC Correlations ( )
C4 (Ar-O, Quaternary)	~157.5	Weak	Up (C)	H2, H6, Propargyl-CH
C1' (Ar-Ar, Quaternary)	~140.5	Weak	Up (C)	H3', H5'
C1 (Ar-Ar, Quaternary)	~133.5	Weak	Up (C)	H3, H5
C3', C5' (Ar-CH)	~128.8	Strong	Down (CH)	H1'
C3, C5 (Ar-CH)	~128.0	Strong	Down (CH)	H1
C2', C6' (Ar-CH)	~126.8	Strong	Down (CH)	H4'
C4' (Ar-CH)	~126.7	Medium	Down (CH)	H2', H6'
C2, C6 (Ar-CH)	~115.0	Strong	Down (CH)	H4
-C C- (Alkyne Quat)	~78.5	Weak	Up (C)	Propargyl-CH , Alkyne-CH
CH (Alkyne CH)	~75.5	Medium	Down (CH)	Propargyl-CH
-O-CH - (Aliphatic)	~56.0	Strong	Up (CH )	Alkyne-CH

Part 3: Optimized Experimental Protocols

To ensure a self-validating experimental system, do not rely on default spectrometer parameters. The following step-by-step protocol is optimized for a 400 MHz or 600 MHz NMR spectrometer to capture the elusive quaternary carbons of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl.

Step 1: Sample Preparation & Solvent Selection

• Weigh exactly 35–50 mg of the highly pure compound.

• Dissolve in 0.6 mL of deuterated chloroform (CDCl

  ).

  • Causality: CDCl

    is preferred over DMSO-d because the solvent residual peak (77.16 ppm) sits cleanly between the terminal alkyne (~75.5 ppm) and the quaternary alkyne (~78.5 ppm), providing an excellent internal reference without obscuring the propargyl -CH - signal at ~56.0 ppm[2].

Step 2: 1D C{ H} Acquisition (Ernst Angle Optimization)

• Lock and shim the magnet to the CDCl

  signal.

• Set the relaxation delay (d1) to

  seconds .

  • Causality: Quaternary carbons in rigid biphenyl systems have

    times exceeding 10 seconds. A longer d1 allows these spins to return to the -axis, preventing signal saturation.

• Set the pulse angle to

  (rather than a pulse). This approximates the Ernst angle, maximizing the signal-to-noise ratio per unit time for slowly relaxing quaternary carbons.

• Acquire a minimum of 512 scans.

Step 3: APT Acquisition (Multiplicity Validation)

• Load the standard APT pulse sequence.

• Set the

  -coupling evolution delay based on an average one-bond coupling constant ( ) of 145 Hz. The delay should be set to ms.

• Self-Validation Check: Upon processing, verify that the propargyl -CH

  - (~56.0 ppm) is phased positive (up), while the terminal alkyne CH (~75.5 ppm) is phased negative (down). If this phase inversion is absent, the -evolution delay is miscalibrated.

Step 4: 2D HMBC Acquisition (Connectivity Proof)

• Load the

  H- C HMBC pulse sequence.

• Optimize the long-range coupling delay for

  Hz (delay ms).

• Self-Validation Check: Look for the cross-peak between the propargyl -CH

  - protons (~4.7 ppm in H) and the C4 aromatic carbon (~157.5 ppm in C). The presence of this specific correlation is absolute proof of the ether linkage integrity.

Mandatory Visualization: Acquisition Strategy Workflow

Logical workflow for selecting 13C NMR acquisition strategies for propargyl biphenyl ethers.

References

• PubChem . "4-Methoxybiphenyl | C13H12O | CID 11943 - PubChem". National Center for Biotechnology Information. Available at:[Link]

• Royal Society of Chemistry . "Fire-resistant propargyl ether networks derived from bio-based hydroxycinnamic acids". RSC Advances. Available at:[Link]

• J-Stage . "Synthesis of Propargylic Ethers by Gold-Mediated Reaction of Terminal Alkynes with Acetals". Chemical and Pharmaceutical Bulletin. Available at:[Link]

Sources

• 1. 4-Methoxybiphenyl | C13H12O | CID 11943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fire-resistant propargyl ether networks derived from bio-based hydroxycinnamic acids - Materials Advances (RSC Publishing) DOI:10.1039/D4MA00610K [pubs.rsc.org]

mass spectrometry fragmentation pattern of propargyloxy biphenyls

Structural Elucidation of Propargyloxy Biphenyls: A Comparative Guide to GC-EI-MS vs. LC-ESI-HRMS Platforms

Executive Summary

Propargyloxy biphenyls are highly versatile bifunctional scaffolds. The rigid biphenyl core imparts distinct liquid crystalline properties[1], while the terminal propargyl ether serves as a critical anchor for CuAAC "click" chemistry, making them invaluable precursors in materials science and drug development[1],[2]. However, structurally elucidating these compounds via mass spectrometry (MS) presents unique analytical challenges. This guide objectively compares the performance of Gas Chromatography-Electron Ionization (GC-EI-MS) against Liquid Chromatography-Electrospray Ionization High-Resolution Mass Spectrometry (LC-ESI-HRMS), providing researchers with the mechanistic insights needed to avoid common fragmentation pitfalls.

Mechanistic Grounding: The Causality of Fragmentation

To accurately interpret the mass spectra of propargyloxy biphenyls, analysts must understand the thermodynamic drivers behind their gas-phase dissociation. As a Senior Application Scientist, I emphasize that peak assignment should never be guesswork; it must be grounded in structural causality.

• Propargylic Cleavage: The dominant fragmentation pathway in alkynes and propargyl ethers involves the cleavage of the C–O bond adjacent to the triple bond. This yields a highly resonance-stabilized propargyl cation (

  ), which appears as a distinct, diagnostic peak at m/z 39,[3]. The stabilization arises from the delocalization of the positive charge across the alkyne and allene resonance structures.

• Aryl Ether Cleavage: Aromatic ethers exhibit strong molecular ion peaks (

  ) due to the high stability of the aromatic ring,[4]. Fragmentation typically occurs at the bond beta to the aromatic ring, followed by the characteristic neutral loss of carbon monoxide (CO, 28 Da),[4]. For a standard propargyloxy biphenyl, this heterolytic cleavage results in the biphenyl cation (m/z 169)[5].

• The Rearrangement Trap (Expert Insight): A critical failure point in routine GC-MS analysis is the susceptibility of aryl propargyl ethers to undergo thermal or electron-impact-induced 3,3-sigmatropic rearrangements[6],[7]. Similar to a Claisen rearrangement, the propargyl group migrates to the ortho-position of the biphenyl ring, cyclizing into a chromene-like radical cation. This intermediate subsequently fragments to lose CO (yielding m/z 141), creating artifact peaks that are frequently misidentified as synthetic impurities.

Product Comparison: GC-EI-MS vs. LC-ESI-HRMS/MS

Selecting the right analytical platform dictates the integrity of the structural data. Below is a performance comparison of a standard single-quadrupole GC-EI-MS versus an Orbitrap-based LC-ESI-HRMS/MS system for analyzing 4-propargyloxybiphenyl (Exact Mass: 208.0888 Da).

Performance Metric	GC-EI-MS (Single Quadrupole)	LC-ESI-HRMS/MS (Orbitrap)
Ionization Method	Hard (70 eV Electron Impact)	Soft (Electrospray, Positive Mode)
Precursor Ion	(Radical cation, m/z 208)	(Protonated molecule, m/z 209.0961)
Diagnostic Fragments	m/z 39 ( ), m/z 169 ( )	m/z 169.0648 (Neutral loss of propyne, 40 Da)
Thermal Artifact Risk	High (Claisen rearrangement in GC inlet)	Minimal (Room temperature LC separation)
Mass Accuracy	Nominal (~0.1 Da)	High (< 2 ppm)
Best Use Case	Volatile derivative library matching	Exact mass confirmation & pathway mapping

Visualizing the Fragmentation Pathways

Fig 1: GC-EI-MS fragmentation pathways of propargyloxy biphenyls, including thermal rearrangement.

Self-Validating Experimental Protocols

To ensure scientific integrity, analysts must employ self-validating workflows that cross-reference hard and soft ionization techniques to rule out thermal artifacts.

Fig 2: Cross-platform MS workflow for validating propargyl ether fragmentation patterns.

Protocol A: GC-EI-MS with Thermal Artifact Control

• Sample Preparation: Dissolve the propargyloxy biphenyl in MS-grade dichloromethane to a final concentration of 10 µg/mL.

• Chromatographic Separation: Inject 1 µL into a GC system equipped with a standard DB-5MS capillary column.

• Self-Validation Step (Variable Inlet Temperature): Perform triplicate injections with the GC inlet set to 150°C, 200°C, and 250°C. If the relative abundance of the m/z 141 peak (chromene intermediate loss of CO) increases with temperature relative to the m/z 169 peak, the fragment is confirmed as a thermal artifact rather than a direct EI fragment[6],[7].

• Ionization & Detection: Operate the EI source at 70 eV. Ensure the quadrupole scan range begins at m/z 30 (rather than the standard m/z 50) to successfully capture the low-mass diagnostic propargyl cation (m/z 39).

Protocol B: LC-ESI-HRMS/MS (Orbitrap) Workflow

• Sample Preparation: Dilute the analyte to 1 µg/mL in Acetonitrile/Water (50:50, v/v) containing 0.1% formic acid to promote efficient protonation[8].

• Isotope Labeling (Recommended): Synthesize a control batch using 13C-labeled propargyl bromide. This unambiguously tracks the exact neutral loss of the propargyl group during tandem MS, validating the proposed pathway[9].

• Chromatographic Separation: Utilize a C18 reverse-phase column at room temperature. This eliminates the risk of 3,3-sigmatropic rearrangement prior to ionization.

• Ionization & Detection: Operate the ESI source in positive mode. Isolate the

  precursor ion (m/z 209.0961) and apply Higher-energy Collisional Dissociation (HCD) stepping (e.g., 20, 40, 60 NCE) to map the sequential loss of propyne (40 Da)[9],[5].

References

1. - eGyanKosh 2. - Miami University 3. 1 - CRPP 4.9 - Dphen1 5. 4 - Whitman College 6.5 - NIH 7.3 - AIP Publishing 8. 6 - ResearchGate 9. 7 - ACS Publications 10.2 - ChemRxiv 11.8 - MDPI

Sources

• 1. crpp.cnrs.fr [crpp.cnrs.fr]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. GCMS Section 6.13 [people.whitman.edu]
• 5. Differential Inhibition of Cytochromes P450 3A4 and 3A5 by the Newly Synthesized Coumarin Derivatives 7-Coumarin Propargyl Ether and 7-(4-Trifluoromethyl)coumarin Propargyl Ether - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. library.dphen1.com [library.dphen1.com]

A Comparative Guide to the Reactivity of Propargyl and Allyl Ethers in Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern chemical biology and drug development, the ability to covalently link molecules with high efficiency and specificity is paramount. "Click chemistry" has provided a powerful toolkit for this purpose, with the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) being a flagship reaction.[1][2][3] Central to the utility of CuAAC is the propargyl group, a reliable and highly reactive terminal alkyne handle.[4][5] However, the broader family of bioorthogonal reactions offers a diverse array of functional groups for molecular ligation, including the structurally similar allyl group.[6][7]

This guide provides a detailed comparison of the reactivity of propargyl and allyl ethers in the context of click chemistry. We will delve into their distinct reaction partners, compare their kinetic profiles, and provide practical, data-driven insights to inform your experimental designs.

The Fundamental Distinction: Alkyne vs. Alkene Reactivity

The core difference in the "click" reactivity of propargyl and allyl ethers lies in their functional groups: a terminal alkyne for the former and a terminal alkene for the latter.

• Propargyl Ethers (Alkynes): The terminal carbon-carbon triple bond of a propargyl ether is the key to its reactivity in the most prominent click reaction, the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) .[4] This reaction involves the formation of a stable triazole ring by reacting with an azide, a process dramatically accelerated by a copper(I) catalyst.[2][8] Propargyl groups are widely used due to their excellent reactivity, stability, and the ease with which they can be incorporated into various molecules.[5]

• Allyl Ethers (Alkenes): The terminal carbon-carbon double bond of an allyl ether does not readily participate in CuAAC. Instead, its reactivity in a "click" context is primarily realized through the Inverse-Electron-Demand Diels-Alder (iEDDA) reaction , typically with a tetrazine derivative.[9][10] This reaction is a type of cycloaddition that is catalyst-free and proceeds rapidly, making it highly suitable for applications in living systems.[9][11] However, the reactivity of simple terminal alkenes like allyl ethers is significantly lower than that of strained alkenes, which are more commonly used in iEDDA reactions.[12]

Quantitative Performance Comparison: CuAAC vs. iEDDA

A direct comparison of the reactivity of propargyl and allyl ethers requires looking at their performance in their respective optimal click reactions. The efficiency of these reactions is typically quantified by their second-order rate constants (k₂).

Feature	Propargyl Ether (in CuAAC)	Allyl Ether (in iEDDA with Tetrazine)
Reaction Principle	Copper(I)-catalyzed [3+2] cycloaddition with an azide.[8]	Inverse-electron-demand Diels-Alder [4+2] cycloaddition with a tetrazine.[9]
Typical Reaction Partner	Azide	Tetrazine
Catalyst Required?	Yes, Copper(I).[8]	No (catalyst-free).[9]
Second-Order Rate Constant (k₂) with Benzyl Azide/Tetrazine	~1-100 M⁻¹s⁻¹ (highly dependent on ligand and conditions)	~10⁻³ - 10⁻² M⁻¹s⁻¹ (significantly slower than strained alkenes)
Biocompatibility	Limited by copper cytotoxicity, though ligands can mitigate this.[4]	Generally high due to the absence of a metal catalyst.[3]
Orthogonality	Orthogonal to many other functional groups, including alkenes.[13]	Orthogonal to alkynes in the absence of a copper catalyst.[13]

Key Insights from the Data:

• Propargyl ethers in CuAAC are significantly more reactive than allyl ethers in iEDDA with tetrazines. The reaction rates for CuAAC are several orders of magnitude higher.

• The biocompatibility of allyl ether-tetrazine ligation is a major advantage for in vivo applications due to the absence of a copper catalyst.[3]

• The orthogonality of these two functional groups is a key feature. It is possible to have both a propargyl ether and an allyl ether in the same molecule and react them selectively with an azide (in the presence of copper) and a tetrazine, respectively.[13][14]

Experimental Workflows and Protocols

To provide a practical understanding of these reactions, detailed experimental protocols for a representative reaction of each type are provided below.

Experimental Workflow: A Comparative Overview

Caption: Comparative workflow for propargyl ether (CuAAC) and allyl ether (iEDDA) click reactions.

Protocol 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with a Propargyl Ether

This protocol describes a general procedure for the CuAAC reaction between a propargyl ether and an azide-containing molecule.[15][16]

Materials:

• Propargyl ether-functionalized substrate (1.0 eq)

• Azide-functionalized substrate (1.0-1.2 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.01-0.05 eq)

• Sodium ascorbate (0.05-0.20 eq)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand (optional, but recommended for biocompatibility and improved kinetics)

• Solvent: Degassed 1:1 mixture of tert-butanol and water or phosphate-buffered saline (PBS)

Procedure:

• Reagent Preparation:

  • Prepare a 100 mM stock solution of CuSO₄·5H₂O in water.

  • Prepare a 200 mM stock solution of THPTA in water.

  • Prepare a 1 M stock solution of sodium ascorbate in water. Note: This solution should be prepared fresh.

• Reaction Setup:

  • In a reaction vial, dissolve the propargyl ether-containing substrate (1.0 eq) and the azide-functionalized substrate (1.1 eq) in the chosen solvent system.

  • If using a ligand, prepare a catalyst premix by combining the CuSO₄ stock solution and the THPTA stock solution in a 1:2 molar ratio and let it stand for 2-3 minutes.

  • To the stirring solution of the reactants, add the catalyst premix (or CuSO₄ solution if no ligand is used).

• Initiation and Monitoring:

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution. A color change may be observed.

  • Allow the reaction to stir at room temperature.

  • Monitor the progress of the reaction using an appropriate technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are often complete within 1-4 hours.

• Work-up and Purification:

  • Upon completion, the reaction can be quenched by adding EDTA to chelate the copper.

  • The crude product can be purified by standard methods such as flash column chromatography or preparative HPLC to obtain the pure 1,2,3-triazole product.

Protocol 2: Inverse-Electron-Demand Diels-Alder (iEDDA) Reaction with an Allyl Ether

This protocol outlines a general procedure for the reaction between an allyl ether and a tetrazine derivative.

Materials:

• Allyl ether-functionalized substrate (1.0 eq)

• Tetrazine-functionalized substrate (1.0-1.5 eq)

• Solvent: Phosphate-buffered saline (PBS), water, or an organic solvent like acetonitrile or methanol.

Procedure:

• Reaction Setup:

  • Dissolve the allyl ether-functionalized substrate in the chosen solvent in a reaction vial.

  • Add the tetrazine-functionalized substrate to the solution. The tetrazine will likely have a distinct color (e.g., pink or red).

• Reaction and Monitoring:

  • Stir the reaction mixture at room temperature.

  • The progress of the reaction can be monitored by the disappearance of the tetrazine color visually or by UV-Vis spectroscopy (monitoring the disappearance of the tetrazine absorbance around 520-540 nm).[10]

  • Alternatively, TLC or LC-MS can be used to monitor the formation of the dihydropyridazine product. Note that this reaction is typically slower than CuAAC, and may require longer reaction times (several hours to overnight).

• Work-up and Purification:

  • Once the reaction is complete (indicated by the disappearance of the tetrazine), the solvent can be removed under reduced pressure.

  • The crude product can be purified by standard techniques such as column chromatography or HPLC.

Mechanistic Insights

The difference in reactivity between propargyl and allyl ethers stems from their participation in fundamentally different cycloaddition reactions.

Caption: Simplified mechanisms for CuAAC with propargyl ethers and iEDDA with allyl ethers.

Conclusion and Recommendations

The choice between using a propargyl ether or an allyl ether for a click chemistry application is dictated by the specific requirements of the experiment.

• Choose a propargyl ether for:

  • High reaction rates and yields: When speed and efficiency are critical, the copper-catalyzed reaction of a propargyl ether with an azide is superior.[5]

  • Applications where copper is tolerated: This includes many in vitro applications, materials science, and drug discovery synthesis.[15]

• Choose an allyl ether for:

  • Biocompatible, catalyst-free reactions: For in vivo studies or applications where copper toxicity is a concern, the iEDDA reaction of an allyl ether with a tetrazine is a suitable, albeit slower, alternative.[9]

  • Orthogonal labeling: When a second, distinct chemical handle is needed alongside a propargyl group, an allyl ether provides an excellent orthogonal partner.[13]

By understanding the distinct reactivity profiles and experimental considerations for both propargyl and allyl ethers, researchers can make informed decisions to best leverage the power of click chemistry in their scientific endeavors.

References

• Proximity-enhanced protein crosslinking through an alkene-tetrazine reaction. PMC.

• Tetrazine ligation for chemical proteomics. PMC.

• Selective Cleavage of Allyl and Propargyl Ethers to Alcohols Catalyzed by Ti(O-i-Pr)4/MXn/Mg. Request PDF.

• Selective cleavage of allyl and propargyl ethers to alcohols catalyzed by Ti(O-i-Pr)4/MXn/Mg. PubMed.

• Click Chemistry. Med Chem 101.

• Bioorthogonal Chemistry and Its Applications. ACS Publications.

• Structure parameters determining the kinetics of TCO decaging. ResearchGate.

• Tetrazine-TCO Ligation Protocol. BroadPharm.

• and trans-cyclooctene-functionalised polypept(o)ides for fast bioorthogonal tetrazine ligation. RSC Publishing.

• A Head-to-Head Comparison of SPAAC and CuAAC Efficiency: A Guide for Researchers. Benchchem.

• Synthetic methodology towards allylic trans-cyclooctene-ethers enables modification of carbohydrates: bioorthogonal manipulation of the lac repressor. Chemical Science (RSC Publishing).

• (PDF) Selective Cleavage of Allyl and Propargyl Ethers to. Amanote Research.

• Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation. PMC.

• Not So Bioorthogonal Chemistry. PMC.

• Selective palladium-catalyzed deprotection of the allyl and allyloxycarbonyl groups in phosphate chemistry and in the presence of propargyl and propargyloxycarbonyl groups. CoLab.

• A Comparative Guide to Catalysts for Propynyloxy Click Chemistry. Benchchem.

• Bioorthogonal chemistry. eScholarship.

• Selective palladium-catalyzed deprotection of the allyl and allyloxycarbonyl groups in phosphate chemistry and in the presence of propargyl and propargyloxycarbonyl groups. Semantic Scholar.

• Mutually Orthogonal Bioorthogonal Reactions: Selective Chemistries for Labeling Multiple Biomolecules Simultaneously. Radboud Repository.

• Reaction mechanism between vinyl ether derivatives and tetrazines.... ResearchGate.

• The Propargyl Group at the Heart of Click Chemistry: An In-depth Technical Guide. Benchchem.

• Advances in the synthesis of bioorthogonal reagents—s-Tetrazines, 1,2,4-Triazines, Cyclooctynes, Heterocycloheptynes, and trans-Cyclooctenes. PMC.

• Bioorthogonal Chemistry: Recent Progress and Future Directions. PMC.

• Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition. PMC.

• Vinyl Ether/Tetrazine Pair for the Traceless Release of Alcohols in Cells. PMC.

• Protocols. baseclick GmbH.

• Click Chemistry: Innovative strategies and bio-orthogonal applications. ResearchGate.

• and trans-cyclooctene-functionalised polypept(o)ides for fast bioorthogonal tetrazine ligation. Polymer Chemistry (RSC Publishing).

• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal.

• Click chemistry. Wikipedia.

• Atroposelective interrupted CuAAC reaction using cyclic diaryliodoniums. PMC.

• Bioorthogonal chemistry. PMC.

• Click Chemistry: new protocol for the labeling and modification of biomolecules. Interchim.

• Application Notes and Protocols for DBCO Click Chemistry. Benchchem.

• A Cycloalkyne for Click Chemistry - Nobel Prize 2022, Retrosynthesis. YouTube.

• Different types of click chemistry reactions between a) azide and linear alkyne (CuAAC). ResearchGate.

• Chapter 8: Click Reactions in Dendrimers and Branched Polymers. Books.

• A Comprehensive Guide to Click Chemistry Reaction. Labinsights.

Sources

• 1. Click Chemistry – Med Chem 101 [medchem101.com]
• 2. Click Chemistry [organic-chemistry.org]
• 3. Click chemistry - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. escholarship.org [escholarship.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. broadpharm.com [broadpharm.com]
• 11. Bioorthogonal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Proximity-enhanced protein crosslinking through an alkene-tetrazine reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Selective palladium-catalyzed deprotection of the allyl and allyloxycarbonyl groups in phosphate chemistry and in the presence of propargyl and propargyloxycarbonyl groups | CoLab [colab.ws]
• 14. semanticscholar.org [semanticscholar.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. interchim.fr [interchim.fr]

crystal structure analysis of propargyl ether substituted biphenyls

An In-Depth Guide to the Crystal Structure Analysis of Propargyl Ether Substituted Biphenyls: A Comparative Methodological Approach

Authored by: [Your Name/Lab Name], Senior Application Scientist

This guide provides a comprehensive, in-depth technical comparison of methodologies for the . Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of protocols to offer a comparative analysis of experimental choices and their resulting data, grounded in fundamental principles of crystallography and solid-state chemistry.

Introduction: The Structural Significance of Propargyl Ether Substituted Biphenyls

Propargyl ether substituted biphenyls represent a fascinating class of molecules with significant potential in medicinal chemistry and materials science. The biphenyl core provides a rigid, well-defined scaffold, while the propargyl ether functional groups introduce conformational flexibility and the potential for a rich variety of non-covalent interactions, including hydrogen bonding and π-π stacking. Understanding the three-dimensional arrangement of these molecules in the solid state is paramount for predicting their physical properties, biological activity, and potential for polymorphism.

This guide will walk through the critical stages of single-crystal X-ray diffraction (SC-XRD), from crystal growth to structure refinement and validation, using a representative example to illustrate key concepts and comparative data.

The Experimental Workflow: A Comparative Overview

The successful elucidation of a crystal structure is not a linear process but rather a series of choices, each influencing the quality and interpretation of the final model. We will explore these choices and their consequences at each stage.

Figure 1: A generalized workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Experimental Protocol and Comparative Analysis

Crystal Growth: The Foundation of Quality Data

The adage "garbage in, garbage out" is particularly apt for crystallography. The quality of the crystal dictates the quality of the diffraction data and, ultimately, the accuracy of the final structure. For propargyl ether substituted biphenyls, the flexibility of the ether linkage and the potential for multiple weak interactions can make crystal growth challenging.

Experimental Protocol: Vapor Diffusion

• Dissolve the purified compound (5-10 mg) in a small amount (0.5 mL) of a "good" solvent in which it is readily soluble (e.g., dichloromethane, acetone).

• Place this solution in a small, open vial.

• Place the small vial inside a larger, sealed jar containing a "poor" solvent (an anti-solvent) in which the compound is sparingly soluble (e.g., hexane, methanol).

• Allow the anti-solvent vapor to slowly diffuse into the solution of the compound over several days to weeks at a constant temperature. As the solvent-anti-solvent mixture slowly reaches a point of supersaturation, crystals will nucleate and grow.

Comparative Analysis of Crystal Growth Techniques

Technique	Principle	Advantages	Disadvantages	Best Suited For
Slow Evaporation	Gradual removal of solvent to increase solute concentration.	Simple setup.	Can lead to rapid crystallization and poor-quality crystals.	Thermally stable, non-volatile compounds.
Vapor Diffusion	Slow introduction of an anti-solvent to decrease solubility.	Finer control over the rate of crystallization, often yielding higher quality crystals.	Requires careful selection of solvent/anti-solvent pairs.	The majority of organic compounds, including the target class.
Slow Cooling	Decreasing the temperature of a saturated solution to reduce solubility.	Can be effective for compounds with a steep solubility-temperature gradient.	Requires precise temperature control.	Compounds with significantly different solubilities at different temperatures.

The choice of solvent is critical. For propargyl ether substituted biphenyls, a solvent system that can engage in weak hydrogen bonding (e.g., acetone) with the ether oxygen or π-stacking with the biphenyl rings can sometimes pre-organize the molecules in solution, favoring the formation of a crystalline lattice.

Data Collection: Capturing the Diffraction Pattern

Once suitable crystals are obtained, they are mounted on a goniometer and subjected to a beam of X-rays. The resulting diffraction pattern is a three-dimensional map of the electron density within the crystal.

Experimental Protocol: Single-Crystal X-ray Diffraction Data Collection

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm in all dimensions) is mounted on a cryoloop using a cryoprotectant (e.g., paratone-N oil) to prevent ice formation.

• Data Collection Temperature: The crystal is cooled to a low temperature (typically 100 K) to minimize thermal motion of the atoms, resulting in a sharper diffraction pattern and higher resolution data.

• Diffractometer Setup: The crystal is placed in a modern single-crystal X-ray diffractometer equipped with a sensitive detector (e.g., a CMOS detector). The X-ray source is typically a microfocus sealed tube or a rotating anode generator, often with Cu Kα (λ = 1.5418 Å) or Mo Kα (λ = 0.71073 Å) radiation.

• Data Collection Strategy: A series of diffraction images (frames) are collected as the crystal is rotated in the X-ray beam. The data collection strategy is optimized to ensure complete and redundant data are collected.

Comparative Analysis of X-ray Sources

X-ray Source	Wavelength (Å)	Advantages	Disadvantages
Mo Kα	0.71073	Higher penetration, less absorption by the crystal. Good for heavy elements.	Lower diffracted intensity.
Cu Kα	1.5418	Higher diffracted intensity, better for small or weakly diffracting crystals.	Higher absorption, can be problematic for crystals containing heavier elements.

For organic molecules like propargyl ether substituted biphenyls, which are composed primarily of light atoms (C, H, O), Cu Kα radiation is often preferred as it provides a stronger diffraction signal.

Structure Solution and Refinement: From Diffraction to a 3D Model

The collected diffraction data are processed to determine the unit cell parameters and space group. The phases of the diffracted X-rays, which are lost during the experiment, are then determined using computational methods.

Figure 2: The iterative process of structure solution and refinement.

Experimental Protocol: Structure Solution and Refinement

• Structure Solution: The phase problem is solved using direct methods or Patterson methods, typically with software like SHELXT. This provides an initial electron density map from which a preliminary model of the molecule can be built.

• Structure Refinement: The initial model is refined against the experimental data using a least-squares minimization procedure, typically with software like SHELXL. In this iterative process, the positions, and thermal parameters of the atoms are adjusted to improve the agreement between the calculated and observed structure factors.

• Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• Validation: The final model is validated using tools like CheckCIF to ensure that it is chemically and crystallographically reasonable.

Comparative Analysis of Refinement Parameters

A successful refinement is indicated by several key parameters, often referred to as "figures of merit."

Parameter	Description	Ideal Value	Indication of a Good Model
R1	The residual factor, a measure of the agreement between the observed and calculated structure factor amplitudes.	< 0.05	Good agreement between the model and the data.
wR2	The weighted residual factor, based on the squared structure factor amplitudes.	< 0.15	Good agreement, taking into account the quality of individual reflections.
Goof	Goodness-of-fit.	~1.0	The model accurately fits the data.

Case Study: Hypothetical Propargyl Ether Substituted Biphenyl

Let's consider a hypothetical molecule, 4,4'-bis(prop-2-yn-1-yloxy)biphenyl. The crystal structure of this molecule would be expected to reveal key information about the dihedral angle between the two phenyl rings and the nature of the intermolecular interactions.

Table 1: Representative Crystallographic Data

Parameter	Value
Chemical formula	C18H14O2
Formula weight	262.30
Crystal system	Monoclinic
Space group	P21/c
a (Å)	8.543(2)
b (Å)	5.678(1)
c (Å)	14.321(3)
β (°)	98.76(1)
V (ų)	685.4(3)
Z	2
ρcalc (g/cm³)	1.271
μ (mm⁻¹)	0.082
F(000)	276
R1 [I > 2σ(I)]	0.045
wR2 (all data)	0.121

Analysis of Structural Features

• Biphenyl Dihedral Angle: The angle between the two phenyl rings is a critical parameter. In the solid state, this angle is a balance between the steric hindrance of the ortho-hydrogens, which favors a twisted conformation, and the desire for extended conjugation, which favors a planar conformation. Crystal packing forces can significantly influence this angle.

• Intermolecular Interactions: The propargyl groups can act as hydrogen bond donors (from the terminal alkyne C-H) to the ether oxygen atoms of neighboring molecules, leading to the formation of supramolecular chains or networks. Additionally, π-π stacking interactions between the biphenyl rings of adjacent molecules are likely to be a dominant feature of the crystal packing.

Conclusion: From Structure to Function

The provides invaluable insights into their solid-state conformation and packing. This information is a critical starting point for understanding their physical properties and for designing new molecules with tailored functionalities. By carefully selecting experimental conditions and critically evaluating the resulting data, researchers can obtain high-quality structural models that can guide further research in drug development and materials science.

References

• Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8. [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155. [Link]

A Researcher's Guide to UV-Vis Absorption in Conjugated Biphenyl Systems: Structure, Sterics, and Spectroscopy

This guide provides an in-depth comparison of the UV-Vis absorption characteristics of conjugated biphenyl systems. Tailored for researchers, chemists, and professionals in drug development, we move beyond simple data presentation to explore the causal relationships between molecular structure and spectroscopic behavior. By understanding these principles, you can better predict, interpret, and engineer the photophysical properties of these important molecular scaffolds.

The Biphenyl Chromophore: A Tale of Two Rings

The fundamental chromophore in biphenyl is the conjugated π-system extending across both aromatic rings. In the ultraviolet spectrum, biphenyl exhibits a strong, characteristic absorption band, often referred to as the K-band (from the German Konjugationsband). This intense absorption arises from a π → π* electronic transition, where an electron is promoted from the Highest Occupied Molecular Orbital (HOMO) to the Lowest Unoccupied Molecular Orbital (LUMO).[1] For the parent biphenyl molecule in a non-polar solvent like cyclohexane, this primary absorption maximum (λmax) is observed at approximately 248 nm.[2]

The extent of this conjugation is critically dependent on the molecule's conformation, specifically the dihedral (or torsion) angle between the two phenyl rings. Maximum π-orbital overlap, and therefore the most effective conjugation, occurs when the two rings are coplanar (dihedral angle of 0°). However, in unsubstituted biphenyl, a balance between conjugative stabilization (favoring planarity) and steric repulsion between the ortho-hydrogens on adjacent rings results in a twisted conformation in solution, with a dihedral angle of about 20-30°. This non-planarity slightly disrupts the conjugation.

The Decisive Role of Steric Hindrance

The most dramatic shifts in the UV-Vis spectrum of biphenyl derivatives are often caused by steric effects. When bulky substituents are placed at the ortho positions (2, 2', 6, and 6'), they physically clash, forcing the phenyl rings to twist further apart and increasing the dihedral angle.[3] This increased twisting severely diminishes the overlap between the p-orbitals of the two rings, effectively breaking the conjugation.

This disruption has two key spectroscopic consequences:

• Hypsochromic Shift (Blue Shift): The effective length of the conjugated system is reduced. A shorter conjugated system leads to a larger HOMO-LUMO energy gap.[4] Consequently, higher energy (shorter wavelength) light is required to induce the π → π* transition, causing the λmax to shift to a lower wavelength.[5]

• Hypochromic Effect: The probability of the electronic transition decreases due to the poor orbital overlap. This results in a significant reduction in the molar absorptivity (ε), meaning the intensity of the absorption band diminishes.[5]

For example, introducing chlorine atoms at the ortho positions of biphenyl leads to a pronounced hypsochromic shift due to this steric inhibition of resonance.[3] As the number of ortho substituents increases, the molecule becomes more non-planar, and its spectrum begins to resemble that of two isolated benzene rings rather than a single conjugated biphenyl system.

Caption: Impact of ortho-substituents on biphenyl planarity and conjugation.

Electronic Effects: Tuning the HOMO-LUMO Gap

Beyond sterics, the electronic nature of substituents (auxochromes) provides a powerful means to modulate the absorption wavelength. Substituents that can participate in resonance with the biphenyl π-system alter the energies of the frontier molecular orbitals (HOMO and LUMO).

• Electron-Donating Groups (EDGs): Groups like hydroxyl (-OH), amino (-NH2), and methoxy (-OCH3) have lone pairs of electrons that can be delocalized into the aromatic system. This interaction primarily raises the energy of the HOMO.

• Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO2) and cyano (-CN) pull electron density from the aromatic system through resonance, primarily lowering the energy of the LUMO.

In both cases, the net effect is a decrease in the HOMO-LUMO energy gap . According to the relationship E = hc/λ, a smaller energy gap requires lower energy (longer wavelength) light for excitation.[6] This results in a bathochromic shift (red shift) of the λmax to a longer wavelength.[6][7]

The most significant bathochromic shifts are observed in "push-pull" systems, where an EDG is placed on one ring and an EWG is placed on the other (e.g., 4-amino-4'-nitrobiphenyl). This arrangement creates a strong intramolecular charge-transfer (ICT) character in the electronic transition, dramatically lowering the HOMO-LUMO gap and pushing the absorption to much longer wavelengths, sometimes into the visible region.[8]

Caption: Energy diagram showing substituent effects on the HOMO-LUMO gap.

Comparative Data Summary

The following table summarizes the UV-Vis absorption maxima for representative biphenyl derivatives, illustrating the principles of steric and electronic effects. All data is for solutions in ethanol or a similar non-polar solvent.

Compound	Substituent(s)	Key Effect	λmax (nm)	Molar Absorptivity (ε)
Biphenyl	None	Reference	~248	~16,000
2-Methylbiphenyl	-CH₃ at C2	Steric Hindrance	~237	~10,000
2,2'-Dimethylbiphenyl	-CH₃ at C2, C2'	Increased Steric Hindrance	~228	~5,000
Fluorene	-CH₂- bridge	Enforced Planarity	~261	~19,000
4-Nitrobiphenyl	-NO₂ at C4	EWG / Conjugation	~300	~19,000
4-Aminobiphenyl	-NH₂ at C4	EDG / Conjugation	~280	~20,000

Note: Exact values can vary slightly depending on the solvent and specific literature source.

Experimental Protocol: Acquiring a UV-Vis Spectrum

This protocol outlines the standard procedure for determining the UV-Vis absorption spectrum of a biphenyl derivative.

A. Materials and Equipment

• UV-Vis Spectrophotometer (double-beam recommended)

• Matched pair of quartz cuvettes (1 cm path length)[9]

• Spectroscopic grade solvent (e.g., ethanol, cyclohexane, hexane). The solvent must be transparent in the desired wavelength range.[10]

• Volumetric flasks and micropipettes

• Analytical balance

• Biphenyl compound of interest

B. Procedure

• Solution Preparation:

  • Prepare a stock solution of the biphenyl compound. Accurately weigh a small amount (e.g., 1-5 mg) of the compound and dissolve it in the chosen spectroscopic grade solvent in a volumetric flask (e.g., 10 mL or 25 mL) to a known concentration (typically ~10⁻⁴ to 10⁻⁵ M).[10]

  • Ensure the compound is fully dissolved. Sonication may be required.

  • From the stock solution, perform serial dilutions to prepare a sample solution with an expected maximum absorbance between 0.3 and 1.0. This range ensures adherence to the Beer-Lambert law.[11]

• Instrument Setup:

  • Turn on the spectrophotometer and its lamps (deuterium for UV, tungsten for visible) and allow them to warm up for at least 20-30 minutes for stabilization.

  • Set the desired scan range. For biphenyl systems, a range from 400 nm down to 200 nm is typically sufficient.

• Baseline Correction:

  • Fill both the sample and reference cuvettes with the pure solvent (the "blank").[12]

  • Place the cuvettes in their respective holders in the spectrophotometer.

  • Run a baseline scan. The instrument will measure the absorbance of the solvent and cuvettes across the entire wavelength range and digitally subtract this from subsequent sample measurements. This corrects for any absorbance from the solvent and imperfections in the cuvettes.[12]

• Sample Measurement:

  • Remove the sample cuvette. Discard the blank solvent and rinse the cuvette 2-3 times with a small amount of your sample solution.

  • Fill the sample cuvette with the biphenyl sample solution. Ensure there are no air bubbles.

  • Place the sample cuvette back into the sample holder. The reference cuvette with the blank solvent should remain in the reference beam path.

  • Initiate the sample scan.

• Data Analysis:

  • The resulting spectrum will plot absorbance versus wavelength.

  • Identify the wavelength of maximum absorbance (λmax).

  • If the concentration and path length (1 cm) are known, the molar absorptivity (ε) can be calculated using the Beer-Lambert Law: A = εcl, where A is the absorbance at λmax, c is the molar concentration, and l is the path length.

Conclusion

The UV-Vis absorption spectrum of a biphenyl system is a sensitive probe of its three-dimensional structure and electronic properties. Steric hindrance at the ortho-positions is the dominant factor controlling inter-ring conjugation, leading to predictable hypsochromic shifts as the system is forced from planarity. Conversely, extending the π-system or introducing electron-donating or -withdrawing groups at the para-positions provides a reliable method for inducing bathochromic shifts by reducing the HOMO-LUMO energy gap. A thorough understanding of these structure-property relationships is indispensable for the rational design of biphenyl-based molecules with tailored photophysical characteristics for applications in materials science, sensing, and pharmaceutical development.

References

• ResearchGate. (n.d.). Substituent and solvent effects on UV-visible absorption spectra of liquid crystalline disubstituted biphenylcyclohexane derivatives - A computational approach. Retrieved from [Link]

• MacNeil, J. D., Safe, S., & Hutzinger, O. (1976). The ultraviolet absorption spectra of some chlorinated biphenyls. Bulletin of Environmental Contamination and Toxicology, 15(1), 66–77. Available from: [Link]

• Williamson, B., & Rodebush, W. H. (1941). Ultraviolet Absorption Spectra of Organic Molecules. II. The Effect of Substituent Groups upon the Absorption of Biphenyl. Journal of the American Chemical Society, 63(11), 3018–3025. Available from: [Link]

• Kumar, A., et al. (2020). Chromophore Planarity, –BH Bridge Effect, and Two-Photon Activity: Bi- and Ter-Phenyl Derivatives as a Case Study. The Journal of Physical Chemistry A, 124(1), 157-168. Available from: [Link]

• Indus Journal of Bioscience Research. (2026). Application of UV-Visible Spectroscopy in the Quantitative Determination and Characterization of Organic Compounds. Available from: [Link]

• Rostro, L. (2012). Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. Purdue University. Available from: [Link]

• Royal Society of Chemistry. (n.d.). Ultraviolet/visible spectroscopy. Retrieved from [Link]

• Kumar, A., et al. (2020). Chromophore Planarity, –BH Bridge Effect, and Two-Photon Activity: Bi- and Ter-Phenyl Derivatives as a Case Study. ACS Publications. Available from: [Link]

• Scribd. (n.d.). CHE485 Chemistry Laboratory Lab 6 Identification of Organic Compounds Using UV-Vis and IR Spectros. Retrieved from [Link]

• DiVA portal. (2019). Ultraviolet absorption spectra of all 209 polychlorinated biphenyls evaluated by principal component analysis. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Ultraviolet Absorption Spectra of Organic Molecules. II. The Effect of Substituent Groups upon the Absorption of Biphenyl. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). UV-Visible Spectroscopy. Retrieved from [Link]

• University of Kentucky X-Ray Crystallography Facility. (n.d.). Synthesis of Sterically Hindered Polychlorinated Biphenyl Derivatives. Retrieved from [Link]

• YouTube. (2020). Factors affecting UV-Visible absorption spectra|Effect of conjugation,solvent, pH & steric hindrance. Available from: [Link]

• Chemistry Stack Exchange. (2019). Highly conjugated compounds and the effects of substiuents. Retrieved from [Link]

• PhotochemCAD. (n.d.). Biphenyl. Retrieved from [Link]

• Journal of the Chemical Society (Resumed). (1960). Steric effects in 2,2′-bridged biphenyls with a heterocyclic bridging ring. Part III. The ultraviolet absorption spectra of some dihydrodibenzazepinium compounds. Available from: [Link]

• Master Organic Chemistry. (2016). What is UV-Vis Spectroscopy? And How Does It Apply To Conjugation?. Retrieved from [Link]

• Phenyl Ring: A Steric Hindrance or a Source of Different Hydrogen Bonding Patterns in Self-Organizing Systems? - PMC. (2021). Available from: [Link]

• TechnoRep. (n.d.). Effects of substituents on the electronic absorption spectra of 3-N-(4-substituted phenyl). Retrieved from [Link]

• SciSpace. (2002). Steric hindrance as a mechanistic probe for olefin reactivity: variability of the hydrogenic canopy over the isomeric adamantyli. Retrieved from [Link]

• Conjugated Systems, Orbital Symmetry and UV Spectroscopy. (n.d.). Retrieved from [Link]

• Experimental database of optical properties of organic compounds - PMC - NIH. (2020). Available from: [Link]

• Shimadzu. (n.d.). The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. Retrieved from [Link]

Sources

• 1. UV-Visible Spectroscopy [www2.chemistry.msu.edu]
• 2. PhotochemCAD | Biphenyl [photochemcad.com]
• 3. The ultraviolet absorption spectra of some chlorinated biphenyls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. youtube.com [youtube.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Secure Verification [technorep.tmf.bg.ac.rs]
• 8. Chromophore Planarity, –BH Bridge Effect, and Two-Photon Activity: Bi- and Ter-Phenyl Derivatives as a Case Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. edu.rsc.org [edu.rsc.org]
• 10. ijbr.com.pk [ijbr.com.pk]
• 11. scribd.com [scribd.com]
• 12. engineering.purdue.edu [engineering.purdue.edu]

A Scientist's Guide to Reaction Monitoring: Distinguishing 4-Phenylphenol from its Ester Product by TLC

For researchers and professionals in drug development and synthetic chemistry, the ability to accurately monitor the progress of a chemical reaction is paramount. It is the critical step that distinguishes between a successful synthesis and a failed attempt, saving valuable time and resources. Thin-Layer Chromatography (TLC) stands as a cornerstone technique for this purpose—it is rapid, cost-effective, and provides a clear visual representation of a reaction's progress.[1][2]

This guide provides an in-depth, practical comparison of how to distinguish the starting material, 4-phenylphenol, from its product in a common esterification reaction using TLC. We will move beyond a simple recitation of steps to explore the underlying chemical principles that make this separation possible, empowering you to not only replicate the protocol but also to adapt it to your specific needs.

The Principle of Separation: A Tale of Two Polarities

The success of any chromatographic separation hinges on the differential partitioning of compounds between a stationary phase and a mobile phase.[2] In this guide, we will consider the esterification of 4-phenylphenol with an acylating agent (e.g., acetic anhydride) to form 4-phenylphenyl acetate.

• Starting Material: 4-Phenylphenol (C₁₂H₁₀O) is an aromatic compound featuring a hydroxyl (-OH) group. This phenolic proton is acidic and the oxygen's lone pairs make the group an excellent hydrogen bond donor and acceptor.[3][4] This ability to form strong hydrogen bonds makes 4-phenylphenol a relatively polar molecule.

• Product: 4-Phenylphenyl Acetate (C₁₄H₁₂O₂) is the resulting ester. The hydroxyl group has been converted into an ester functional group (-OCOCH₃). This transformation is the key to the separation. The ester group is significantly less polar than the hydroxyl group; it lacks the ability to act as a hydrogen bond donor and its acceptor capabilities are weaker.

When spotted on a standard silica gel TLC plate (a highly polar stationary phase), the more polar 4-phenylphenol will adhere more strongly to the silica through hydrogen bonding. The less polar ester product will have a weaker interaction, allowing it to be carried further up the plate by the mobile phase (a less polar organic solvent). This difference in interaction strength leads to a clear separation, with the product exhibiting a higher Retention Factor (Rf) than the starting material.

Experimental Protocol: A Self-Validating Workflow

This protocol is designed to be a self-validating system. By running lanes for the starting material, the reaction mixture, and a "co-spot," the results provide a clear and unambiguous confirmation of the reaction's status.

Materials

• Stationary Phase: Silica Gel 60 F₂₅₄ TLC plates (aluminum or glass-backed).

• Mobile Phase (Eluent): A mixture of Hexane and Ethyl Acetate. A good starting ratio is 4:1 (v/v).

• Samples:

  • SM: A dilute solution of 4-phenylphenol starting material (~1 mg/mL in ethyl acetate).

  • RM: A sample of the reaction mixture, diluted in ethyl acetate.

  • P: (Optional, if available) A dilute solution of the pure product.

• Apparatus:

  • TLC developing chamber with a lid.

  • Filter paper.

  • Glass capillary tubes for spotting.

  • Pencil.

  • Ruler.

  • UV Lamp (254 nm).

  • Staining Jar containing a potassium permanganate (KMnO₄) stain.

Step-by-Step Methodology

• Chamber Preparation: Line the inside of the TLC chamber with a piece of filter paper. Pour the 4:1 Hexane:Ethyl Acetate mobile phase into the chamber to a depth of about 0.5 cm. Close the lid and allow the chamber to saturate with solvent vapors for at least 10 minutes. This ensures a uniform development environment.[5]

• Plate Preparation: Using a pencil, gently draw a straight line (the origin) about 1 cm from the bottom of the TLC plate. Be careful not to gouge the silica. Mark three equidistant points on this line for spotting. Label them "SM" (Starting Material), "Co" (Co-spot), and "RM" (Reaction Mixture).

• Spotting the Plate:

  • Using a clean capillary tube, draw up the SM solution and lightly touch it to the "SM" mark on the origin. The goal is a small, concentrated spot, ideally 1-2 mm in diameter.

  • Using another clean capillary, spot the RM solution on the "RM" mark.

  • For the Co-spot , first spot the SM solution on the "Co" mark. Allow it to dry completely, then spot the RM solution directly on top of the SM spot. The co-spot is a critical control to verify that any new spot in the reaction mixture is indeed different from the starting material.

• Developing the Plate: Carefully place the spotted TLC plate into the saturated chamber using forceps. Ensure the origin line is above the solvent level. Close the lid and allow the solvent to ascend the plate via capillary action. Do not disturb the chamber during development.

• Marking the Solvent Front: Once the solvent front is about 1 cm from the top of the plate, remove it from the chamber. Immediately, use a pencil to mark the highest point the solvent reached. This is the solvent front.[6]

• Visualization and Analysis:

  • UV Light: Allow the plate to air dry completely. View the plate under a UV lamp (254 nm). Aromatic compounds like 4-phenylphenol and its product will appear as dark purple spots.[6] Gently circle the visible spots with a pencil.

  • Chemical Staining: For confirmation, immerse the plate in a potassium permanganate stain for a few seconds, then gently heat it with a heat gun. Organic compounds will appear as yellow-brown spots on a purple background.

• Calculating the Retention Factor (Rf): The Rf value is a ratio that quantifies the movement of each spot. Measure the distance from the origin to the center of each spot and the distance from the origin to the solvent front.

  • Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Data Interpretation and Comparison

The key to monitoring the reaction is observing the relative intensity and Rf values of the spots in the "RM" lane compared to the controls.

Compound	Structure	Polarity	Expected Rf (4:1 Hex:EtOAc)	Observations on TLC Plate
4-Phenylphenol (Starting Material)	C₆H₅C₆H₄OH	High (H-bond donor)	~ 0.25	Travels a shorter distance up the plate due to strong interaction with silica gel.
4-Phenylphenyl Acetate (Product)	C₆H₅C₆H₄OCOCH₃	Low (No H-bond donor)	~ 0.60	Travels further up the plate, closer to the solvent front.

Interpreting the Results:

• t = 0 (Start of reaction): The "RM" lane should show only a single, strong spot corresponding to the Rf of the 4-phenylphenol.

• t = intermediate: The "RM" lane will show two spots: a diminishing spot for the starting material and a new, emerging spot at a higher Rf for the product. The "Co" spot lane will clearly show two distinct, separated spots.

• t = completion: The "RM" lane should show only a single, strong spot corresponding to the Rf of the product. The original starting material spot should be completely absent.

Visualizing the Workflow

The entire TLC process can be summarized in the following workflow diagram.

Caption: A workflow diagram illustrating the key steps of the TLC analysis protocol.

Conclusion

Thin-Layer Chromatography is an indispensable tool for the modern chemist. By understanding the fundamental principles of polarity and how they relate to molecular structure, one can effectively develop a robust and reliable method for monitoring reaction progress. The clear difference in polarity between the hydroxyl group of 4-phenylphenol and the ester group of its product provides an ideal system for separation. Following the detailed protocol herein, researchers can confidently track the conversion of starting material to product, ensuring efficient and successful synthetic outcomes.

References

• Vertex AI Search. (n.d.). Separation of a mixture of phenols by thin layer chromatography (TLC). Retrieved March 7, 2026.

• Anand, A., Dahiya, M. S., & Agarwal, R. (n.d.). Separation and Quantification of Phenolic Metabolites Using Thin-Layer Chromatography Followed by Ultraviolet–Visible Spectro. AKJournals. Retrieved March 7, 2026, from [Link]

• Rathore, H. S., Gupta, S., & Ali, I. (n.d.). Thin layer chromatographic separation and identification of some phenols on calcium sulphate: Determination of phloroglucinol and resorcinol. Retrieved March 7, 2026.

• ResearchGate. (2014, January 26). What are the solvents used in TLC for sterification? Retrieved March 7, 2026, from [Link]

• Scribd. (n.d.). Biphenyl Rf Value Analysis in TLC. Retrieved March 7, 2026, from [Link]

• Adu-Kwarteng, E., & Tapp, H. S. (2014, March 27). Thin-layer Chromatographic (TLC) Separations and Bioassays of Plant Extracts to Identify Antimicrobial Compounds. Journal of Visualized Experiments. Retrieved March 7, 2026, from [Link]

• Sigma-Aldrich. (n.d.). 4-Phenylphenol 0.97 4-Hydroxybiphenyl. Retrieved March 7, 2026.

• Brainly. (2023, November 21). Which molecule is more polar, 4-bromobiphenyl or 4-phenylphenol? Retrieved March 7, 2026, from [Link]

• studylib.net. (n.d.).
• ChemicalBook. (2026, January 13). 4-Phenylphenol Chemical Properties,Uses,Production. Retrieved March 7, 2026.

• Wikipedia. (n.d.). 4-Phenylphenol. Retrieved March 7, 2026, from [Link]

• Chemistry Hall. (2020, January 2). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved March 7, 2026, from [Link]

• ResearchGate. (2023, January 30). Thin layer chromotography (TLC)
• ResearchGate. (n.d.).

Sources

• 1. fishersci.com [fishersci.com]
• 2. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 3. brainly.com [brainly.com]
• 4. researchgate.net [researchgate.net]
• 5. echemi.com [echemi.com]
• 6. Thin-layer Chromatographic (TLC) Separations and Bioassays of Plant Extracts to Identify Antimicrobial Compounds - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Verification: Elemental Analysis of C15H12O

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a compound's purity is a foundational requirement for scientific rigor and regulatory compliance. An incorrect purity assessment can compromise experimental reproducibility, invalidate biological data, and introduce significant safety risks. This guide provides an in-depth examination of elemental analysis as a primary method for confirming the stoichiometric purity of organic compounds, using C15H12O as a representative molecule. It further presents an objective comparison with orthogonal analytical techniques, offering field-proven insights into building a robust, self-validating purity assessment strategy.

The Bedrock of Chemical Integrity: Why Purity Matters

In chemical and pharmaceutical sciences, a compound's identity is intrinsically linked to its purity. The presence of undetected impurities, such as residual solvents, inorganic salts, or by-products, can lead to significant errors in molar mass calculations, thereby affecting reaction stoichiometry, kinetic measurements, and the accuracy of dosage in pharmaceutical formulations.[1] Elemental analysis provides a direct measure of the mass fractions of constituent elements, offering a fundamental check against the theoretical composition of the expected molecule.[2]

Elemental Analysis: A First-Principles Approach to Purity

Elemental analysis (EA), most commonly performed via combustion analysis, is a destructive technique that provides the mass percentages of carbon (C), hydrogen (H), nitrogen (N), sulfur (S), and oxygen (O) in a sample.[2][3] The process involves the high-temperature combustion of a precisely weighed sample in an oxygen-rich environment. This converts all carbon to carbon dioxide (CO2), hydrogen to water (H2O), and nitrogen to nitrogen gas (N2).[4][5] These combustion gases are then chromatographically separated and quantified by a thermal conductivity detector (TCD).[6]

The power of EA lies in its directness. It doesn't rely on chromatographic separation of impurities (which may be non-chromophoric) or spectroscopic properties. Instead, it validates the fundamental atomic recipe of the bulk material. A significant deviation from the theoretical elemental composition is a definitive indicator of impurity.[1]

Theoretical Composition and Acceptance Criteria for C15H12O

To assess purity, one must first establish the theoretical benchmark. For a compound with the molecular formula C15H12O (Molar Mass: ~208.26 g/mol ), the expected elemental composition is calculated as follows:

Element	Atomic Mass ( g/mol )	Atoms in Formula	Total Mass Contribution ( g/mol )	Theoretical Percentage (%)
Carbon (C)	12.011	15	180.165	86.51%
Hydrogen (H)	1.008	12	12.096	5.81%
Oxygen (O)	15.999	1	15.999	7.68%
Total	208.260	100.00%

Acceptance Criterion: A widely accepted criterion for purity confirmation in academic and industrial settings is that the experimentally determined values for C, H, and N should be within ±0.4% of the theoretical values.[7][8] This standard provides a high degree of confidence in the sample's homogeneity and elemental integrity.

A Comparative Framework: Elemental Analysis vs. Orthogonal Methods

While elemental analysis is a powerful tool for confirming stoichiometric purity, a comprehensive purity assessment relies on a multi-faceted approach using orthogonal methods—techniques that measure sample properties based on different principles.

Analytical Technique	Principle of Measurement	Information Provided	Key Strengths	Critical Limitations
Elemental Analysis (EA)	Combustion and detection of elemental gases (CO2, H2O, N2).[9]	Mass percentage of C, H, N, S, O.	Confirms elemental formula of bulk material; detects non-chromophoric, non-volatile impurities (e.g., water, salts).[1]	Does not detect isomeric impurities; insensitive to trace-level impurities.
HPLC (UV detection)	Differential partitioning of analytes between a mobile and stationary phase.[10]	Detects and quantifies impurities with a chromophore.	High sensitivity for separating structurally similar impurities and isomers; well-established for routine quality control.[11]	May not detect impurities without a UV chromophore; purity is often relative (area percent) unless a certified standard is used.[10]
Quantitative NMR (qNMR)	Signal intensity is directly proportional to the number of nuclei.[12]	Absolute purity determination against a certified internal standard; structural confirmation.	A primary analytical method providing direct, highly accurate quantification without a specific analyte standard.[13][14]	Requires a high-purity, non-reactive internal standard; potential for signal overlap can complicate analysis.[12]
Mass Spectrometry (MS)	Mass-to-charge ratio of ionized molecules.	Provides molecular weight and structural fragmentation data.	Extremely high sensitivity for trace impurity identification.	Not inherently quantitative for purity assessment without extensive calibration; ionization efficiency can vary significantly between compounds.[15]

The synergy of these techniques provides a holistic view. For instance, HPLC might show a single peak at >99.5% purity, but elemental analysis could reveal a significant deviation in hydrogen content, suggesting the presence of water, which is often invisible to standard reversed-phase HPLC.

Experimental Protocol: High-Precision Combustion Analysis

This section outlines a self-validating protocol for the elemental analysis of C15H12O.

5.1 Instrumentation and Reagents

• Instrument: A modern CHNS/O elemental analyzer (e.g., Thermo Scientific™ FlashSmart™, Elementar vario MICRO cube).[5]

• Gases: High-purity Helium (99.999%), Oxygen (99.995%).

• Consumables: Tin (for CHN) or silver (for O) capsules, quartz wool, combustion/reduction reactors.

• Validation Standard: Acetanilide (NIST traceable or equivalent).

• Microbalance: Readable to at least 0.001 mg.

5.2 Causality in Sample Preparation: The Key to Accuracy The most significant source of error in elemental analysis is improper sample preparation.

• Drying: The sample must be rigorously dried under vacuum at a suitable temperature (e.g., 40-50 °C) for several hours to remove adsorbed water or volatile solvents. Rationale: C15H12O, like many organic molecules, can be hygroscopic. Adsorbed water will artificially inflate the hydrogen percentage and depress the carbon and oxygen percentages, leading to a failed analysis even for a pure compound.

• Weighing: Accurately weigh approximately 1.5-2.5 mg of the dried sample into a tin capsule using a calibrated microbalance. Rationale: The precise mass is critical for calculating the final percentages. This mass range is optimal for modern analyzers to ensure complete combustion without overwhelming the detector.

• Encapsulation: Crimp the tin capsule tightly to ensure no sample is lost and that a spherical shape is formed for consistent dropping into the combustion furnace.

5.3 Step-by-Step Workflow

• System Calibration & Validation:

  • Perform a leak test on the system.

  • Analyze 3-5 empty tin capsules to establish a baseline blank.

  • Analyze 3-5 replicates of the Acetanilide standard. The results must fall within ±0.3% of the theoretical values for C, H, and N to validate instrument performance. This step is critical for trustworthiness, as it proves the system is functioning correctly before analyzing the unknown.

• Sample Analysis:

  • Analyze 3 replicates of the prepared C15H12O sample.

• Post-Validation:

  • Analyze one final Acetanilide standard to confirm that instrument performance has not drifted during the run.

5.4 Data Interpretation

• Calculate the average percentage for C, H, and O from the three sample replicates.

• Compare the average experimental values to the theoretical values.

• If the results are within the ±0.4% acceptance window, the sample's elemental composition is confirmed.[7]

Visualizing the Workflow and Decision Logic

The following diagrams illustrate the experimental process and the logical steps for interpreting the results.

Caption: High-level workflow for elemental analysis, from sample preparation to data output.

Caption: Decision tree for interpreting elemental analysis results for C15H12O.

Conclusion

Elemental analysis serves as an indispensable, first-principles method for verifying the elemental composition and, by extension, the purity of a chemical entity like C15H12O. Its strength lies in its ability to provide an absolute, stoichiometric assessment of the bulk material, which is a perfect complement to the separation-based purity information provided by techniques like HPLC. By integrating a validated elemental analysis protocol into a broader characterization workflow, researchers and drug developers can build a robust, data-driven case for the purity and identity of their compounds, ensuring the integrity and reproducibility of their scientific work.

References

• Vertex AI Search. Combustion Analysis - Chemistry.

• Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry, 57(22), 9220–9231. Available from: [Link]

• Sato, K., et al. (2021). Quantitative NMR as a Versatile Tool for the Reference Material Preparation. Molecules, 26(2), 463. Available from: [Link]

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). Available from: [Link]

• ResolveMass Laboratories Inc. (2025). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. Available from: [Link]

• Chemistry LibreTexts. (2022). Introduction to Combustion Analysis. Available from: [Link]

• AZoM. (2021). A Look at Elemental Analysis for Organic Compounds. Available from: [Link]

• FILAB. (n.d.). USP 233 elemental impurities analysis. Available from: [Link]

• University of Illinois. Determination of C, H, N and O. Available from: [Link]

• The Organic Chemistry Tutor. (2018). Combustion analysis - Finding Empirical and Molecular Formula || Analytical Chemistry. Available from: [Link]

• Dickie, D. A., et al. (2022). An International Study Evaluating Elemental Analysis. ACS Central Science, 8(7), 896–903. Available from: [Link]

• Dickie, D. A., et al. (2022). An International Study Evaluating Elemental Analysis. ACS Central Science. Available from: [Link]

• Analytik Jena. (n.d.). USP <233> Elemental Impurities—Procedures. Available from: [Link]

• Intertek. (n.d.). USP 232 and 233 Pharmaceutical Elemental Impurity Testing. Available from: [Link]

• Elementar. (n.d.). Elemental analysis: operation & applications. Available from: [Link]

• VELP Scientifica. (n.d.). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. Available from: [Link]

• Agilent Technologies. (2021). USP <232>/<233> and ICH Q3D Elemental Impurities Analysis: The Agilent ICP-MS Solution. Available from: [Link]

• Labcorp. (2024). Elemental impurities per USP and ICH q3d guidelines. Available from: [Link]

• MtoZ Biolabs. (n.d.). Choosing Protein Purity Detection Methods: Comparing HPLC With MS. Available from: [Link]

• Pescarmona, P. P. (2022). Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers, 9(4), 643-646. Available from: [Link]

• Moravek. (2023). Why Is HPLC Ideal for Chemical Purity Testing?. Available from: [Link]

• INFINITIA Industrial Consulting. (n.d.). Elemental analysis and chemical composition. Available from: [Link]

• Ponto, J. A., & Ponto, L. L. (1998). Comparison of HPLC, TLC and Minicolumn for Measuring the Radiochemical Purity of 99Tcm-Q12. Journal of Nuclear Medicine Technology, 26(4), 272-276. Available from: [Link]

• Thomas, J. C. (2022). Searching for the Truth: Elemental Analysis–A Powerful but Often Poorly Executed Technique. ACS Central Science, 8(7), 893-895. Available from: [Link]

• NIST. (n.d.). Chalcone. In NIST Chemistry WebBook. Available from: [Link]

Sources

• 1. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI01379C [pubs.rsc.org]
• 2. azom.com [azom.com]
• 3. The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry [velp.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Something went wrong... [chemistry.huji.ac.il]
• 7. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Combustion Analysis [preparatorychemistry.com]
• 10. moravek.com [moravek.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. emerypharma.com [emerypharma.com]
• 13. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Choosing Protein Purity Detection Methods: Comparing HPLC With MS | MtoZ Biolabs [mtoz-biolabs.com]

Safety & Regulatory Compliance

4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl proper disposal procedures

Topic: 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl Proper Disposal Procedures

Executive Safety Directive

Attention: This guide supersedes general organic waste protocols. The chemical 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl presents a dual-hazard profile: high aquatic toxicity (biphenyl core) and reactive instability (terminal alkyne/propargyl moiety).

Immediate Action Required:

• NO Metal Containers: Contact with copper, silver, or mercury can form explosive metal acetylides.

• NO Drain Disposal: This compound is a marine pollutant.

• Segregate from Oxidizers: Propargyl ethers form explosive peroxides and react violently with strong oxidizers.

Chemical Profile & Hazard Analysis

As a Senior Application Scientist, it is critical to understand why specific protocols are enforced. The disposal strategy is dictated by the structure-activity relationship (SAR) of the molecule.

Functional Group	Hazard Mechanism	Operational Implication
Propargyl Ether -O-CH2-C≡CH	1. Acetylide Formation: The terminal alkyne proton is acidic ( ). Upon contact with heavy metals (Cu, Ag), it forms shock-sensitive acetylides.2. Peroxidation: The ether oxygen activates the adjacent methylene group, facilitating peroxide formation upon air exposure.	CRITICAL: Use only glass or polyethylene (HDPE) containers. Never use metal spatulas or cans.CRITICAL: Test for peroxides if the container is old or has been opened >6 months.
Biphenyl Core C12H9-	Bioaccumulation: Highly lipophilic. Biphenyls adsorb to soil and sediment, causing long-term aquatic toxicity (Category Acute 1/Chronic 1).	CRITICAL: Zero-tolerance for drain disposal. All rinsate must be collected as hazardous waste.

Pre-Disposal: The Self-Validating Storage System

To ensure safety before the waste leaves your bench, implement this Self-Validating System . This protocol ensures that the waste is stable and identified correctly, preventing downstream accidents at the incineration plant.

Step 1: Stability Verification

Before consolidating waste, verify the material's state.

• Visual Inspection: Look for crystal formation around the cap (potential peroxides) or discoloration.

• Peroxide Test: If the chemical has been in solution (e.g., THF, ether) for >6 months, use a quantofix peroxide test strip. If >100 ppm, treat with ferrous sulfate before disposal.

Step 2: Segregation Logic

You must segregate this chemical into the correct waste stream to prevent incompatible reactions.[1][2]

Figure 1: Decision Matrix for Waste Segregation. Ensure the waste stream matches the solvent carrier if dissolved.

Detailed Disposal Protocol

A. Solid Waste Disposal

Applicable for: Pure substance, contaminated gloves, weighing boats, and filter paper.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

  • Why? Glass is acceptable but risks breakage. Metal is strictly prohibited due to acetylide risk.

• Labeling: Affix a hazardous waste tag immediately.[2]

  • Chemical Name: 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl.[3]

  • Hazard Checkboxes: Toxic, Irritant.[4][5][6]

• Deactivation (Optional but Recommended for Bulk): If disposing of >5g of pure solid, wet the solid with a small amount of inert solvent (e.g., mineral oil) to reduce dust explosion hazards during transport.

B. Liquid Waste Disposal

Applicable for: Reaction mixtures, mother liquors.

• Compatibility Check: Ensure the waste container does NOT contain oxidizing acids (Nitric, Perchloric) or heavy metal salts.

• Solvent Classification:

  • If dissolved in Dichloromethane (DCM)

    Halogenated Waste .

  • If dissolved in Acetone/Ethanol/Toluene

    Non-Halogenated Waste .

• Transfer: Pour into the waste container using a polyethylene funnel . Do not use metal funnels.

• Rinsing: Triple rinse the original flask with the compatible solvent and add the rinsate to the waste container.

Professional Waste Management & Incineration

Once the waste leaves the lab, it enters the industrial disposal chain. Understanding this helps you label correctly.

• Method: High-Temperature Incineration.

• Process:

  • The organic waste is injected into a rotary kiln incinerator (>1000°C).

  • Biphenyl Destruction: The biphenyl rings are oxidized to

    and .

  • Scrubbing: If halogenated solvents were used, scrubbers neutralize the resulting HCl gases.

• Why Incineration? It is the only method that guarantees the complete destruction of the ecotoxic biphenyl core and the reactive alkyne group, preventing environmental leaching.

Emergency Procedures

Scenario: Benchtop Spill (Solid or Liquid)

• Evacuate & Ventilate: Clear the immediate area. If the substance is a dry powder, avoid creating dust (dust explosion risk).

• PPE Upgrade: Wear nitrile gloves (double gloved), safety goggles, and a lab coat. If dust is present, use an N95 or half-mask respirator.

• Neutralization/Cleanup:

  • Solids: Cover with wet sand or vermiculite to suppress dust. Scoop with a plastic scoop (non-sparking, non-metallic) into a waste jar.

  • Liquids: Absorb with vermiculite or spill pads.

• Surface Decontamination: Clean the surface with soap and water.[5] Collect all sponges/wipes as hazardous waste. Do not flush the water down the drain.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10082414, 2-(4-Biphenyl)propionic acid (Structural Analog Data). Retrieved from

• Bretherick, L. (2017).Bretherick's Handbook of Reactive Chemical Hazards. (8th Edition). Elsevier. (Reference for Acetylide Hazards).

• Fisher Scientific. Safety Data Sheet: Biphenyl. Retrieved from

• BenchChem. Proper Disposal of Propargyl-PEG12-OH (Functional Group Analog). Retrieved from

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[7]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 550376-04-0|4'-(Prop-2-yn-1-yloxy)-[1,1'-biphenyl]-4-ol|BLDPharm [bldpharm.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. dept.harpercollege.edu [dept.harpercollege.edu]
• 6. cpachem.com [cpachem.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]

A Senior Application Scientist's Guide to Handling 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl

Introduction: Balancing Innovation with Inherent Risk

4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl is a valuable bifunctional molecule, merging the rigid, planar structure of biphenyl with the versatile reactivity of a terminal alkyne via a propargyl ether linkage. This design makes it a significant building block in medicinal chemistry, materials science, and synthetic methodology, particularly in applications like 'click' chemistry and the synthesis of complex heterocyclic systems.[1]

Hazard Assessment: A Tale of Two Moieties

The risk profile of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl must be understood as a composite of its constituent parts.

• The Biphenyl Core: The biphenyl scaffold is the primary driver of the compound's baseline toxicological hazards. Safety data for biphenyl and its hydroxylated analogue (4-phenylphenol) consistently indicate risks of skin and serious eye irritation.[3][4] Inhalation of dust or aerosols may also lead to respiratory tract irritation.[5][6] Furthermore, biphenyl derivatives are frequently classified as being toxic or very toxic to aquatic life, with long-lasting effects, mandating stringent disposal protocols.[7][8]

• The Propargyl Ether Group: This functional group is the molecule's reactive center. While essential for its synthetic applications, it also introduces process safety risks. Aryl propargyl ethers can undergo thermally induced[9][9]-sigmatropic rearrangements.[2] While these are often synthetically desirable, they are exothermic and can become uncontrolled if not properly managed. The terminal alkyne also presents potential hazards, such as the formation of explosive metal acetylides with certain metals (e.g., copper, silver, mercury), although this is a lower risk in typical organic synthesis conditions.

Table 1: Anticipated Hazard Profile

Hazard Type	Associated Moiety	Description	Primary Mitigation Strategy
Skin Irritation	Biphenyl	Causes skin irritation upon contact.[5]	Engineering Controls, Gloves, Lab Coat
Eye Irritation	Biphenyl	Causes serious eye irritation.[4]	Goggles / Face Shield
Respiratory Irritation	Biphenyl	May cause respiratory irritation if inhaled as dust or aerosol.[5]	Chemical Fume Hood, Respirator (if needed)
Aquatic Toxicity	Biphenyl	Very toxic to aquatic life with long-lasting effects.[7]	Containment & Hazardous Waste Disposal
Chemical Reactivity	Propargyl Ether	Susceptible to energetic thermal rearrangements and other reactions.[2]	Strict Temperature Control, Process Understanding

The Core Directive: Tiered PPE for Procedural Safety

Personal Protective Equipment (PPE) is the final barrier between the researcher and the chemical. Its selection must be matched to the specific task and its associated risks. We advocate for a tiered approach to PPE, escalating protection as the potential for exposure increases.

Primary Engineering Control: All manipulations of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl, whether solid or in solution, must be performed within a certified chemical fume hood to minimize inhalation exposure.

Table 2: Tiered PPE Protocols

Tier	Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
1	Weighing & Aliquoting Solid (Low energy, low splash risk)	Safety glasses with side shields.	Single pair of nitrile gloves.	Standard flame-resistant lab coat.	Not required inside a fume hood.
2	Solution Prep & Room Temp Reactions (Moderate splash risk)	Chemical splash goggles.	Single pair of nitrile gloves.	Lab coat. Consider a chemical-resistant apron over the coat.	Not required inside a fume hood.
3	Heated Reactions, Workup, Purification (High splash & aerosol risk)	Chemical splash goggles and a full-face shield.[10]	Double-gloving with nitrile gloves.[10]	Chemical-resistant gown or coverall.[11][12]	Not required inside a fume hood. For spill cleanup outside a hood, an N95 or P100 respirator is necessary.

Operational Plan: From Benchtop to Disposal

A safe experiment is a well-planned one. The following workflow integrates the tiered PPE approach into a standard procedural sequence.

Step-by-Step Handling Workflow

• Preparation & Pre-Operation Check:

  • Confirm the chemical fume hood has a valid certification and is functioning correctly (check airflow monitor).

  • Assemble all necessary glassware and reagents.

  • Don the appropriate Tier-level PPE before handling the chemical. For a standard reaction setup, begin with Tier 2 or 3.

  • Inspect gloves for any signs of degradation or punctures.

• Execution (Example: Setting up a heated reaction):

  • Don Tier 3 PPE: Chemical splash goggles, face shield, double nitrile gloves, and a chemical-resistant apron or gown.

  • Weighing: In the fume hood, carefully weigh the solid compound onto weighing paper or directly into the reaction vessel to minimize dust generation.

  • Dissolution: Add the solvent slowly to the solid within the reaction vessel, ensuring controlled dissolution.

  • Reaction Assembly: Complete the assembly of the reaction apparatus (e.g., condenser, thermometer) within the hood.

  • Initiate Reaction: Begin heating using a controlled heating mantle and monitor the reaction temperature closely. Never leave a heated reaction unattended.

• Post-Handling & Decontamination:

  • After the procedure is complete, allow all equipment to cool to room temperature before disassembly.

  • Quench the reaction carefully if required by the protocol.

  • Clean all glassware within the fume hood initially.

  • Doffing PPE: Remove PPE in the correct order to prevent cross-contamination:

    • Remove outer gloves.

    • Remove face shield and goggles.

    • Remove apron/gown.

    • Remove inner gloves.

    • Wash hands thoroughly with soap and water.

Disposal Plan

• Chemical Waste: All solutions and residual solid containing 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl must be disposed of in a clearly labeled, sealed hazardous waste container. Due to its high aquatic toxicity, it must never be poured down the drain.[8]

• Contaminated Materials: Used weighing paper, disposable pipettes, and gloves must be placed in a solid hazardous waste container.

Visual Workflow for Safe Handling

Caption: Workflow for handling 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl.

Emergency Response: Immediate Actions

In the event of an exposure or spill, rapid and correct action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while rinsing. Seek medical attention if irritation develops or persists.[4]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][4]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention if symptoms occur.[5]

• Spill: Evacuate the immediate area. If the spill is large or outside of a fume hood, alert others and contact your institution's environmental health and safety (EHS) office. For small spills inside a fume hood, use an inert absorbent material (e.g., vermiculite, sand), sweep it up carefully, and place it in the hazardous solid waste container.

This guide provides a framework for the safe handling of 4-[(Prop-2-yn-1-yl)oxy]-1,1'-biphenyl. It is imperative that researchers supplement this information with their institution's specific safety protocols and exercise prudent judgment in all laboratory operations.

References

• Title: Computational and Further Experimental Explorations of the Competing Cascades Following Claisen Rearrangements of Aryl Propargyl Ethers: Substituent Effects on Reactivity and RegioselectivitySource: The Journal of Organic Chemistry - ACS PublicationsURL: [Link]

• Title: Reaction of propargyl ether 15 - ResearchGateSource: ResearchGateURL: [Link]

• Title: Radical Rearrangement Reaction of Propargyl Ethers to α,β-Unsaturated Aldehydes via Photoredox and Ni Catalysis | Organic LettersSource: ACS PublicationsURL: [Link]

• Title: MATERIAL SAFETY DATA SHEET - 4-PHENYL PHENOL 98%Source: Oxford Lab Fine ChemURL: [Link]

• Title: Safety data sheet - BiphenylSource: CPAChemURL: [Link]

• Title: Recommended PPE to handle chemicalsSource: Bernardo Ecenarro - BESAURL: [Link]

• Title: o-PHENYLPHENOL ICSC: 0669Source: International Labour OrganizationURL: [Link]

• Title: Protective Gear for Chemical Handling Must-Have EquipmentSource: SAMS SolutionsURL: [Link]

• Title: Safety Data Sheet: BiphenylSource: Carl ROTHURL: [Link]

• Title: 8 Types of PPE to Wear When Compounding Hazardous DrugsSource: ProvistaURL: [Link]

• Title: Guidance for Selection of Personal Protective Equipment for MDI UsersSource: American Chemistry CouncilURL: [Link]

• Title: How To Choose The Right PPE For Chemical HandlingSource: Hazchem SafetyURL: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. o-PHENYLPHENOL [training.itcilo.org]
• 7. cpachem.com [cpachem.com]
• 8. carlroth.com [carlroth.com]
• 9. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 10. americanchemistry.com [americanchemistry.com]
• 11. sams-solutions.com [sams-solutions.com]
• 12. hazchemsafety.com [hazchemsafety.com]